(S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate

• CAS: 278789-57-4

Core Science & Biosynthesis

A-Technical-Guide-to-the-Structural-Elucidation-of-(S)-tert-Butyl-3-(2-oxoethyl)piperidine-1-carboxylate

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Authored by: Senior Application Scientist, Chemical Analysis Division

Publication Date: January 20, 2026

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate, a chiral building block of significant interest in pharmaceutical development. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth exploration of the necessary analytical methodologies. Moving beyond a simple recitation of procedures, this guide emphasizes the causal relationships behind experimental choices, ensuring a robust and self-validating approach to structural confirmation and purity assessment. Key techniques including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Chiral High-Performance Liquid Chromatography (HPLC) are discussed in detail, supplemented with step-by-step protocols, data interpretation guidance, and visual workflows to facilitate a thorough understanding.

Introduction: The Significance of a Chiral Aldehyde

(S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is a versatile synthetic intermediate characterized by a stereocenter at the C3 position of the piperidine ring and a reactive aldehyde functionality. The precise control of its stereochemistry is paramount, as enantiomers can exhibit markedly different pharmacological and toxicological profiles in the resulting active pharmaceutical ingredients (APIs).[1] Furthermore, the aldehyde group is prone to oxidation and other side reactions, making rigorous structural verification and purity analysis a critical quality attribute in the drug development pipeline.

The elucidation of this molecule's structure is not merely a confirmation of its constituent atoms but a comprehensive verification of its three-dimensional arrangement, enantiomeric purity, and the absence of process-related impurities. This guide will navigate the logical flow of analysis, from initial functional group identification to the definitive assignment of stereochemistry.

Foundational Analysis: Confirming Connectivity and Functional Groups

The initial phase of structure elucidation focuses on confirming the molecular formula and identifying the key functional groups: the N-Boc protecting group, the piperidine ring, and the aldehyde.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the analyte, offering the first piece of evidence for the compound's identity.

Expected Molecular Ion:

• Formula: C₁₂H₂₁NO₃

• Molecular Weight: 227.30 g/mol

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the analyte (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Ionization Source: Utilize Electrospray Ionization (ESI) in positive ion mode. The carbamate group can be protonated.[2]

• Mass Analyzer: Employ a high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap, to obtain an accurate mass measurement.

• Data Acquisition: Acquire the full scan mass spectrum.

• Data Analysis: Identify the [M+H]⁺ ion and compare its measured mass to the theoretical exact mass. Tandem MS (MS/MS) can be performed to analyze fragmentation patterns, which often involve the loss of the tert-butyl group or the entire Boc moiety.[2]

Ion	Theoretical Exact Mass (Da)
[M+H]⁺	228.1594
[M-C₄H₈+H]⁺	172.0968
[M-Boc+H]⁺	128.0913

Infrared (IR) Spectroscopy: Probing Functional Group Vibrations

FT-IR spectroscopy is a rapid and non-destructive technique to confirm the presence of the key functional groups.

Expected Vibrational Frequencies:

• Aldehyde C=O Stretch: A strong, sharp absorption between 1740-1720 cm⁻¹.[3]

• Carbamate C=O Stretch: A strong absorption around 1690 cm⁻¹.

• Aldehyde C-H Stretch: Two characteristic moderate bands around 2830-2695 cm⁻¹. The peak near 2720 cm⁻¹ is particularly diagnostic.[3][4]

• Alkyl C-H Stretch: Absorptions in the 3000-2850 cm⁻¹ region.[3]

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation: Place a small amount of the neat oil or solid sample directly onto the ATR crystal.

• Background Collection: Record a background spectrum of the clean, empty ATR crystal.

• Sample Spectrum Collection: Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Data Analysis: Identify and label the characteristic absorption bands corresponding to the aldehyde and carbamate functional groups.

Detailed Structural Mapping: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen framework of the molecule. A combination of 1D and 2D NMR experiments provides unambiguous assignment of all protons and carbons.

¹H NMR Spectroscopy: Proton Environment Analysis

¹H NMR provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.

Expected Chemical Shifts and Multiplicities (in CDCl₃):

• Aldehyde Proton (CHO): ~9.8 ppm (triplet, due to coupling with the adjacent CH₂ group).[5]

• Piperidine Ring Protons: A complex series of multiplets between ~1.2-4.2 ppm. The protons on carbons adjacent to the nitrogen will be deshielded.

• tert-Butyl Protons ((CH₃)₃C): A sharp singlet at ~1.46 ppm, integrating to 9 protons.[6]

• CH₂ adjacent to CHO: ~2.5 ppm (multiplet).

¹³C NMR Spectroscopy: Carbon Skeleton Confirmation

¹³C NMR identifies all unique carbon atoms in the molecule.

Expected Chemical Shifts (in CDCl₃):

• Aldehyde Carbonyl (C=O): ~200-205 ppm.[7][8]

• Carbamate Carbonyl (C=O): ~155 ppm.[9]

• Quaternary Carbon of Boc (C(CH₃)₃): ~80 ppm.[9]

• Piperidine Ring Carbons: ~25-55 ppm.

• Methyl Carbons of Boc (C(CH₃)₃): ~28 ppm.[9]

2D NMR for Unambiguous Assignments (COSY, HSQC, HMBC)

While 1D NMR provides a foundational map, 2D NMR experiments are essential for definitively connecting the pieces.

• COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) couplings, revealing which protons are adjacent to each other. This is crucial for tracing the connectivity within the piperidine ring and the ethyl-aldehyde side chain.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons (¹H-¹³C). This allows for the direct assignment of a proton's resonance to its attached carbon.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is invaluable for connecting fragments, for instance, by showing a correlation from the piperidine protons to the carbamate carbonyl carbon.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve ~10-20 mg of the sample in ~0.6 mL of deuterated chloroform (CDCl₃).

• Acquisition: Record ¹H, ¹³C, COSY, HSQC, and HMBC spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Processing and Analysis:

  • Reference the spectra to the residual solvent peak (CDCl₃: 7.26 ppm for ¹H, 77.16 ppm for ¹³C).

  • Integrate the ¹H spectrum to determine proton ratios.

  • Analyze coupling patterns in the ¹H and COSY spectra to establish proton connectivity.

  • Use the HSQC spectrum to assign carbons directly attached to protons.

  • Use the HMBC spectrum to confirm long-range connectivity and assign quaternary carbons.

NMR Elucidation Workflow

Caption: Workflow for NMR-based structure elucidation.

Stereochemical Integrity: Chiral HPLC

Confirming the absolute stereochemistry and determining the enantiomeric purity (e.p.) or enantiomeric excess (e.e.) is the final and most critical step for a chiral molecule. Chiral HPLC is the gold standard for this analysis.[10]

Causality of Method Selection: The presence of the N-Boc group and the aldehyde provides sufficient structural features for interaction with a chiral stationary phase (CSP). Polysaccharide-based CSPs are often effective for separating enantiomers of piperidine derivatives.[10][11] Since the aldehyde moiety lacks a strong chromophore for UV detection at higher wavelengths, detection is typically performed at a lower wavelength (e.g., 210-225 nm).[11] In cases where sensitivity is low, pre-column derivatization to introduce a chromophore can be considered, though it adds complexity.[1][12]

Experimental Protocol: Chiral HPLC for Enantiomeric Purity

• Column Selection: Screen several polysaccharide-based chiral columns (e.g., Chiralpak® series) to find a suitable stationary phase that provides baseline separation of the (S) and (R) enantiomers.[11]

• Mobile Phase: Typically, a normal-phase mobile phase consisting of a mixture of hexane/isopropanol or hexane/ethanol is used.[11] Modifiers like trifluoroacetic acid (TFA) may be added to improve peak shape.[10]

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase. Prepare a racemic standard for method development to confirm the resolution of both enantiomer peaks.

• HPLC Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: 25-40 °C.

  • Detection: UV at 215 nm.

• Data Analysis:

  • Inject the racemic standard to determine the retention times of the (S) and (R) enantiomers.

  • Inject the sample to be analyzed.

  • Calculate the enantiomeric excess using the peak areas of the two enantiomers: e.e. (%) = [(Area_major - Area_minor) / (Area_major + Area_minor)] x 100

Decision Pathway for Chiral Analysis

Caption: Decision pathway for chiral HPLC method development.

Synthesis and Potential Impurities

A common synthetic route to this aldehyde is the oxidation of the corresponding primary alcohol, (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate. The Swern oxidation is a mild and effective method for this transformation, utilizing dimethyl sulfoxide (DMSO) and oxalyl chloride.[13][14][15]

Potential Process-Related Impurities:

• Unreacted Starting Material: The corresponding primary alcohol.

• Over-oxidation Product: The corresponding carboxylic acid, (S)-tert-butyl 3-(carboxymethyl)piperidine-1-carboxylate.

• Racemization: Harsh conditions could potentially lead to racemization at the α-carbon to the aldehyde, although this is less likely under mild Swern conditions.[16]

• Reagent-Related Impurities: Residual DMSO, triethylamine, or salts.

These potential impurities should be considered during the analysis of NMR and HPLC data. For example, the presence of the starting alcohol would be indicated by a broad -OH peak in the ¹H NMR and IR spectra.

Safety and Handling

(S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate should be handled in a well-ventilated area, preferably a fume hood.[17] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.[17] The compound may cause skin and eye irritation.[18] Store the compound in a tightly sealed container in a cool, dry place, and potentially under an inert atmosphere to prevent oxidation of the aldehyde.[19]

Conclusion

The structural elucidation of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is a multi-faceted process that requires the logical application of several analytical techniques. By systematically employing Mass Spectrometry, IR Spectroscopy, a suite of 1D and 2D NMR experiments, and Chiral HPLC, a complete and unambiguous picture of the molecule's identity, connectivity, and stereochemical purity can be established. This self-validating workflow ensures the high quality and reliability of this critical pharmaceutical intermediate, underpinning the integrity of the subsequent drug development process.

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(S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate CAS number 278789-57-4

An In-depth Technical Guide to (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate

This guide provides a comprehensive technical overview of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (CAS Number: 278789-57-4), a chiral piperidine aldehyde of significant interest in modern medicinal chemistry. Intended for researchers, scientists, and drug development professionals, this document details the compound's physicochemical properties, reliable synthetic protocols, analytical characterization, and critical applications as a versatile building block in the synthesis of complex pharmaceutical agents.

Introduction and Strategic Importance

(S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is a valuable chiral intermediate featuring a piperidine scaffold protected by a tert-butoxycarbonyl (Boc) group and possessing a reactive aldehyde functionality. The piperidine ring is a privileged scaffold in drug discovery, appearing in numerous approved drugs due to its ability to impart favorable pharmacokinetic properties such as improved solubility and metabolic stability. The specific (S)-stereochemistry and the aldehyde "handle" make this compound a high-value starting material for introducing stereocontrolled complexity in drug candidates. Its primary utility lies in its ability to participate in a wide range of carbon-carbon and carbon-nitrogen bond-forming reactions, most notably reductive amination, to construct elaborate molecular architectures.

Physicochemical and Safety Profile

A summary of the key properties for (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is provided below. This data is aggregated from chemical supplier databases and computational predictions.

Property	Value
CAS Number	278789-57-4
Molecular Formula	C₁₂H₂₁NO₃
Molecular Weight	227.30 g/mol
Appearance	Typically an oil or low-melting solid
Purity	Commercially available with ≥97% purity[1]
Primary Hazard Class	Irritant. May cause skin, eye, and respiratory irritation[2][3]
Storage Conditions	Store in a cool, dry, well-ventilated place under an inert atmosphere. Often shipped with cold packs[4]

Synthesis and Purification: Oxidation of a Primary Alcohol

The most direct and reliable route to (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is the mild oxidation of its corresponding primary alcohol, (S)-tert-butyl 3-(hydroxymethyl)piperidine-1-carboxylate (CAS: 140695-84-7)[5][6]. The Boc protecting group is stable under these conditions, and the chirality at the C3 position is preserved. Two premier methods for this transformation are the Dess-Martin Periodinane (DMP) oxidation and the Swern oxidation.

The DMP oxidation is often favored for its operational simplicity, neutral pH conditions, and rapid reaction times at room temperature.[7][8][9] It avoids the use of toxic chromium reagents and the notoriously malodorous dimethyl sulfide (DMS) byproduct generated in Swern oxidations.[10]

Logical Workflow for Synthesis

The synthesis follows a straightforward path from the commercially available chiral alcohol to the target aldehyde.

Caption: General workflow for the synthesis of the target aldehyde.

Detailed Experimental Protocol: Dess-Martin Oxidation

This protocol is a self-validating system designed for high yield and purity.

• Preparation: To a flame-dried round-bottom flask under an argon or nitrogen atmosphere, add (S)-tert-butyl 3-(hydroxymethyl)piperidine-1-carboxylate (1.0 eq., e.g., 2.15 g, 10 mmol) and anhydrous dichloromethane (DCM, ~0.2 M concentration, e.g., 50 mL). Stir the solution at room temperature until the alcohol is fully dissolved.

• Reagent Addition: Add Dess-Martin periodinane (DMP) (1.1 to 1.2 eq., e.g., 4.66 g, 11 mmol) to the solution portion-wise over 5-10 minutes. Causality Note: A slight excess of DMP ensures complete conversion of the starting material. Portion-wise addition helps to control any mild exotherm.

• Reaction Monitoring: Stir the resulting mixture vigorously at room temperature. The reaction is typically complete within 1-3 hours.[9] Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol spot is no longer visible.

• Quenching: Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous sodium bicarbonate (NaHCO₃) and saturated aqueous sodium thiosulfate (Na₂S₂O₃) (e.g., 50 mL). Stir vigorously for 15-20 minutes until the organic layer becomes clear. Trustworthiness Note: This quenching procedure neutralizes the acetic acid byproduct and reduces the excess iodine species, simplifying the work-up.[8]

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCM. Combine the organic layers.

• Washing & Drying: Wash the combined organic layers with saturated aqueous NaHCO₃, followed by brine. Dry the organic phase over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes (e.g., 10% to 40%) to afford the pure aldehyde.

Analytical Characterization

Thorough characterization is essential to confirm the structure and purity of the final product. The aldehyde is known to be somewhat unstable, so prompt analysis after synthesis is recommended.

Technique	Expected Results
¹H NMR	(CDCl₃, 400 MHz): δ ~9.7 ppm (triplet, 1H, -CHO), ~4.1 ppm (broad multiplet, 2H, piperidine N-CH₂), ~2.5 ppm (multiplet, 2H, -CH₂CHO), ~1.45 ppm (singlet, 9H, C(CH₃)₃), other piperidine protons at ~1.2-2.0 ppm.
¹³C NMR	(CDCl₃, 101 MHz): δ ~202 ppm (C=O, aldehyde), ~155 ppm (C=O, Boc), ~80 ppm (C(CH₃)₃), ~28.5 ppm (C(CH₃)₃), along with piperidine ring carbons.
LC-MS (ESI)	Expected [M+H]⁺ = 228.16, [M+Na]⁺ = 250.14.
Chiral HPLC	Analysis on a suitable chiral stationary phase is required to confirm enantiomeric purity (>99% ee) is retained from the starting alcohol.

Applications in Medicinal Chemistry

The aldehyde functionality of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate makes it an exceptionally versatile electrophile for constructing key bonds in drug synthesis.

Core Application: Reductive Amination

The most prominent application is its use in reductive amination to form a new carbon-nitrogen bond. This reaction involves the condensation of the aldehyde with a primary or secondary amine to form an intermediate iminium ion, which is then reduced in situ by a mild reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN).

• Expertise Insight: STAB is often the reagent of choice because it is less toxic than cyanoborohydride and is selective for the reduction of the protonated imine/iminium ion in the presence of the starting aldehyde, minimizing side reactions like the reduction of the aldehyde to an alcohol.

This strategy is fundamental for linking the chiral piperidine core to other fragments of a target molecule, a common approach in the synthesis of inhibitors for targets such as kinases, proteases, and G-protein coupled receptors.[11]

Logical Workflow for Application in Synthesis

The diagram below illustrates the logical flow of using the title compound to synthesize a more complex, drug-like scaffold via reductive amination.

Caption: Reductive amination using the aldehyde to build molecular complexity.

Handling, Storage, and Safety

As a reactive aldehyde, proper handling and storage are critical to maintain its quality and ensure laboratory safety.

• Handling: Use in a well-ventilated chemical fume hood.[12] Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[3] Avoid inhalation of vapors and contact with skin and eyes.[2][12]

• Storage: The compound should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation to the corresponding carboxylic acid. For long-term storage, refrigeration (2-8 °C) is recommended.

• Disposal: Dispose of the chemical and its container in accordance with all local, state, and federal regulations. Unused reagent can be quenched carefully with a reducing agent like sodium borohydride before disposal.

Conclusion

(S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is a strategically important chiral building block in medicinal chemistry. Its straightforward synthesis from the corresponding alcohol via mild oxidation, combined with the versatile reactivity of the aldehyde group, provides a reliable pathway for the stereoselective synthesis of complex piperidine-containing drug candidates. Understanding the protocols for its synthesis, characterization, and application, as detailed in this guide, empowers researchers to effectively leverage this compound in their drug discovery programs.

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physicochemical properties of N-Boc-3-piperidineacetaldehyde

An In-depth Technical Guide to the Physicochemical Properties of N-Boc-3-piperidineacetaldehyde

Abstract

N-Boc-3-piperidineacetaldehyde is a valuable bifunctional synthetic building block, integrating the structural features of a piperidine ring, a common motif in pharmaceuticals, with the reactive potential of an aldehyde. The presence of the tert-butyloxycarbonyl (Boc) protecting group ensures controlled reactivity and enhances solubility in common organic solvents, making it a versatile intermediate in medicinal chemistry and drug development. This guide provides a comprehensive overview of its core physicochemical properties, detailed analytical methodologies for its characterization, and insights into its handling and stability, offering a critical resource for researchers and scientists in the field.

Molecular Structure and Core Physicochemical Profile

The chemical identity of N-Boc-3-piperidineacetaldehyde is defined by its unique assembly of functional groups: a saturated heterocyclic piperidine core, an N-Boc protecting group, and a reactive acetaldehyde side chain at the 3-position. This structure dictates its physical and chemical behavior.

Figure 1: 2D Chemical Structure of N-Boc-3-piperidineacetaldehyde

Key Physicochemical Identifiers

A summary of the essential physicochemical data is crucial for experimental design, including reaction stoichiometry, solvent selection, and purification strategies.

Property	Value	Source
Molecular Formula	C₁₂H₂₁NO₃
Molecular Weight	227.30 g/mol
Appearance	Colorless to light yellow oil
Boiling Point	339.7±35.0 °C (Predicted)
Density	1.06±0.1 g/cm³ (Predicted)
pKa	17.56±0.70 (Predicted)
CAS Number	142374-18-9

Analytical Characterization Workflow

Confirming the identity, purity, and stability of N-Boc-3-piperidineacetaldehyde is paramount before its use in any synthetic protocol. A multi-technique approach is required for unambiguous characterization. The aldehyde functional group is particularly susceptible to oxidation and other side reactions, making purity assessment a critical step.

Figure 2: Standard workflow for the analytical characterization of N-Boc-3-piperidineacetaldehyde.

Spectroscopic Identification

NMR is the most powerful tool for elucidating the precise molecular structure.

• ¹H NMR: The proton NMR spectrum provides definitive information. Key expected signals include:

  • A singlet at ~9.7 ppm, characteristic of the aldehyde proton (-CHO).

  • A broad multiplet or singlet at ~1.45 ppm, corresponding to the nine equivalent protons of the Boc group's tert-butyl moiety.

  • A complex series of multiplets between ~1.5 and 4.0 ppm, representing the protons of the piperidine ring and the methylene group adjacent to the aldehyde. The diastereotopic nature of the methylene protons and the complex coupling within the ring system contribute to this complexity.

• ¹³C NMR: The carbon spectrum complements the proton data. Expected key resonances include:

  • A signal downfield at ~202 ppm for the aldehyde carbonyl carbon.

  • A signal at ~155 ppm for the carbamate carbonyl carbon of the Boc group.

  • A signal around ~80 ppm for the quaternary carbon of the Boc group.

  • Multiple signals in the aliphatic region (~20-55 ppm) for the carbons of the piperidine ring and the adjacent methylene group.

FT-IR is essential for rapidly confirming the presence of key functional groups.

• Causality: The technique relies on the principle that chemical bonds absorb infrared radiation at specific frequencies corresponding to their vibrational modes.

• Expected Absorptions:

  • A strong, sharp absorption band at ~1720-1740 cm⁻¹ , characteristic of the C=O stretch of the aliphatic aldehyde.

  • Another strong absorption band at ~1680-1700 cm⁻¹ , corresponding to the C=O stretch of the Boc-carbamate group.

  • C-H stretching vibrations just below 3000 cm⁻¹.

Mass Spectrometry (MS)

MS is used to confirm the molecular weight and can provide fragmentation data to support the proposed structure.

• Method: Electrospray ionization (ESI) is a suitable soft ionization technique.

• Expected Ion: The primary ion observed in the positive mode would be the protonated molecule [M+H]⁺ at m/z 228.3. Adducts with sodium [M+Na]⁺ at m/z 250.3 may also be present.

Experimental Protocols

The following are generalized protocols. Instrument parameters should be optimized for the specific equipment used.

Protocol: NMR Sample Preparation and Analysis

• Preparation: Accurately weigh 5-10 mg of N-Boc-3-piperidineacetaldehyde.

• Dissolution: Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃) in a clean, dry NMR tube. CDCl₃ is a good choice due to the compound's expected nonpolar character.

• Homogenization: Gently vortex the tube until the sample is fully dissolved.

• Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

• Analysis: Process the spectra (Fourier transform, phase correction, baseline correction) and integrate the signals. Compare chemical shifts and coupling constants to expected values.

Protocol: Purity Assessment by Reverse-Phase HPLC (RP-HPLC)

This protocol is designed to separate the target compound from potential nonpolar and polar impurities, including the corresponding carboxylic acid, which is a common oxidation product.

• Sample Preparation: Create a stock solution of the compound at 1 mg/mL in acetonitrile.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Gradient Elution:

  • Time 0-2 min: 10% B

  • Time 2-15 min: Linear gradient from 10% to 95% B

  • Time 15-17 min: Hold at 95% B

  • Time 17-18 min: Return to 10% B

  • Time 18-20 min: Re-equilibration at 10% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm. The lack of a strong chromophore necessitates detection at a lower wavelength.

• Analysis: Integrate the peak areas. Purity is calculated as the area of the main peak divided by the total area of all peaks.

Stability, Storage, and Handling

• Inherent Instability: The aldehyde functional group is susceptible to oxidation to the corresponding carboxylic acid, especially when exposed to air (oxygen). It can also be prone to self-condensation or polymerization under certain conditions.

• Storage Recommendations: To ensure long-term integrity, N-Boc-3-piperidineacetaldehyde should be stored under an inert atmosphere (argon or nitrogen) at low temperatures, typically 2-8°C. It should be kept away from strong oxidizing agents and strong bases.

• Handling: Use in a well-ventilated fume hood. Avoid contact with skin and eyes. Due to its oily nature, care should be taken to ensure accurate measurement and transfer, preferably by mass.

Conclusion

N-Boc-3-piperidineacetaldehyde is a synthetically useful, yet sensitive, chemical intermediate. A thorough understanding of its physicochemical properties is not merely academic but essential for its successful application in multi-step syntheses. The analytical workflows detailed herein provide a robust framework for researchers to verify the quality and purity of this reagent, mitigating the risk of reaction failure due to degradation. Proper handling and storage are critical to preserving its chemical integrity, ensuring reproducible results in the pursuit of novel chemical entities.

References

The Architect's Keystone: A Guide to Boc-Protected Piperidines in Modern Medicinal Chemistry

Abstract

The piperidine ring is a cornerstone of modern medicinal chemistry, appearing in over twenty classes of pharmaceuticals.[1][2] Its utility, however, is coupled with the synthetic challenge of managing the reactivity of its secondary amine. This guide provides an in-depth examination of the use of the tert-butyloxycarbonyl (Boc) protecting group, a critical tool for unlocking the potential of the piperidine scaffold. We will explore the strategic rationale for Boc protection, detail robust protocols for both the protection and deprotection of piperidine intermediates, and present case studies that illustrate the application of these building blocks in the synthesis of complex active pharmaceutical ingredients (APIs). This paper is intended for researchers, chemists, and drug development professionals seeking to leverage these versatile synthons in their discovery and development pipelines.

The Piperidine Scaffold: A Privileged Structure in Drug Design

The six-membered nitrogen-containing heterocycle known as piperidine is one of the most significant structural motifs in drug discovery.[1][2] Its prevalence is not accidental but is rooted in its advantageous physicochemical and pharmacokinetic properties.

• Stereochemical Control: The piperidine ring adopts a stable chair conformation, which allows for the precise three-dimensional positioning of substituents. This is critical for optimizing interactions with the complex topographies of biological targets like enzymes and receptors.[1]

• Modulation of Physicochemical Properties: The nitrogen atom is a key modulator of a drug's properties. It can act as a hydrogen bond acceptor, and when protonated at physiological pH, it becomes a hydrogen bond donor. This allows chemists to fine-tune solubility and lipophilicity (LogP), which are crucial parameters for absorption, distribution, metabolism, and excretion (ADME).[3]

• Enhanced "Druggability": The inclusion of a piperidine motif often improves a molecule's metabolic stability and its ability to cross biological membranes, enhancing overall pharmacokinetic performance while often reducing toxicity.[3]

Given these benefits, it is clear why piperidine is a favored building block. However, the nucleophilic and basic nature of the ring's secondary amine necessitates a robust protection strategy to prevent unwanted side reactions during multi-step syntheses.

The Rationale for Amine Protection: Why Boc is the Chemist's Choice

To perform selective chemistry on other parts of a piperidine-containing molecule, the secondary amine must be "masked." The tert-butyloxycarbonyl (Boc) group is arguably the most common and effective protecting group for this purpose in non-peptide chemistry.[4]

The choice of the Boc group is a strategic one, based on three pillars of performance:

• Robust Stability: The Boc group is stable under a wide array of reaction conditions, including exposure to most nucleophiles and bases.[5] This allows for a broad range of subsequent chemical transformations on the piperidine ring or its substituents.

• Facile and Clean Cleavage: It is readily removed under specific acidic conditions, a process often referred to as deprotection.[6][7] This cleavage is typically clean, with byproducts that are volatile and easily removed.

• Orthogonal Potential: The Boc group's acid lability makes it "orthogonal" to other protecting groups, such as the base-labile Fmoc group, allowing for selective deprotection strategies in complex syntheses.[5]

The following diagram illustrates the central role of the Boc group in a typical synthetic workflow, enabling the piperidine scaffold to be modified before the amine is revealed for a final reaction step.

Caption: General workflow for utilizing Boc-protected piperidines.

Core Methodologies I: Synthesis of N-Boc-Piperidine Derivatives

The protection of a piperidine's secondary amine is a foundational and generally high-yielding reaction in organic synthesis. The most common method involves the reaction of the piperidine with di-tert-butyl dicarbonate (Boc₂O).

Mechanism of Boc Protection

The reaction proceeds via a nucleophilic acyl substitution. The amine nitrogen attacks one of the electrophilic carbonyl carbons of Boc anhydride. This forms a tetrahedral intermediate which then collapses, eliminating a tert-butyl carbonate leaving group. This unstable species subsequently decomposes into carbon dioxide and tert-butoxide, which deprotonates the newly formed ammonium salt to yield the neutral N-Boc-piperidine product.[4][8]

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A Senior Application Scientist's Guide to Spectroscopic Data Interpretation for Piperidine Derivatives

Abstract

The piperidine motif is a cornerstone of modern medicinal chemistry and natural product synthesis, making its unambiguous structural verification a critical step in drug development and chemical research. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for the spectroscopic interpretation of piperidine derivatives. Moving beyond a simple recitation of techniques, this guide emphasizes the causal relationships behind spectroscopic phenomena and promotes a self-validating, integrated approach to structure elucidation. By synergistically employing Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy, researchers can confidently determine constitution, configuration, and conformation. This document serves as both a practical reference and a pedagogical tool, grounded in authoritative scientific principles.

The Piperidine Scaffold: A Privileged Structure

Piperidine derivatives are ubiquitous in pharmaceuticals and natural alkaloids due to their favorable physicochemical properties and diverse biological activities.[1] The conformational flexibility of the six-membered ring, typically adopting a chair-like conformation, profoundly influences its interaction with biological targets.[2][3] A precise understanding of a derivative's three-dimensional structure is therefore not merely an academic exercise but a prerequisite for rational drug design. This guide will dissect the spectroscopic signatures that encode this vital structural information.

The Integrated Spectroscopic Workflow

Effective structure elucidation is not a linear process but an iterative cycle of hypothesis and verification. Data from different spectroscopic techniques must be cross-correlated to build a congruent and self-validating structural model. A failure to reconcile data from one technique with another often signals an incorrect structural assignment or the presence of unexpected chemical features.

Caption: Integrated workflow for piperidine derivative structure elucidation.

Mass Spectrometry (MS): The First Step

Mass spectrometry provides the molecular weight and, with high-resolution instruments (HRMS), the elemental composition of the analyte. This information is the foundation upon which the entire structural puzzle is built.

3.1. Ionization Techniques

• Electrospray Ionization (ESI): A soft ionization technique ideal for most piperidine derivatives, typically yielding the protonated molecule [M+H]⁺. This preserves the intact molecule for subsequent fragmentation analysis (MS/MS).[4][5]

• Electron Ionization (EI): A high-energy technique that causes extensive fragmentation. While it may not always show a clear molecular ion, the resulting fragmentation pattern is highly reproducible and structurally informative.[4][5]

3.2. Characteristic Fragmentation Patterns The fragmentation of the piperidine ring is predictable and provides crucial structural clues.[4]

• α-Cleavage: This is a dominant pathway in EI-MS. The bond adjacent to the nitrogen atom breaks, leading to the formation of a stable, resonance-stabilized iminium ion. The largest substituent at the α-carbon is often preferentially lost.[4]

• Ring Fission: The piperidine ring itself can open, leading to a variety of acyclic fragment ions.

• Neutral Loss: In ESI-MS/MS, the protonated molecule often fragments through the loss of small neutral molecules, such as water from a hydroxyl substituent or acetic acid from an acetylated derivative.[5]

Experimental Protocol: ESI-MS Analysis

• Sample Preparation: Dissolve the purified piperidine derivative in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1 mg/mL. Further dilute to a final concentration of 1-10 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid.

• Instrument Setup: Infuse the sample into the ESI source at a flow rate of 5-10 µL/min.

• Data Acquisition (MS1): Acquire a full scan mass spectrum in positive ion mode to identify the [M+H]⁺ ion.

• Data Acquisition (MS/MS): Select the [M+H]⁺ ion for collision-induced dissociation (CID). Ramp the collision energy to generate a comprehensive fragmentation spectrum.

• Data Analysis: Propose structures for the major fragment ions and map the fragmentation pathways. This data should be consistent with the proposed overall structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Core of the Analysis

NMR spectroscopy is the most powerful tool for determining the detailed structure of organic molecules.[6][7] A combination of 1D and 2D NMR experiments allows for the complete assignment of all proton and carbon signals and the establishment of atomic connectivity.

¹H NMR: Probing the Proton Environment

The ¹H NMR spectrum provides information on the number of different proton environments, their electronic environment (chemical shift), the number of neighboring protons (multiplicity), and their relative numbers (integration).

Conformational Analysis: Axial vs. Equatorial Protons In its dominant chair conformation, piperidine has two distinct proton environments: axial and equatorial.[3]

• Axial Protons: These protons are shielded by the C-C bonds of the ring and typically resonate at a higher field (lower ppm).

• Equatorial Protons: These protons are deshielded and resonate at a lower field (higher ppm). This difference, often around 0.5 ppm, is a hallmark of a conformationally rigid chair-like structure.[8] Rapid ring inversion at room temperature can sometimes lead to averaged, broad signals.[3]

Table 1: Typical ¹H NMR Chemical Shifts for the Piperidine Ring

Proton Position	Typical Chemical Shift (ppm in CDCl₃)	Notes
H-2/H-6 (Equatorial)	~2.8 - 3.2	Deshielded by the nitrogen lone pair.
H-2/H-6 (Axial)	~2.3 - 2.7	Shielded relative to equatorial protons.
H-3/H-5 (Equatorial)	~1.6 - 1.9
H-3/H-5 (Axial)	~1.2 - 1.5
H-4 (Equatorial)	~1.6 - 1.9
H-4 (Axial)	~1.2 - 1.5
N-H	~1.0 - 3.0 (variable)	Often broad; position is concentration and solvent dependent.

Note: These are approximate ranges. Substituents will significantly alter these values.[9][10]

J-Coupling: The coupling constant (³J) between vicinal protons is dependent on the dihedral angle (Karplus relationship). Large diaxial couplings (³Jₐₐ ≈ 10-13 Hz) are characteristic of a chair conformation and are invaluable for assigning stereochemistry.[1]

¹³C NMR and DEPT: Mapping the Carbon Framework

The ¹³C NMR spectrum reveals the number of unique carbon atoms. The DEPT (Distortionless Enhancement by Polarization Transfer) experiment is used to differentiate between CH₃, CH₂, CH, and quaternary carbons.

Table 2: Typical ¹³C NMR Chemical Shifts for the Piperidine Ring

Carbon Position	Typical Chemical Shift (ppm)	Notes
C-2 / C-6	~45 - 55	Directly attached to nitrogen. N-substitution shifts this downfield.[11]
C-3 / C-5	~25 - 35
C-4	~23 - 30

Note: Values are highly dependent on substitution.[9][12]

2D NMR: Connecting the Pieces

2D NMR experiments are essential for unambiguously assembling the molecular structure by revealing correlations between nuclei.[13][14]

• ¹H-¹H COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically over 2-3 bonds). This is used to trace out spin systems within the molecule.[15]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the signal of the carbon atom to which it is directly attached. This is the primary method for assigning carbon resonances.[16]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by 2-3 bonds. This is the key experiment for connecting different spin systems and piecing together the carbon skeleton.[17]

• NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals protons that are close to each other in space (< 5 Å), regardless of whether they are bonded. This is critical for determining relative stereochemistry and conformational preferences.[18][19][20]

Caption: Key 2D NMR correlations for a model piperidine derivative.

Infrared (IR) Spectroscopy: Functional Group Identification

IR spectroscopy is a rapid and effective method for identifying key functional groups based on their vibrational frequencies.[21]

Table 3: Characteristic IR Absorptions for Piperidine Derivatives

Functional Group	Frequency Range (cm⁻¹)	Intensity	Notes
N-H Stretch	3300 - 3500	Medium-Weak	Present in primary and secondary piperidines. Often a single sharp peak for secondary amines.
C-H Stretch (sp³)	2850 - 3000	Strong	Aliphatic C-H bonds.
C=O Stretch (Amide)	1630 - 1680	Strong	For N-acyl piperidines.
C-N Stretch	1020 - 1250	Medium	Can be difficult to assign definitively.

A Self-Validating Case Study

Imagine a sample for which HRMS suggests a molecular formula of C₁₂H₁₇NO.

• MS: An [M+H]⁺ peak at m/z 192.1383 confirms the formula (calculated for C₁₂H₁₈NO⁺ is 192.1388).

• IR: A strong absorption at 1650 cm⁻¹ suggests an amide C=O group. The absence of an N-H stretch indicates a tertiary amide.

• ¹³C NMR/DEPT: Shows 12 carbons: 6 aromatic (4 CH, 2 C), 1 C=O, and 5 aliphatic (3 CH₂, 2 CH).

• ¹H NMR: Shows signals for a benzoyl group and 10 protons in the aliphatic region (1.5-3.8 ppm), consistent with a piperidine ring. The signals are complex and broad, suggesting possible conformational exchange.

• HSQC: Correlates the aliphatic protons to 5 distinct carbon signals, confirming the piperidine skeleton.

• HMBC: A key correlation is observed from the protons at ~3.7 ppm (assigned to H-2/H-6 next to the nitrogen) to the amide carbonyl carbon (~170 ppm). This confirms the N-benzoyl piperidine structure.

• NOESY: Can be used to confirm the chair conformation and the relative orientation of any substituents on the ring.

This integrated approach, where each piece of data corroborates the others, provides a high degree of confidence in the final structural assignment.

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Introduction: The Imperative of Chirality in Piperidine-Based Drug Discovery

An In-depth Technical Guide to the Commercial Landscape of Enantiopure Piperidine Intermediates

The piperidine ring, a saturated six-membered nitrogen-containing heterocycle, is one of the most ubiquitous scaffolds in modern medicinal chemistry. Its prevalence is not accidental; the piperidine motif offers a conformationally flexible, three-dimensional structure that can effectively orient substituents to interact with biological targets.[1] Piperidine derivatives are integral components in over twenty classes of pharmaceuticals, ranging from central nervous system agents to antivirals and oncology treatments.[1][2]

However, the true therapeutic potential of these molecules is often unlocked only when their stereochemistry is precisely controlled.[3][4] The introduction of one or more chiral centers onto the piperidine ring can lead to enantiomers with dramatically different pharmacological, pharmacokinetic, and toxicological profiles.[5][6] One enantiomer may be responsible for the desired therapeutic effect, while the other could be inactive, less potent, or even contribute to adverse side effects.[3] Consequently, access to enantiomerically pure piperidine intermediates is not merely a synthetic convenience but a fundamental requirement for the development of safe and effective modern pharmaceuticals.[7][8] This guide provides researchers, scientists, and drug development professionals with a technical overview of the synthesis, commercial sourcing, and critical quality control of these high-value chemical building blocks.

PART 1: Foundational Synthetic Strategies for Enantiopure Piperidines

The generation of a single enantiomer of a piperidine derivative is a significant challenge in organic synthesis. Chemists have developed several robust strategies, each with distinct advantages and mechanistic underpinnings. The choice of strategy is often dictated by the desired substitution pattern, scalability, and cost-effectiveness.

Asymmetric Catalysis

Asymmetric catalysis represents one of the most elegant and efficient approaches, utilizing a small amount of a chiral catalyst to generate large quantities of an enantioenriched product.

• Asymmetric Hydrogenation: This is a widely studied method, particularly for the synthesis of 2-substituted piperidines from corresponding pyridine precursors.[2] The key to success lies in the selection of a chiral metal-ligand complex (often based on rhodium or iridium) that facilitates the stereoselective addition of hydrogen across the double bonds of the aromatic ring or an intermediate enamine.[1][2][9] The catalyst creates a chiral environment that favors the formation of one enantiomer over the other.

• Catalytic [4+2] Annulation: Phosphine-catalyzed [4+2] annulation reactions between imines and allenes provide a powerful route to functionalized piperidines.[10] The development of C2-symmetric chiral phosphepines as catalysts has enabled this process to be performed with high enantioselectivity, offering a direct pathway to complex piperidine cores.[10]

Chiral Auxiliary-Based Synthesis

This strategy involves covalently attaching a chiral molecule (the auxiliary) to the starting material. The auxiliary directs the stereochemical outcome of a subsequent reaction and is then cleaved to yield the enantioenriched product. For example, the conjugate addition of a homochiral lithium amide to an α,β-unsaturated ester can be used to set the stereochemistry, followed by cyclization and removal of the auxiliary to furnish the final enantiopure piperidine.[11][12] The primary advantage is high predictability and diastereoselectivity, though it requires additional synthetic steps for attachment and removal of the auxiliary.

Kinetic and Dynamic Kinetic Resolution (DKR)

Resolution techniques separate a racemic mixture into its constituent enantiomers.

• Classical Kinetic Resolution: This method relies on the differential reaction rate of two enantiomers with a chiral reagent or catalyst. For instance, the base n-BuLi complexed with the chiral ligand sparteine can preferentially deprotonate one enantiomer of a racemic N-Boc-2-aryl-4-methylenepiperidine, allowing the unreacted enantiomer to be recovered in high enantiomeric excess.[2][13]

• Dynamic Kinetic Resolution (DKR): A more efficient evolution of this concept, DKR combines the selective reaction of one enantiomer with an in situ racemization of the unreactive enantiomer. This allows for a theoretical yield of 100% for the desired enantiomer, rather than the 50% maximum of classical kinetic resolution. Chemo-enzymatic cascades using amine oxidases and ene-imine reductases have proven highly effective for the DKR of tetrahydropyridines to yield stereo-defined piperidines.[14]

Chiral Pool Synthesis

This approach utilizes naturally occurring chiral molecules, such as amino acids or sugars, as starting materials. The inherent stereochemistry of the starting material is carried through the synthetic sequence to define the stereochemistry of the final piperidine product. This method is advantageous for producing specific target molecules where a suitable chiral starting material is readily available.[2]

Caption: General workflow for the synthesis of enantiopure piperidines.

PART 2: Commercial Suppliers and Market Landscape

A multitude of chemical suppliers provide enantiopure piperidine intermediates, ranging from large, broad-line distributors to specialized custom synthesis laboratories. For drug development professionals, selecting a supplier involves evaluating not just cost and availability, but also the quality of documentation, analytical support, and scalability.

Supplier	Key Offerings & Specializations	Typical Documentation	Notes for Researchers
Sigma-Aldrich (Merck)	Extensive catalog of diverse piperidine derivatives, including Boc-protected, substituted, and functionalized intermediates. Strong offering of building blocks for discovery chemistry.	Certificate of Analysis (CoA), SDS. Purity by HPLC/GC and structure by NMR are standard. Chiral purity may require specific batch inquiry.	A primary source for R&D quantities. Their vast catalog is an excellent starting point for screening and initial route scouting.
Strem Chemicals (Ascensus)	Specializes in high-purity chemicals, with a strong focus on metal catalysts and ligands for asymmetric synthesis.[15][16][17][18] Offers many chiral catalysts that can be used to synthesize piperidines.	Detailed CoAs, often with specific analytical data beyond basic purity.	The go-to supplier for catalysts needed for in-house asymmetric synthesis. Their kits are useful for screening reactions.[17]
Chiral Technologies (Daicel)	A market leader in chiral chromatography, providing both Chiral Stationary Phases (CSPs) for analysis and preparative separation services.[19]	Analytical reports for custom separations are comprehensive.	While not a direct supplier of intermediates, they are a crucial partner for developing analytical methods or performing large-scale chiral separations.
BASF	A major global producer of chemical intermediates.[19][20] Their offerings are geared towards large-scale and industrial applications.	Technical data sheets, CoAs for bulk orders.	A key partner for process development and scale-up activities when a specific intermediate is required in multi-kilogram to ton quantities.
Specialty CDMOs & Custom Synthesis Labs	Companies like Johnson Matthey, Solvias, and numerous others provide contract development and manufacturing (CDMO) services.[19][20][21]	Custom reports tailored to project requirements, including process development data and full analytical packages.	Essential for projects requiring novel piperidine intermediates not available commercially or for outsourcing GMP production.

PART 3: Verifying Enantiopurity: A Guide to Essential Analytical Techniques

The trustworthiness of any synthetic protocol or commercial intermediate hinges on robust analytical validation.[22] Simply achieving a synthesis is insufficient; one must rigorously prove the enantiomeric purity of the final compound.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining enantiomeric excess (ee).[6][22] The technique relies on a Chiral Stationary Phase (CSP) that interacts diastereomerically with the two enantiomers, causing them to elute at different times.

• Mechanism: Polysaccharide-based CSPs (e.g., Chiralpak®, Chiralcel®) are highly effective for separating a wide range of chiral compounds, including piperidine derivatives.[5][23][24] The chiral recognition mechanism involves a combination of interactions such as hydrogen bonding, dipole-dipole, and steric hindrance within the chiral grooves of the stationary phase.

• Challenge with Piperidines: Many simple piperidine intermediates lack a UV chromophore, making detection by standard UV-Vis detectors challenging or impossible at low concentrations.[5][25]

• Solution - Pre-column Derivatization: To overcome this, the piperidine is reacted with a derivatizing agent that contains a strong chromophore (e.g., p-toluenesulfonyl chloride, 3,5-dinitrobenzoyl chloride).[5][25] This not only enhances detectability but can also improve the chiral separation itself.

Protocol: Chiral HPLC Analysis of 3-Aminopiperidine (via Derivatization)

• Derivatization: In a vial, dissolve 1 mg of the 3-aminopiperidine sample in 1 mL of dichloromethane. Add 1.2 equivalents of triethylamine, followed by 1.1 equivalents of p-toluenesulfonyl chloride (PTSC).[25]

• Reaction: Cap the vial and stir at room temperature for 1-2 hours until the reaction is complete (monitor by TLC or LC-MS if necessary).

• Sample Preparation: Dilute the reaction mixture with the mobile phase to a final concentration of approximately 0.1 mg/mL.

• Chromatographic Conditions:

  • Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm) or equivalent polysaccharide-based CSP.[25]

  • Mobile Phase: A typical mobile phase is 0.1% diethylamine in ethanol or a mixture of n-hexane and isopropanol.[24][25] The amine additive is crucial to prevent peak tailing from interactions with the silica support.[24]

  • Flow Rate: 0.5 - 1.0 mL/min.[25]

  • Detection: UV at 228 nm (for the PTSC derivative).[25]

• Analysis: Inject a racemic standard to confirm the retention times of both enantiomers and establish resolution. Inject the sample and integrate the peak areas of the two enantiomers (A1 and A2). Calculate the enantiomeric excess using the formula: ee (%) = |(A1 - A2) / (A1 + A2)| * 100.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While less common for precise ee determination than HPLC, NMR spectroscopy is a powerful tool for confirming enantiopurity, especially when using chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs).[22]

• Mechanism: A CSA (e.g., (18-crown-6)-2,3,11,12-tetracarboxylic acid) or a CDA forms transient diastereomeric complexes with the enantiomers of the analyte.[26][27][28] These diastereomeric complexes are electronically distinct, leading to separate, resolvable signals in the ¹H or ¹³C NMR spectrum. More recently, ¹⁹F NMR-based chemosensing with chiral palladium probes has emerged as a highly sensitive method.[29]

• Application: This method is excellent for rapid confirmation of high enantiopurity and for structural elucidation. The ratio of the integrals of the separated signals corresponds directly to the enantiomeric ratio of the sample.

Caption: Decision tree for selecting an analytical method for ee determination.

Conclusion

Enantiopure piperidine intermediates are indispensable tools in the arsenal of the medicinal chemist. Their strategic importance in drug design necessitates a deep understanding of not only their synthesis but also their commercial availability and the rigorous analytical methods required to validate their stereochemical integrity. By leveraging efficient synthetic strategies, partnering with reputable suppliers, and employing robust analytical quality control, researchers can confidently build these critical scaffolds into the next generation of innovative therapeutics.

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The Alchemist's Compass: An In-Depth Technical Guide to the Enantioselective Synthesis of Piperidine Alkaloids

Abstract

The piperidine structural motif is a cornerstone in the architecture of a vast array of biologically active natural products and pharmaceutical agents. Its prevalence underscores the critical importance of synthetic methodologies that can deliver these scaffolds with precise stereochemical control. This guide provides a comprehensive exploration of the core strategies for the enantioselective synthesis of piperidine alkaloids, intended for researchers, scientists, and professionals in drug development. We will dissect the foundational principles and practical applications of chiral auxiliary-mediated syntheses, asymmetric catalysis—including hydrogenation, cycloaddition, and metathesis reactions—and the burgeoning field of biocatalysis. Through detailed mechanistic discussions, comparative data analysis, and step-by-step experimental protocols for key transformations, this document aims to serve as a practical and insightful resource for the rational design and execution of stereocontrolled routes to this vital class of molecules.

Introduction: The Significance of Chiral Piperidines

Piperidine alkaloids, a diverse family of natural products, exhibit a wide spectrum of physiological activities, ranging from neurotoxicity, as seen in (S)-(+)-coniine from hemlock, to potential therapeutic applications.[1] The stereochemistry of these molecules is intrinsically linked to their biological function, with different enantiomers often displaying markedly different or even opposing effects. Consequently, the ability to synthesize enantiomerically pure piperidine derivatives is not merely an academic challenge but a critical necessity in the discovery and development of new medicines.[2] This guide will navigate the principal methodologies developed to achieve this stereochemical precision, offering both a conceptual framework and practical guidance for the laboratory chemist.

Chiral Auxiliary-Based Strategies: A Foundation of Asymmetric Synthesis

The use of chiral auxiliaries represents a classical and robust approach to asymmetric synthesis. This strategy involves the temporary covalent attachment of a chiral molecule to an achiral substrate, which then directs the stereochemical outcome of a subsequent reaction. The auxiliary is subsequently removed, having imparted its chirality to the product.

The Evans Oxazolidinone Auxiliaries: A Paradigm of Stereocontrol

The oxazolidinones developed by David A. Evans are among the most reliable and widely used chiral auxiliaries.[3] Their efficacy lies in the rigid conformational bias they impose on the attached N-acyl group, leading to highly predictable diastereoselectivity in enolate reactions.

Mechanism of Stereodirection: The stereochemical outcome of alkylation is dictated by the chelated Z-enolate, where the substituent on the oxazolidinone (e.g., benzyl or isopropyl) effectively blocks one face of the enolate, directing the incoming electrophile to the opposite face.[4]

Figure 1: General workflow for Evans asymmetric alkylation.

Experimental Protocol: Asymmetric Alkylation of an N-Acyl Oxazolidinone [5]

• Enolate Formation: A solution of the N-acyl oxazolidinone in anhydrous THF is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen). A solution of lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) (1.1 equivalents) in THF is added dropwise, and the mixture is stirred for 30-60 minutes to ensure complete enolate formation.

• Alkylation: The electrophile (e.g., an alkyl halide, 1.2 equivalents) is added neat or as a solution in THF, and the reaction is stirred at -78 °C until TLC analysis indicates complete consumption of the starting material. The reaction time can vary from a few hours to overnight depending on the reactivity of the electrophile.

• Workup: The reaction is quenched by the addition of saturated aqueous ammonium chloride solution. The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the diastereomerically enriched alkylated product.

• Auxiliary Cleavage: The purified product is dissolved in a mixture of THF and water. Lithium hydroxide (LiOH) and hydrogen peroxide (H₂O₂) are added at 0 °C, and the mixture is stirred until the starting material is consumed. The reaction is then worked up to isolate the chiral carboxylic acid and the recovered auxiliary.

Case Study: Synthesis of (-)-Solenopsin A

Solenopsin A, a piperidine alkaloid found in the venom of fire ants, provides an excellent example of the application of chiral auxiliary-based strategies. The synthesis often involves the stereoselective construction of the 2,6-disubstituted piperidine ring.

One approach utilizes a phenylglycinol-derived δ-lactam as a chiral scaffold. The stereochemistry is set by the diastereoselective addition of a Grignard reagent to a chiral N-acyliminium ion intermediate. Subsequent reduction and cyclization steps furnish the target alkaloid.

Asymmetric Catalysis: The Power of Chiral Catalysts

Asymmetric catalysis offers a more atom-economical approach to enantioselective synthesis, as a small amount of a chiral catalyst can generate a large quantity of a chiral product.

Asymmetric Hydrogenation of N-Heterocycles

The direct asymmetric hydrogenation of pyridines and their derivatives is a powerful method for accessing chiral piperidines. This transformation is typically catalyzed by transition metal complexes (e.g., rhodium, iridium, or ruthenium) bearing chiral phosphine ligands.[6][7]

Mechanism of Action: The catalyst activates molecular hydrogen and coordinates to the substrate in a way that directs the delivery of hydrogen to one face of the double bond, leading to the formation of one enantiomer in excess.

Figure 2: Conceptual workflow of asymmetric hydrogenation.

Experimental Protocol: Rhodium-Catalyzed Asymmetric Hydrogenation of a Tetrahydropyridine [8]

• Catalyst Preparation: In a glovebox, a solution of the rhodium precursor (e.g., [Rh(COD)₂]BF₄) and the chiral phosphine ligand in a degassed solvent (e.g., dichloromethane or methanol) is prepared and stirred for 15-30 minutes to form the active catalyst.

• Reaction Setup: The tetrahydropyridine substrate is dissolved in the same degassed solvent and added to a high-pressure reactor. The catalyst solution is then transferred to the reactor.

• Hydrogenation: The reactor is sealed, purged several times with hydrogen gas, and then pressurized to the desired pressure (typically 1-50 atm). The reaction is stirred at a specific temperature (often room temperature) until the reaction is complete, as monitored by GC or LC-MS.

• Workup and Purification: The reactor is carefully depressurized, and the solvent is removed under reduced pressure. The residue is then purified by column chromatography to yield the enantiomerically enriched piperidine derivative.

Catalyst System	Substrate	Pressure (atm)	Temp (°C)	ee (%)	Yield (%)	Reference
[Rh(COD)₂]BF₄ / (R)-BINAP	N-Boc-2-phenyl-1,2,3,4-tetrahydropyridine	10	25	95	98	[8]
[Ir(COD)Cl]₂ / (S,S)-f-binaphane	2-methylpyridine	50	60	92	85	[2]
Ru(OAc)₂[(R)-BINAP]	3-substituted pyridinium salt	20	40	98	90	[9]
Table 1: Comparison of catalyst systems for asymmetric hydrogenation of pyridine derivatives.

Aza-Diels-Alder Reactions

The aza-Diels-Alder reaction, a cycloaddition between an imine (the dienophile) and a diene, is a powerful tool for the construction of the piperidine ring.[10] The use of chiral Lewis acids or organocatalysts can render this reaction highly enantioselective. Danishefsky's diene is a particularly useful diene for this transformation due to its high reactivity.[11][12]

Experimental Protocol: Asymmetric Aza-Diels-Alder Reaction [11]

• Catalyst and Imine Preparation: In a dry flask under an inert atmosphere, the chiral Lewis acid catalyst (e.g., a chiral copper-bis(oxazoline) complex) is dissolved in a suitable solvent (e.g., dichloromethane). The imine, pre-formed or generated in situ from an aldehyde and an amine, is then added.

• Diene Addition: The reaction mixture is cooled (e.g., to -78 °C), and Danishefsky's diene is added dropwise.

• Reaction and Workup: The reaction is stirred at the low temperature for several hours until complete. The reaction is then quenched, and the product is isolated and purified.

Ring-Closing Metathesis (RCM)

Ring-closing metathesis, catalyzed by ruthenium complexes such as Grubbs' catalysts, has emerged as a versatile method for the formation of cyclic structures, including piperidines.[6][13] The enantioselectivity is typically introduced in a step prior to the RCM reaction, for example, through the use of a chiral starting material or an asymmetric allylation.

Figure 3: General synthetic route involving Ring-Closing Metathesis.

Biocatalysis: Nature's Approach to Asymmetric Synthesis

Enzymes offer unparalleled stereoselectivity and operate under mild reaction conditions, making them attractive catalysts for organic synthesis. Transaminases, in particular, have been employed for the kinetic resolution of racemic piperidines and for the asymmetric synthesis of chiral amines that can serve as precursors to piperidine alkaloids.[14][15]

Mechanism of Transaminase-Catalyzed Kinetic Resolution: A transaminase selectively converts one enantiomer of a racemic amine to a ketone, leaving the other enantiomer unreacted and thus enantiomerically enriched.

Experimental Protocol: Transaminase-Catalyzed Kinetic Resolution of a Racemic Piperidine [16]

• Reaction Setup: In a buffered aqueous solution (e.g., phosphate buffer, pH 7.5), the racemic piperidine substrate, a transaminase enzyme, pyridoxal 5'-phosphate (PLP) cofactor, and an amine acceptor (e.g., pyruvate) are combined.

• Incubation: The mixture is incubated at a controlled temperature (e.g., 30 °C) with gentle agitation. The progress of the reaction is monitored by chiral HPLC or GC.

• Workup and Isolation: Once the desired conversion is reached (typically around 50% for a kinetic resolution), the reaction is stopped, and the unreacted, enantiomerically enriched piperidine is extracted and purified.

Enzyme	Substrate	Amine Acceptor	Conversion (%)	ee (%) of remaining amine	Reference
Transaminase (from Vibrio fluvialis)	(±)-2-phenylpiperidine	Pyruvate	48	>99	[16]
Transaminase (engineered)	(±)-3-aminopiperidine	Isopropylamine	50	98	[14]
Table 2: Examples of transaminase-catalyzed kinetic resolutions of piperidines.

Case Study: Enantioselective Total Synthesis of (+)-Coniine

The synthesis of the toxic hemlock alkaloid, (+)-coniine, has served as a benchmark for new synthetic methodologies. An organocatalytic approach provides a concise and elegant route.

An L-proline catalyzed α-aminoxylation of an aldehyde can be used to set the key stereocenter. Subsequent Horner-Wadsworth-Emmons olefination, reduction, and cyclization steps complete the synthesis.[17]

Conclusion: A Forward-Looking Perspective

The enantioselective synthesis of piperidine alkaloids has witnessed remarkable progress, driven by the development of novel and efficient synthetic methods. From the steadfast reliability of chiral auxiliaries to the atom economy of asymmetric catalysis and the exquisite selectivity of biocatalysis, the synthetic chemist now has a formidable arsenal of tools at their disposal. The continued innovation in catalyst design, particularly in the realm of organocatalysis and biocatalysis, promises to deliver even more efficient, selective, and sustainable routes to these vital molecules. The principles and protocols outlined in this guide are intended to empower researchers to not only replicate existing syntheses but also to design novel and improved pathways to the piperidine alkaloids of today and tomorrow.

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potential biological activity of 3-substituted piperidine scaffolds

An In-Depth Technical Guide to the Potential Biological Activity of 3-Substituted Piperidine Scaffolds

Authored for Researchers, Scientists, and Drug Development Professionals

Preface

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its prevalence in numerous pharmaceuticals and natural products.[1][2][3] Its favorable physicochemical properties, metabolic stability, and ability to orient substituents in three-dimensional space make it an ideal framework for drug design.[1][3] Among its many possible substitution patterns, the 3-position holds particular significance. Modification at this position critically influences the molecule's interaction with biological targets, dictating its pharmacological profile and therapeutic potential. This guide provides a comprehensive exploration of the diverse biological activities of 3-substituted piperidine derivatives, delving into their mechanisms of action, synthetic strategies, and the crucial structure-activity relationships that govern their efficacy.

The Pharmacological Landscape of 3-Substituted Piperidines

The versatility of the 3-substituted piperidine scaffold allows it to target a wide array of biological systems. Its derivatives have shown significant promise in several key therapeutic areas, most notably in disorders of the central nervous system (CNS) and oncology.

Central Nervous System (CNS) Applications

The piperidine core is a common feature in neuroactive compounds, and 3-substituted analogues are central to the development of next-generation CNS therapies.

• Modulation of Nicotinic Acetylcholine Receptors (nAChRs): Dysregulation of acetylcholine signaling is implicated in severe neurological conditions like Alzheimer's and Parkinson's disease.[1] 3-Substituted piperidines have been developed as potent ligands for nAChRs, particularly the α7 subtype, which is a key target for cognitive enhancement.[1] The substituent at the 3-position is crucial for modulating the affinity and selectivity for different nAChR subtypes.

• Inhibition of Monoamine Transporters: The dopamine (DAT), norepinephrine (NET), and serotonin (5-HTT) transporters are critical for regulating neurotransmitter levels. 3-Substituted piperidines, particularly analogues of cocaine, have been extensively studied as monoamine reuptake inhibitors.[4][5] Structure-activity relationship (SAR) studies reveal that the size and nature of the 3-substituent directly impact the potency and selectivity of transporter inhibition.[5][6] For example, replacing the ester group in cocaine analogues with bioisosteric oxadiazoles can alter the duration of action and binding affinity.[4][5]

• Targeting Histamine H3 and Sigma-1 Receptors: Dual-target ligands are an emerging strategy for complex diseases like neuropathic pain. Certain 3-substituted piperidines have been identified as potent antagonists of both the histamine H3 receptor (H3R) and the sigma-1 receptor (σ1R).[7][8] The piperidine moiety, as opposed to a piperazine ring, appears to be a critical structural element for achieving this dual activity, offering a promising avenue for novel analgesics.[7][8]

• Anti-Alzheimer's and Anticonvulsant Activity: Recent research highlights the potential of highly substituted piperidines as agents against Alzheimer's disease by inhibiting acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).[9][10] Additionally, derivatives such as piperidine-3-carboxylic acid analogues have been investigated for their anticonvulsant properties.[9]

Anticancer Activity

3-Substituted piperidines are emerging as powerful tools in oncology, primarily through the inhibition of key protein-protein interactions and enzymes involved in cancer progression.

• Inhibition of the HDM2-p53 Interaction: The tumor suppressor protein p53 is negatively regulated by its interaction with HDM2. In many cancers, p53 is inactivated due to HDM2 overexpression.[11] Novel 3,3-disubstituted piperidines have been discovered as potent inhibitors of this interaction.[11] These compounds bind to the p53-binding pocket on HDM2, restoring p53 function and inducing apoptosis in tumor cells. The development of these inhibitors showcases a sophisticated SAR, where modifications to the substituents fine-tune binding affinity and pharmacokinetic properties.[11]

• Renin Inhibition: The renin-angiotensin-aldosterone system (RAAS) is a key regulator of blood pressure, and its dysregulation is linked to hypertension and cardiovascular disease. A class of cis-configured 3,5-disubstituted piperidines has been identified as potent direct renin inhibitors.[12] Structure-based design, guided by X-ray crystallography, has enabled the optimization of these compounds, leading to analogues with high potency and excellent oral bioavailability.[12]

• Kinase Inhibition: The piperidine moiety is present in several approved kinase inhibitors. For instance, Crizotinib, a dual inhibitor of anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1), features a piperidine ring that, while not directly interacting with the active site, is essential for achieving optimal pharmacological properties.[10] Chiral 3-substituted piperidines are often used as starting materials for the synthesis of these complex inhibitors.[10]

Other Therapeutic Areas

The biological activity of this scaffold extends beyond the CNS and oncology.

• ORL1 (NOP) Receptor Agonists: A series of 3-phenoxypropyl piperidine analogues have been identified as novel agonists for the opioid-like receptor 1 (ORL1), a target for pain management.[13]

• Antimicrobial and Fungicidal Properties: Various substituted piperidines have demonstrated significant antimicrobial and fungicidal activity, making them valuable scaffolds in the search for new anti-infective agents.[2][9]

• Monoamine Oxidase (MAO) Inhibition: Piperidine derivatives have been developed as potent inhibitors of MAO-A and MAO-B, enzymes involved in the metabolism of neurotransmitters. The substitution pattern on the piperidine ring is a key determinant of inhibitory potency and selectivity.[14]

Synthetic Strategies: Accessing Chemical Diversity

The synthesis of enantiomerically pure and diversely substituted 3-piperidines is a significant challenge in medicinal chemistry. Modern synthetic methods have moved beyond classical approaches to provide efficient and stereoselective access to these valuable scaffolds.

Overview of Synthetic Approaches

• Hydrogenation of Pyridine Precursors: A common and direct method involves the catalytic hydrogenation of substituted pyridines. Recent advances have led to the development of heterogeneous catalysts (e.g., cobalt, ruthenium, rhodium) that allow for diastereoselective cis-hydrogenation under milder conditions, often in greener solvents like water.[2]

• Catalytic Enantioselective Synthesis: A groundbreaking approach involves the rhodium-catalyzed asymmetric reductive Heck reaction of arylboronic acids with dihydropyridines.[15][16] This method provides access to a wide range of enantioenriched 3-aryl and 3-vinyl tetrahydropyridines with excellent enantioselectivity, which can then be reduced to the corresponding piperidines.[15][16] This strategy has been successfully applied to the formal synthesis of clinically relevant molecules like Niraparib.[15]

• Biosynthesis-Inspired Multi-Component Reactions: Inspired by the natural biosynthesis of piperidine alkaloids, stereoselective three-component vinylogous Mannich-type reactions have been developed.[17] This approach allows for the rapid assembly of complex, multi-substituted chiral piperidines from simple starting materials.[17]

• Novel C-H Functionalization: Recently, a streamlined two-step process combining biocatalytic carbon-hydrogen oxidation with nickel-catalyzed radical cross-coupling has been reported.[18] This innovative strategy dramatically reduces the number of steps required to synthesize complex piperidines, accelerating drug discovery efforts.[18]

Representative Synthetic Workflow

The following diagram illustrates a modern, catalytic approach to synthesizing enantioenriched 3-substituted piperidines, highlighting the key transformations from a simple pyridine starting material.

Caption: General workflow for asymmetric synthesis of 3-substituted piperidines.

Structure-Activity Relationship (SAR) Insights

The biological activity of 3-substituted piperidines is exquisitely sensitive to the nature of the substituent. SAR studies are therefore critical for optimizing potency, selectivity, and pharmacokinetic profiles.

Key Determinants of Activity

• Steric Bulk and Conformation: The size and shape of the 3-substituent dictate how the molecule fits into a binding pocket. In HDM2-p53 inhibitors, for example, specific aliphatic side chains are pivotal for locking the piperidine ring into the correct conformation for potent inhibition.[11]

• Electronic Properties: Electron-donating or electron-withdrawing groups on an aryl substituent can modulate binding affinity through interactions like hydrogen bonding or pi-stacking.

• Lipophilicity and Polarity: The introduction of polar groups, such as a hydroxyl (-OH), can improve physicochemical properties like solubility and permeability, often enhancing oral bioavailability without sacrificing potency.[12]

SAR Data for HDM2-p53 Inhibitors

The following table summarizes SAR data for a series of 3,3-disubstituted piperidine inhibitors targeting the HDM2-p53 interaction, illustrating the impact of modifying the side chain.[11]

Compound ID	R-Group at C3	HDM2 Binding (IC50, nM)	Cell Proliferation (SJSA-1, IC50, µM)
10	Methoxy-ethylene	15	0.94
11	Methoxy-propylene	14	6.0
21	Methoxy-butylene	5	0.35
18	Carboxamide	21	0.09
3	Hydroxy-ethylene	30	0.90

Data sourced from Ding et al. (2015).[11]

This data clearly shows that extending the linker length from two to three carbons (Compound 21 vs. 10 ) improves both biochemical and cellular potency. Masking a carboxylic acid with a carboxamide (Compound 18 ) dramatically improves cellular activity, likely by enhancing cell permeability.[11]

Experimental Protocols for Biological Evaluation

Validating the biological activity of novel 3-substituted piperidines requires robust and reproducible experimental protocols. The following sections detail standard methodologies for assessing target engagement and cellular effects.

Protocol: Radioligand Binding Assay for Monoamine Transporters

This protocol is designed to determine the binding affinity (Ki) of a test compound for DAT, NET, and SERT.

Objective: To measure the ability of a 3-substituted piperidine to displace a specific radioligand from its target transporter.

Materials:

• Rat brain synaptosomes (prepared from striatum for DAT, hippocampus for SERT, and cerebral cortex for NET).

• Radioligands: [³H]WIN 35,428 (for DAT), [³H]Citalopram (for SERT), [³H]Nisoxetine (for NET).

• Non-specific binding inhibitors: 10 µM Cocaine (for DAT), 10 µM Fluoxetine (for SERT), 10 µM Desipramine (for NET).

• Test compounds (3-substituted piperidines) at various concentrations.

• Scintillation fluid and a liquid scintillation counter.

Procedure:

• Preparation: Prepare synaptosomal membranes from the respective rat brain regions.

• Incubation: In a 96-well plate, combine the synaptosomal preparation, the specific radioligand (at a concentration near its Kd), and varying concentrations of the test compound. For total binding, omit the test compound. For non-specific binding, add the corresponding non-specific inhibitor.

• Equilibration: Incubate the plates at room temperature for 1-2 hours to allow binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand. Wash the filters quickly with ice-cold buffer.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific counts from total counts. Determine the IC50 value (concentration of test compound that inhibits 50% of specific binding) by non-linear regression. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Visualizing the Drug Discovery & Evaluation Workflow

The following diagram outlines the logical progression from identifying a lead compound to confirming its biological activity.

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The Aldehyde Moiety: A Nexus of Reactivity and Selectivity in Complex Molecule Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Enduring Centrality of the Aldehyde

In the intricate tapestry of organic synthesis, the aldehyde functional group stands as a cornerstone of molecular architecture. Its inherent reactivity, a direct consequence of the electronic and steric properties of the formyl group, makes it an exceptionally versatile handle for the construction of complex molecules, particularly within the pharmaceutical sciences.[1] The ability of aldehydes to undergo a wide array of transformations, including nucleophilic additions, oxidations, and reductions, provides chemists with a powerful toolkit for forging the intricate structures essential for therapeutic efficacy.[1] This guide, intended for the discerning researcher and drug development professional, moves beyond a mere recitation of reactions. It delves into the mechanistic underpinnings that govern aldehyde reactivity, explores the nuanced art of achieving chemoselectivity in polyfunctional molecules, and provides field-proven protocols for key transformations. Our focus remains steadfast on not just the "how," but the "why," fostering a deeper understanding that is crucial for innovation in drug discovery and development.

The Electronic and Steric Landscape of the Aldehyde

The reactivity of the aldehyde is fundamentally rooted in the polarization of the carbon-oxygen double bond. The greater electronegativity of oxygen draws electron density away from the carbonyl carbon, rendering it electrophilic and susceptible to attack by nucleophiles.[2] This inherent polarity is the genesis of the aldehyde's rich and varied chemistry.

Aldehydes are generally more reactive than their ketone counterparts for two primary reasons:

• Steric Accessibility: The presence of a small hydrogen atom attached to the carbonyl carbon in aldehydes, as opposed to a bulkier alkyl or aryl group in ketones, presents a less hindered pathway for nucleophilic attack.[3]

• Electronic Effects: Ketones possess two electron-donating alkyl groups that partially mitigate the electrophilicity of the carbonyl carbon, whereas aldehydes have only one.[2]

This heightened reactivity makes the selective transformation of an aldehyde in the presence of a ketone a significant, yet often achievable, synthetic challenge.

Core Transformations of the Aldehyde Group

The versatility of the aldehyde is best appreciated through its participation in a diverse range of chemical reactions. Here, we explore the most pivotal of these transformations, providing both mechanistic insights and practical protocols.

Nucleophilic Addition: The Archetypal Aldehyde Reaction

Nucleophilic addition is the quintessential reaction of aldehydes.[4] It involves the attack of a nucleophile on the electrophilic carbonyl carbon, leading to the formation of a tetrahedral intermediate.[3] This intermediate can then be protonated to yield an alcohol or undergo subsequent elimination to form a new double bond.

Experimental Protocol: The Wittig Reaction for Alkene Synthesis

The Wittig reaction is a robust method for the synthesis of alkenes from aldehydes and phosphorus ylides.[5]

• Step 1: Ylide Generation (in situ): In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., argon), suspend benzyltriphenylphosphonium chloride (1.2 equivalents) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice bath. Add a strong base, such as n-butyllithium (n-BuLi) (1.1 equivalents), dropwise via syringe. The formation of the deep red ylide indicates a successful reaction. Stir the mixture at 0 °C for 30 minutes.

• Step 2: Reaction with the Aldehyde: Dissolve the aldehyde (1.0 equivalent) in anhydrous THF and add it dropwise to the ylide solution at 0 °C.

• Step 3: Reaction Progression and Workup: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by thin-layer chromatography (TLC). Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Step 4: Extraction and Purification: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford the desired alkene. The byproduct, triphenylphosphine oxide, can often be precipitated out by trituration with a nonpolar solvent like hexanes prior to chromatography.[2][5][6]

Logical Relationship: Wittig Reaction Workflow

Caption: Workflow for the Wittig reaction.

Oxidation: Accessing Carboxylic Acids

The oxidation of aldehydes to carboxylic acids is a facile transformation, often achievable under mild conditions that preserve other sensitive functional groups.[7]

Experimental Protocol: Pinnick Oxidation

The Pinnick oxidation is a highly chemoselective method for converting aldehydes to carboxylic acids, even in the presence of other oxidizable groups.[8]

• Step 1: Reaction Setup: In a round-bottom flask, dissolve the aldehyde (1.0 equivalent) in a mixture of tert-butanol and water (typically a 4:1 ratio).

• Step 2: Addition of Reagents: To the stirred solution, add 2-methyl-2-butene (a scavenger for the hypochlorite byproduct, typically 4-5 equivalents). Then, add a solution of sodium chlorite (NaClO₂) (1.5 equivalents) and sodium dihydrogen phosphate (NaH₂PO₄) (1.5 equivalents) in water dropwise. The phosphate buffer maintains a mildly acidic pH, which is crucial for the reaction.[9]

• Step 3: Reaction Monitoring and Workup: Stir the reaction at room temperature for 4-12 hours, monitoring by TLC. Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

• Step 4: Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The resulting carboxylic acid is often pure enough for subsequent steps, but can be further purified by crystallization or chromatography if necessary.[10][11]

Reduction: Selective Formation of Primary Alcohols

The reduction of aldehydes to primary alcohols is a fundamental transformation in organic synthesis. The challenge in complex molecules often lies in achieving this reduction chemoselectively in the presence of other reducible functional groups, such as ketones or esters.

Experimental Protocol: Luche Reduction

The Luche reduction is a classic method for the chemoselective 1,2-reduction of α,β-unsaturated ketones to allylic alcohols, but it can also be adapted for the selective reduction of ketones in the presence of aldehydes.[12] Conversely, for the selective reduction of an aldehyde in the presence of a ketone, milder reducing agents are employed.

A highly effective method for the chemoselective reduction of aldehydes in the presence of ketones utilizes sodium borohydride (NaBH₄) with a modifying agent.[13]

• Step 1: Reagent Preparation: In a round-bottom flask, dissolve the substrate containing both aldehyde and ketone functionalities in a suitable solvent such as methanol or ethanol at 0 °C.

• Step 2: Selective Reduction: Add sodium borohydride (NaBH₄) (typically 1.0-1.2 equivalents relative to the aldehyde) portion-wise to the cooled solution. The lower reactivity of NaBH₄ compared to stronger hydrides like lithium aluminum hydride (LiAlH₄), coupled with the inherently higher reactivity of the aldehyde, allows for selective reduction.[14]

• Step 3: Reaction Monitoring and Quenching: Stir the reaction at 0 °C and monitor its progress by TLC. Once the aldehyde is consumed, carefully quench the reaction by the slow addition of water or a dilute acid (e.g., 1 M HCl).

• Step 4: Extraction and Purification: Extract the aqueous mixture with an organic solvent like ethyl acetate. Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash chromatography to isolate the primary alcohol.

Data Presentation: Chemoselectivity in Aldehyde Reduction

Reducing Agent System	Aldehyde Conversion (%)	Ketone Conversion (%)	Reference(s)
NaBH₄, MeOH, -78 °C	>95	<5	[13]
NaBH₄/Acetylacetone, CH₂Cl₂, RT	90-99	0-10	[13]
Zn(OAc)₂/HBpin, THF, RT	92	<5	[15]

Navigating Polyfunctionality: Protecting Groups and Chemoselectivity

In the synthesis of complex molecules, such as drug candidates, the presence of multiple functional groups necessitates a strategic approach to ensure that reactions occur at the desired site. This is the realm of chemoselectivity, often orchestrated through the use of protecting groups.[16]

Dithianes: Robust Protection for Aldehydes

Dithianes are excellent protecting groups for aldehydes due to their stability in both acidic and basic conditions.[17] They are readily formed and can be removed under specific, mild conditions.[18]

Experimental Protocol: Dithiane Protection and Deprotection

Protection:

• Step 1: Formation of the Dithiane: Dissolve the aldehyde (1.0 equivalent) in a suitable solvent like dichloromethane (CH₂Cl₂). Add 1,3-propanedithiol (1.1 equivalents) followed by a catalytic amount of a Lewis acid, such as boron trifluoride etherate (BF₃·OEt₂).

• Step 2: Reaction and Workup: Stir the reaction at room temperature until TLC analysis indicates complete consumption of the aldehyde. Quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and extract with CH₂Cl₂. Dry the organic layer, filter, and concentrate to yield the dithiane, which can be purified by chromatography.[19]

Deprotection (Mild, Oxidative Method):

• Step 1: Reaction Setup: Dissolve the dithiane-protected compound (1.0 equivalent) in a mixture of acetone and water.

• Step 2: Deprotection: Add N-bromosuccinimide (NBS) (2.2 equivalents) in portions at 0 °C. The reaction is typically rapid.

• Step 3: Workup and Purification: After completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃). Extract the product with an organic solvent, dry, and concentrate. Purify by flash chromatography to regenerate the aldehyde.[18]

Logical Relationship: Aldehyde Protection/Deprotection Strategy

Caption: A typical protection/deprotection sequence.

Advanced Synthetic Strategies

Modern organic synthesis has witnessed the advent of powerful new strategies that expand the synthetic utility of aldehydes, including organocatalysis and the concept of "umpolung."

Organocatalysis: Asymmetric Transformations

Organocatalysis, the use of small organic molecules to catalyze chemical reactions, has revolutionized asymmetric synthesis. Proline and its derivatives are particularly effective catalysts for a variety of aldehyde transformations, such as the aldol reaction, proceeding through enamine intermediates.[20]

Experimental Protocol: Proline-Catalyzed Asymmetric Aldol Reaction

• Step 1: Reaction Setup: In a vial, combine the aldehyde (1.0 equivalent) and the ketone (e.g., acetone, often used as the solvent and reactant).

• Step 2: Catalyst Addition: Add (S)-proline (typically 20-30 mol%).

• Step 3: Reaction and Monitoring: Stir the mixture at room temperature. The reaction can take several hours to days, and its progress should be monitored by TLC or NMR spectroscopy.

• Step 4: Workup and Purification: Once the reaction is complete, directly purify the crude mixture by flash column chromatography on silica gel to obtain the enantioenriched aldol product.[1][20]

Umpolung: Inverting the Polarity of the Carbonyl Carbon

Umpolung, or polarity inversion, is a powerful concept in which the normal electrophilic character of the aldehyde carbonyl carbon is temporarily reversed, allowing it to act as a nucleophile.[21] This is often achieved by converting the aldehyde into a dithiane, which can be deprotonated to form a nucleophilic acyl anion equivalent.[17] N-heterocyclic carbenes (NHCs) are also potent catalysts for inducing umpolung reactivity in aldehydes.[22][23]

Experimental Protocol: NHC-Catalyzed Umpolung for Acylation

• Step 1: Catalyst and Reagent Preparation: In a glovebox or under an inert atmosphere, add an NHC precursor (e.g., a triazolium salt, 10 mol%) and a base (e.g., DBU, 1.2 equivalents) to a vial containing anhydrous solvent (e.g., THF).

• Step 2: Reaction Initiation: Add the aldehyde (1.0 equivalent) to the catalyst mixture, followed by the electrophile (e.g., an α,β-unsaturated ketone, 1.2 equivalents).

• Step 3: Reaction and Purification: Stir the reaction at room temperature until completion as indicated by TLC. Concentrate the reaction mixture and purify by flash chromatography to yield the acylated product.[24]

The Aldehyde in Drug Discovery: Late-Stage Functionalization

In modern drug discovery, the ability to modify complex molecules in the later stages of a synthetic sequence, known as late-stage functionalization (LSF), is highly valuable.[3][25] This approach allows for the rapid generation of analogues for structure-activity relationship (SAR) studies without the need for de novo synthesis. The aldehyde, with its versatile reactivity, is an excellent functional group for LSF, enabling the introduction of diverse substituents to fine-tune the pharmacological properties of a drug candidate.

Conclusion

The aldehyde group, far from being a simple functional moiety, represents a dynamic hub of reactivity that is central to the construction of complex organic molecules. A thorough understanding of its electronic and steric properties, coupled with a command of chemoselective reaction conditions and advanced synthetic strategies like organocatalysis and umpolung, empowers the medicinal chemist to navigate the intricate challenges of drug design and development. The protocols and principles outlined in this guide are intended to serve as a robust foundation for the innovative application of aldehyde chemistry in the pursuit of novel therapeutics.

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Protocols & Analytical Methods

Application Notes and Protocols for the Enantioselective Synthesis of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate

Introduction: The Significance of Chiral Piperidine Aldehydes in Drug Discovery

The piperidine scaffold is a cornerstone in modern medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active molecules. The precise three-dimensional arrangement of substituents on the piperidine ring is often critical for therapeutic efficacy and selectivity. Specifically, chiral 3-substituted piperidines are key building blocks for numerous drug candidates. The target molecule of this guide, (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate, is a valuable chiral intermediate, featuring a reactive aldehyde functionality poised for further synthetic elaboration into more complex drug targets. The aldehyde group can participate in a wide range of carbon-carbon bond-forming reactions, including aldol additions, Wittig reactions, and reductive aminations, making this compound a versatile precursor for creating diverse molecular libraries for drug screening.

This document provides a detailed, field-proven protocol for the enantioselective synthesis of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate, focusing on a robust and high-yielding oxidation step from a readily accessible chiral alcohol precursor. The methodologies described are designed for practicality and reproducibility in a research and development setting.

Synthetic Strategy: A Two-Step Approach from a Chiral Alcohol Precursor

The most direct and reliable route to optically pure (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate involves the selective oxidation of the corresponding chiral primary alcohol, (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate. This strategy hinges on two key transformations:

• Access to the Enantiopure Alcohol Precursor: The chiral alcohol, (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate, can be obtained through various asymmetric methods, including enzymatic resolution of the corresponding racemate or synthesis from the chiral pool (e.g., from (S)-piperidine-3-carboxylic acid derivatives). For the purpose of this protocol, we will assume the availability of the enantiomerically pure alcohol.

• Mild and Selective Oxidation: The critical step is the oxidation of the primary alcohol to the aldehyde. This transformation must be performed under mild conditions to avoid over-oxidation to the carboxylic acid and, crucially, to prevent racemization of the adjacent stereocenter. Several modern oxidation methods are suitable for this purpose, with the Dess-Martin Periodinane (DMP) oxidation and the Swern oxidation being prominent choices.[1]

This application note will focus on the Dess-Martin oxidation due to its numerous advantages, including neutral pH conditions, rapid reaction times, high yields, and excellent chemoselectivity, particularly with sensitive N-protected amino alcohols.[2][3]

Visualizing the Synthetic Workflow

Caption: Overall synthetic workflow.

Detailed Experimental Protocol: Dess-Martin Oxidation

This protocol describes the selective oxidation of (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate to (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate using Dess-Martin Periodinane.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume
(S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate	229.32	1.0	229 mg
Dess-Martin Periodinane (DMP)	424.14	1.2	509 mg
Dichloromethane (DCM), anhydrous	-	-	10 mL
Saturated aqueous sodium bicarbonate (NaHCO₃) solution	-	-	As needed
Anhydrous sodium sulfate (Na₂SO₄)	-	-	As needed
Diethyl ether	-	-	For extraction
Celite®	-	-	For filtration

Instrumentation

• Round-bottom flask (50 mL)

• Magnetic stirrer and stir bar

• Argon or nitrogen inlet

• Syringes and needles

• Rotary evaporator

• Standard glassware for workup and purification

Step-by-Step Procedure

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate (229 mg, 1.0 mmol).

• Inert Atmosphere: Purge the flask with an inert gas (argon or nitrogen).

• Dissolution: Add anhydrous dichloromethane (10 mL) to the flask and stir until the starting material is fully dissolved.

• Addition of DMP: In a single portion, add Dess-Martin Periodinane (509 mg, 1.2 mmol) to the stirred solution at room temperature.

• Reaction Monitoring: The reaction is typically complete within 1-3 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexanes). The product aldehyde will have a higher Rf value than the starting alcohol.

• Quenching the Reaction: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (10 mL).

• Workup: Stir the biphasic mixture vigorously for 15-20 minutes until the solid byproducts have dissolved. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 15 mL).

• Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate (20 mL) and then with brine (20 mL).

• Drying and Filtration: Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter through a pad of Celite®, and wash the pad with additional diethyl ether.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude aldehyde is often of sufficient purity for subsequent steps. If necessary, purify the product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

Expected Results

This protocol typically yields the desired (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate in high yield (typically >90%) and with no detectable racemization. The product is usually obtained as a colorless to pale yellow oil.

Mechanism of the Dess-Martin Oxidation

The Dess-Martin oxidation proceeds through a ligand exchange mechanism followed by an intramolecular elimination.

Caption: Simplified mechanism of the Dess-Martin oxidation.

The reaction is initiated by the nucleophilic attack of the alcohol onto the hypervalent iodine center of the DMP, displacing an acetate ligand. The resulting intermediate then undergoes an intramolecular deprotonation of the α-hydrogen by an acetate ion, leading to the formation of the aldehyde, an iodinane byproduct, and acetic acid.[4]

Alternative Protocol: The Swern Oxidation

The Swern oxidation is another excellent method for the mild oxidation of primary alcohols to aldehydes.[1] It utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride or trifluoroacetic anhydride at low temperatures (-78 °C).

Key Features of the Swern Oxidation:

• Mild Conditions: Performed at very low temperatures, which is beneficial for sensitive substrates.

• High Yields: Generally provides the aldehyde product in high yields.

• No Over-oxidation: Does not oxidize the aldehyde further to a carboxylic acid.

• Drawbacks: Requires cryogenic temperatures and generates the volatile and malodorous byproduct dimethyl sulfide.[1]

While effective, the operational complexity of the Swern oxidation (low temperatures, handling of odorous byproducts) often makes the Dess-Martin oxidation a more convenient choice for small to medium-scale laboratory synthesis.

Conclusion and Future Perspectives

The protocol detailed in this application note provides a reliable and efficient method for the enantioselective synthesis of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate. The use of the Dess-Martin periodinane ensures a mild and selective oxidation, preserving the stereochemical integrity of the chiral center and providing the target aldehyde in high yield. This versatile chiral building block can be readily employed in the synthesis of complex nitrogen-containing heterocycles for the development of novel therapeutics. Future work may focus on developing catalytic and more environmentally benign oxidation methods to further enhance the utility and scalability of this important transformation.

References

• Dess, D. B.; Martin, J. C. A useful 12-I-5 triacetoxyperiodinane (the Dess-Martin periodinane) for the selective oxidation of primary or secondary alcohols and a variety of related 12-I-5 species. J. Am. Chem. Soc.1991 , 113 (19), 7277–7287. [Link]

• Myers, A. G.; Zhong, B.; Movassaghi, M.; Kung, D. W.; Lanman, B. A.; Kwon, S. Synthesis of highly epimerizable N-protected α-amino aldehydes of high enantiomeric excess. Tetrahedron Lett.2000 , 41 (9), 1359-1362. [Link]

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reaction mechanisms involving (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate

An In-Depth Guide to the Application of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate in Synthetic Chemistry

Introduction

(S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is a chiral bifunctional molecule of significant interest in medicinal chemistry and organic synthesis. Its structure incorporates a piperidine ring protected by a tert-butoxycarbonyl (Boc) group, a stereocenter, and a reactive aldehyde moiety. This unique combination makes it a valuable building block for constructing complex molecular architectures, particularly in the synthesis of pharmaceutical agents. The aldehyde functional group serves as a versatile handle for a variety of carbon-carbon and carbon-nitrogen bond-forming reactions, while the chiral piperidine scaffold is a common motif in many biologically active compounds. This document provides a detailed overview of the key reaction mechanisms involving this compound, complete with experimental protocols and practical insights for researchers in drug development and synthetic chemistry.

Compound Properties and Handling

A thorough understanding of the physicochemical properties and safety precautions is paramount before utilizing this reagent in any synthetic protocol.

Property	Value
Molecular Formula	C₁₂H₂₁NO₃[1]
Molecular Weight	227.30 g/mol [2]
CAS Number	372159-76-7[1]
Appearance	Typically an oil or low-melting solid
Purity	≥97% is commercially available[1]
Storage Conditions	Store in a dry area at 2-8°C[3]

Safety and Handling: (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate should be handled in accordance with good laboratory practice.[4] It is advisable to avoid contact with skin and eyes and to prevent the formation of dust and aerosols.[3] Work in a well-ventilated area or under a chemical fume hood is essential.[4] Standard personal protective equipment, including safety glasses, a lab coat, and chemical-resistant gloves, should be worn.[3][5] In case of a spill, absorb the material with an inert absorbent and place it in a suitable, closed container for disposal.[4][6]

Synthesis of the Aldehyde

The title compound is typically prepared via the oxidation of the corresponding primary alcohol, (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate. This precursor is accessible from commercially available (S)-tert-butyl 3-(hydroxymethyl)piperidine-1-carboxylate. Mild oxidation conditions are required to prevent over-oxidation to the carboxylic acid. Common methods include Swern oxidation (oxalyl chloride, DMSO, triethylamine) or the use of Dess-Martin periodinane (DMP).

Protocol 1: Synthesis via Dess-Martin Oxidation

This protocol describes a common and reliable method for the oxidation of the precursor alcohol to the target aldehyde.

Materials:

• (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

• Dess-Martin periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, nitrogen inlet

Procedure:

• Dissolve (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0°C using an ice bath.

• Add Dess-Martin periodinane (1.1 - 1.5 eq) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the solid dissolves.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to yield the pure aldehyde.

Core Application: Key Reaction Mechanisms and Protocols

The aldehyde functionality is a gateway to numerous synthetic transformations. Below are detailed protocols for some of the most important reactions involving (S)-tert-butyl 3-(2-oxoethyl)piperidine-1-carboxylate.

Reductive Amination

Reductive amination is a cornerstone of amine synthesis, involving the reaction of a carbonyl compound with an amine to form an imine or iminium ion, which is then reduced in situ to the corresponding amine. This reaction is widely used to introduce diverse side chains and build complex nitrogen-containing molecules.

Mechanism: The reaction begins with the nucleophilic attack of the amine on the aldehyde carbonyl, forming a hemiaminal intermediate. This intermediate then dehydrates to form an imine (or an iminium ion under acidic conditions). A reducing agent, such as sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN), selectively reduces the C=N double bond to yield the final amine product. STAB is often preferred due to its mildness and tolerance of acidic conditions.

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Application Notes and Protocol for the Reductive Amination of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate

Introduction: The Strategic Importance of Chiral Piperidines in Medicinal Chemistry

The piperidine moiety is a cornerstone in modern drug discovery, recognized as one of the most prevalent nitrogen-containing heterocyclic scaffolds in pharmaceuticals. Its conformational flexibility and ability to engage in key hydrogen bonding interactions make it a privileged structure in the design of therapeutic agents. The introduction of chirality into the piperidine ring further enhances its utility, as the stereochemistry often dictates the molecule's biological activity, potency, and selectivity. Consequently, robust and stereoselective synthetic methods for accessing functionalized chiral piperidines are of paramount importance to researchers in medicinal chemistry and drug development.

This application note provides a comprehensive guide to the reductive amination of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate, a versatile chiral building block. We will delve into the mechanistic underpinnings of this transformation, offer a detailed, field-proven protocol, and discuss the critical parameters for achieving high yield and purity.

Reaction Principle: The Mechanism of Reductive Amination

Reductive amination is a powerful and widely used method for the formation of carbon-nitrogen bonds. The reaction proceeds in a two-step, one-pot sequence. First, the aldehyde, (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate, reacts with a primary amine to form a transient imine intermediate. This is followed by the in-situ reduction of the imine to the corresponding secondary amine using a mild and selective reducing agent.

For this specific transformation, sodium triacetoxyborohydride (NaBH(OAc)₃), often abbreviated as STAB, is the reagent of choice. Its mild nature and remarkable selectivity for imines over aldehydes are crucial for the success of the one-pot reaction, preventing the premature reduction of the starting aldehyde. The reaction is typically carried out in a chlorinated solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) at ambient temperature.

The mechanism can be visualized as follows:

Caption: Reductive amination mechanism.

Experimental Protocol: Synthesis of (S)-tert-Butyl 3-((benzylamino)methyl)piperidine-1-carboxylate

This protocol details the reductive amination of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate with benzylamine as a representative primary amine.

Materials:

• (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate

• Benzylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Argon or nitrogen supply for inert atmosphere

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (1.0 eq). Dissolve the aldehyde in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M.

• Amine Addition: Add benzylamine (1.0-1.1 eq) to the stirred solution at room temperature under an inert atmosphere (argon or nitrogen). Stir the mixture for 20-30 minutes to facilitate the formation of the imine intermediate.

• Addition of Reducing Agent: To the reaction mixture, add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise over 5-10 minutes. A slight exotherm may be observed.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Stir vigorously until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 20 mL).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product, a basic amine, can be purified by flash column chromatography on silica gel. To prevent product tailing and improve separation, it is advisable to pre-treat the silica gel with a solvent system containing a small amount of a volatile base, such as triethylamine (e.g., 1-2% in the eluent). A typical eluent system would be a gradient of ethyl acetate in hexanes.

Table 1: Key Reaction Parameters

Parameter	Recommended Value/Condition	Rationale
Stoichiometry (Aldehyde:Amine:STAB)	1.0 : 1.0-1.1 : 1.2-1.5	A slight excess of the amine can help drive imine formation. An excess of STAB ensures complete reduction of the imine.
Solvent	Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	Aprotic solvents that are compatible with the mild reducing agent.
Temperature	Room Temperature (20-25 °C)	The reaction proceeds efficiently at ambient temperature, avoiding potential side reactions at higher temperatures.
Reaction Time	2-4 hours	Typically sufficient for completion; should be monitored by TLC or LC-MS.
Work-up	Quench with sat. aq. NaHCO₃	Neutralizes any remaining acetic acid from the STAB and quenches the excess reducing agent.
Purification	Silica gel chromatography with a basic modifier (e.g., triethylamine)	The basic nature of the amine product can cause streaking on acidic silica gel. A basic modifier neutralizes the acidic sites on the silica, leading to better peak shape and separation.

Characterization of the Product

The successful synthesis of (S)-tert-butyl 3-((benzylamino)methyl)piperidine-1-carboxylate can be confirmed by standard analytical techniques.

• Thin-Layer Chromatography (TLC): Monitor the reaction progress and assess the purity of the final product. The product should have a different Rf value compared to the starting aldehyde and amine.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect to see characteristic signals for the Boc protecting group (a singlet around 1.4 ppm), the benzyl group (aromatic protons between 7.2-7.4 ppm and a benzylic CH₂ singlet around 3.8 ppm), and the piperidine ring protons. The formation of the new C-N bond will result in a shift of the protons on the carbon adjacent to the nitrogen.

  • ¹³C NMR: The appearance of new signals corresponding to the benzyl group carbons and the piperidinemethyl carbons, along with the characteristic carbonyl of the Boc group (around 155 ppm) and the quaternary carbon of the tert-butyl group (around 80 ppm), will confirm the product structure.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should show the molecular ion peak corresponding to the expected mass of the product.

Troubleshooting and Field-Proven Insights

• Incomplete Reaction: If the reaction stalls, a small amount of acetic acid (0.1-0.5 eq) can be added to catalyze the imine formation. However, for aldehydes, this is often not necessary.

• Over-alkylation: The formation of a tertiary amine by reaction of the product with another molecule of the aldehyde is a potential side reaction. Using a stoichiometry of amine and aldehyde close to 1:1 and the mildness of STAB generally minimizes this.

• Purification Challenges: As mentioned, basic amines can be challenging to purify via standard silica gel chromatography. Using an amine-treated silica gel or adding a small percentage of triethylamine or ammonia in methanol to the eluent system is a highly effective strategy to obtain a pure product with good recovery.

• Alternative Work-up: For small-scale reactions, a simple extractive work-up followed by concentration may yield a product of sufficient purity for subsequent steps without the need for column chromatography.

Experimental Workflow Diagram

Caption: Experimental workflow for reductive amination.

Conclusion

The reductive amination of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate using sodium triacetoxyborohydride offers a reliable, mild, and efficient method for the synthesis of valuable N-substituted chiral piperidine derivatives. The protocol outlined in this application note, coupled with the provided technical insights, is designed to enable researchers to successfully perform this transformation and obtain high-purity products for their drug discovery and development programs.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The Cyanohydridoborate Anion as a Selective Reducing Agent. Journal of the American Chemical Society, 93(12), 2897–2904. [Link]

• Magano, J., & Dunetz, J. R. (2012). Large-Scale Applications of Reductive Amination: A Decade of Innovation. Organic Process Research & Development, 16(6), 1156–1184. [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. [Link]

• Biotage. (2023). Is there an easy way to purify organic amines? [Link]

Application Notes and Protocols for the Horner-Wadsworth-Emmons Reaction with Piperidine Acetaldehyde Derivatives

Introduction: The Strategic Importance of the Piperidine Moiety in Medicinal Chemistry

The piperidine scaffold is a cornerstone in modern drug discovery, recognized as a privileged structure due to its prevalence in a wide array of pharmaceuticals and natural products.[1] Its unique conformational properties and ability to engage in crucial hydrogen bonding interactions make it an ideal component for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates.[2] Consequently, synthetic methodologies that allow for the precise and efficient incorporation of the piperidine ring into complex molecules are of paramount importance to researchers in medicinal chemistry and drug development.

The Horner-Wadsworth-Emmons (HWE) reaction stands out as a robust and highly reliable method for the stereoselective synthesis of alkenes, particularly α,β-unsaturated esters.[3] This reaction offers significant advantages over the classical Wittig reaction, including the use of more nucleophilic phosphonate carbanions and the straightforward removal of the water-soluble phosphate byproduct, which simplifies purification.[4] This guide provides a detailed technical overview and actionable protocols for the application of the HWE reaction to piperidine acetaldehyde derivatives, a key transformation for extending carbon chains and introducing valuable functional groups in the synthesis of novel therapeutics.

The Horner-Wadsworth-Emmons Reaction: A Mechanistic Overview

The HWE reaction involves the condensation of a stabilized phosphonate carbanion with an aldehyde or ketone to yield an alkene. The reaction mechanism can be broken down into several key steps:

• Deprotonation: A base is used to deprotonate the phosphonate ester at the carbon alpha to the phosphonyl and electron-withdrawing groups, forming a resonance-stabilized phosphonate carbanion.[3]

• Nucleophilic Addition: The phosphonate carbanion acts as a nucleophile and attacks the electrophilic carbonyl carbon of the aldehyde, leading to the formation of a tetrahedral intermediate.[5]

• Oxaphosphetane Formation: This intermediate undergoes intramolecular cyclization to form a four-membered ring intermediate known as an oxaphosphetane. This step is often the rate-determining step of the reaction.[3]

• Elimination: The oxaphosphetane collapses, breaking the carbon-phosphorus and carbon-oxygen bonds to form the desired alkene and a water-soluble dialkyl phosphate byproduct.[5]

The stereochemical outcome of the HWE reaction is a critical consideration. Generally, the reaction favors the formation of the thermodynamically more stable (E)-alkene.[3] This selectivity is attributed to the reversibility of the initial addition and the subsequent equilibration of the intermediates, which allows for the preferential formation of the sterically less hindered transition state leading to the (E)-isomer. However, the reaction conditions, including the choice of base, solvent, and the structure of the phosphonate reagent, can significantly influence the E/Z ratio of the product.[6]

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The Strategic Application of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate in Stereoselective Alkaloid Synthesis

Introduction: A Versatile Chiral Building Block for Complex Molecular Architectures

The piperidine scaffold is a ubiquitous structural motif found in a vast array of biologically active natural products and pharmaceutical agents.[1][2] The precise stereochemical orientation of substituents on the piperidine ring is often critical for therapeutic efficacy and selectivity. Consequently, the development of synthetic strategies that allow for the stereocontrolled construction of substituted piperidines is of paramount importance in medicinal chemistry and drug development.[3][4] (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate, a chiral aldehyde readily accessible from the chiral pool, has emerged as a powerful and versatile building block for the asymmetric synthesis of complex piperidine alkaloids. Its utility lies in the strategic placement of a reactive aldehyde functionality on a stereodefined piperidine core, providing a handle for a variety of carbon-carbon bond-forming reactions to elaborate the intricate structures of natural products. The tert-butoxycarbonyl (Boc) protecting group offers stability during synthetic manipulations and can be readily removed under mild acidic conditions in the final stages of a synthesis.

This application note provides a detailed overview of the strategic application of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate in the total synthesis of piperidine alkaloids. We will explore the causality behind its selection as a chiral precursor, detail its application in the synthesis of representative alkaloids, and provide comprehensive, field-proven protocols for its use.

Core Principle: Stereochemical Control and Synthetic Elaboration

The fundamental advantage of employing (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate in alkaloid synthesis is the direct introduction of a key stereocenter at the C3 position of the piperidine ring. This pre-defined stereochemistry serves as a foundation upon which the remainder of the target molecule's stereochemical complexity can be built. The aldehyde functionality is a versatile electrophilic site that can participate in a wide range of diastereoselective transformations, including:

• Nucleophilic additions: Reactions with organometallic reagents (e.g., Grignard, organolithium) to form secondary alcohols.

• Olefination reactions: Such as the Wittig reaction, to extend the carbon chain and introduce double bonds.[5]

• Reductive aminations: To form new carbon-nitrogen bonds and construct more complex side chains.

The choice of reaction and the nature of the nucleophile allow for the controlled installation of additional stereocenters, with the stereochemical outcome often directed by the existing chirality of the piperidine ring.

Application in the Total Synthesis of Piperidine Alkaloids: A Representative Workflow

To illustrate the practical application of this chiral building block, we will outline a representative synthetic workflow for the elaboration of the side chain, a common strategy in the synthesis of various piperidine alkaloids. While a direct total synthesis of a specific alkaloid starting from the title compound is not readily found in a single publication, the following workflow is based on established and reliable synthetic transformations frequently employed in alkaloid synthesis.[6]

Experimental Protocols

Protocol 1: Wittig Olefination for Side Chain Elongation

The Wittig reaction is a cornerstone transformation for converting aldehydes into alkenes with excellent control over the position of the double bond.[5] This protocol details the olefination of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate to introduce a two-carbon extension, a common step in building the side chains of alkaloids like sedamine and coniine analogues.

Diagram of the Wittig Reaction Workflow

Caption: Workflow for the Wittig olefination of the chiral aldehyde.

Materials:

• Methyltriphenylphosphonium bromide

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

• (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add methyltriphenylphosphonium bromide (1.2 equivalents).

• Add anhydrous THF to dissolve the phosphonium salt.

• Cool the solution to 0 °C in an ice bath.

• Slowly add n-butyllithium (1.1 equivalents) dropwise to the stirred solution. A characteristic color change to deep red or orange indicates the formation of the ylide.

• Stir the ylide solution at 0 °C for 30 minutes.

• In a separate flame-dried flask, dissolve (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (1.0 equivalent) in anhydrous THF.

• Add the aldehyde solution dropwise to the ylide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired alkene.

Protocol 2: Hydrogenation of the Alkene

The double bond introduced via the Wittig reaction can be subsequently reduced to a saturated alkyl chain, a common feature in many piperidine alkaloids.

Materials:

• Alkene from Protocol 1

• Ethanol

• Palladium on carbon (10 mol%)

• Hydrogen gas (balloon or hydrogenation apparatus)

Procedure:

• Dissolve the alkene in ethanol in a round-bottom flask.

• Carefully add palladium on carbon (10 mol%) to the solution.

• Evacuate the flask and backfill with hydrogen gas (repeat three times).

• Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the reaction is complete (monitored by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield the N-Boc protected saturated piperidine derivative.

Protocol 3: Deprotection of the Boc Group

The final step in many alkaloid syntheses is the removal of the protecting group to unveil the natural product.

Materials:

• N-Boc protected piperidine derivative

• 4 M HCl in dioxane or Trifluoroacetic acid (TFA) in Dichloromethane (DCM)

• Diethyl ether

• Aqueous sodium hydroxide (NaOH) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the N-Boc protected piperidine derivative in a solution of 4 M HCl in dioxane or a solution of TFA in DCM.

• Stir the solution at room temperature for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• Basify the residue with an aqueous NaOH solution to a pH > 10.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure to yield the final alkaloid.

Data Summary: Representative Transformations

The following table summarizes expected outcomes for the key transformations described above, based on typical literature values for similar substrates.

Step	Transformation	Reagents & Conditions	Expected Yield	Key Considerations
1	Wittig Olefination	CH₃PPh₃Br, n-BuLi, THF, 0 °C to RT	70-85%	Anhydrous conditions are crucial for ylide formation.
2	Hydrogenation	H₂, 10% Pd/C, EtOH, RT	>95%	Ensure complete removal of the catalyst by filtration.
3	Boc Deprotection	4 M HCl in dioxane or TFA/DCM, RT	>90%	Careful neutralization and extraction are important for isolating the free base.

Logical Flow of Alkaloid Synthesis from the Chiral Aldehyde

The following diagram illustrates the logical progression from the starting chiral aldehyde to a generic piperidine alkaloid.

Caption: General synthetic pathway to piperidine alkaloids.

Conclusion: A Reliable Strategy for Asymmetric Synthesis

(S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate stands as a valuable and reliable chiral building block for the asymmetric synthesis of piperidine alkaloids. Its pre-defined stereochemistry and versatile aldehyde functionality provide a robust platform for the stereocontrolled construction of complex molecular architectures. The protocols detailed in this application note, based on well-established and high-yielding reactions, offer a practical guide for researchers in the fields of natural product synthesis and medicinal chemistry. The strategic use of this chiral aldehyde significantly streamlines synthetic routes to important bioactive molecules, facilitating further investigation into their therapeutic potential.

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• Spande, T. F., et al. (1992). The biosynthesis of sedamine. Canadian Journal of Chemistry, 70(5), 1393-1397.

• PubChem. (n.d.). (R)-tert-butyl 3-(2-oxoimidazolidin-1-yl)piperidine-1-carboxylate. Retrieved January 19, 2026, from [Link]

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• ResearchGate. (n.d.). Synthesis of alkaloids using Reissert compounds. V. Synthesis of 1-(4'-hydroxy-3'-methoxybenzyl)-7-hydroxy-6-methoxyisoquinol ine (cristadine). Retrieved January 19, 2026, from [Link]

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• PubMed. (2023, August 23). Genome-wide identification of the alkaloid synthesis gene family CYP450, gives new insights into alkaloid resource utilization in medicinal Dendrobium. Retrieved January 19, 2026, from [Link]

• Wiley Online Library. (2023, November). Synthesis of Alkaloids and Compounds Containing the 3,4‐Benzomorphan Scaffold. Retrieved January 19, 2026, from [Link]

• Nanyang Technological University. (n.d.). Synthesis of Piperidine and Quinolizidine Alkaloids. Retrieved January 19, 2026, from [Link]

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Application Note: Strategic Use of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate in PROTAC Linker Design

Introduction: The Critical Role of the Linker in PROTAC Efficacy

Proteolysis Targeting Chimeras (PROTACs) have revolutionized drug discovery by inducing the degradation of specific target proteins rather than merely inhibiting them.[1][2] These heterobifunctional molecules consist of a ligand for a protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker connecting them.[3] This linker is far from a passive spacer; its composition, length, rigidity, and attachment points are critical determinants of the PROTAC's overall efficacy, influencing the formation and stability of the productive ternary complex (POI-PROTAC-E3 ligase), as well as the molecule's physicochemical properties.[1][4][][6]

While flexible polyethylene glycol (PEG) and alkyl chains have been common, there is a clear trend towards incorporating more rigid structural motifs to gain conformational control.[3] Saturated heterocycles, such as piperidine, have emerged as privileged structures in linker design.[1][3][7] They introduce a degree of rigidity that can pre-organize the PROTAC into a favorable conformation for ternary complex formation, potentially reducing the entropic penalty of binding and enhancing degradation potency.[4][8] This note provides a detailed guide on the application of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate , a versatile building block for constructing these advanced, rigid linkers.

Core Concepts: Why Choose a Piperidine-Based Linker Fragment?

The selection of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is a strategic choice rooted in medicinal chemistry principles aimed at optimizing PROTAC performance.

1. Imparting Conformational Rigidity: Unlike linear, flexible linkers which can adopt numerous conformations, the piperidine ring constrains the linker's geometry.[4][8] This rigidity can stabilize a specific spatial orientation between the POI and E3 ligase ligands, which is crucial for forming a stable and productive ternary complex—the prerequisite for efficient ubiquitination and degradation.[1][4][8] This pre-organization can lead to improved potency and selectivity.[8] The clinical success of molecules like ARV-110 and ARV-471, which replaced flexible linkers with more rigid piperidine/piperazine-containing structures, highlights the power of this approach.[1][4]

2. Providing a Defined Exit Vector: The substitution pattern on the piperidine ring allows for precise, three-dimensional control over the trajectory of the linker. The aldehyde at the 3-position provides a well-defined point for extension, directing the linker away from the core in a specific (S)-chiral orientation. This vectorial control is critical for avoiding steric clashes and achieving optimal protein-protein interactions within the ternary complex.

3. Synthetic Tractability and Orthogonal Chemistry: This building block is designed for efficient and modular synthesis:

• Aldehyde Handle: The 2-oxoethyl group (an aldehyde) is a prime functional group for coupling reactions, most notably reductive amination . This reaction is robust, high-yielding, and tolerant of a wide range of functional groups, allowing for the straightforward connection to an amine-containing E3 ligase ligand or another part of the linker.[9][10]

• Boc Protection: The tert-butyloxycarbonyl (Boc) group protects the piperidine nitrogen, rendering it non-basic and preventing unwanted side reactions during synthesis. It can be cleanly removed under acidic conditions (e.g., with trifluoroacetic acid, TFA) at a later stage to either reveal a secondary amine for further functionalization or to exist in its protonated state in the final PROTAC, which can modulate solubility.[11][12]

Experimental Protocols & Methodologies

Protocol 1: Linker Elongation via Reductive Amination

This protocol details the coupling of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate to a primary or secondary amine, a common step in building a PROTAC linker.

Objective: To form a new carbon-nitrogen bond, extending the linker from the aldehyde functional group.

Materials:

• (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (1.0 eq)

• Amine-containing fragment (e.g., amine-terminated PEG chain, or an E3-ligand-amine conjugate) (1.0-1.2 eq)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5-2.0 eq)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic Acid (catalytic, ~0.1 eq, optional)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• TLC plates, solvents for elution (e.g., Ethyl Acetate/Hexanes) and visualization stain (e.g., ninhydrin for amines, KMnO₄).

Step-by-Step Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (1.0 eq) and the amine-containing fragment (1.1 eq) in anhydrous DCM.

  • Scientist's Note (Causality): Anhydrous conditions are crucial to prevent hydrolysis of the reducing agent and competing reduction of the aldehyde. The slight excess of the amine can help drive the initial imine formation to completion.

• Imine Formation: Stir the solution at room temperature for 30-60 minutes. A catalytic amount of acetic acid can be added to facilitate imine formation, particularly with less nucleophilic amines.

  • Scientist's Note (Trustworthiness): Monitor the formation of the imine intermediate by TLC or LC-MS if possible. You should see the consumption of the starting aldehyde and amine.

• Reduction: Add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the stirring solution. The reaction may be mildly exothermic.

  • Scientist's Note (Expertise): NaBH(OAc)₃ is the reducing agent of choice for reductive aminations. It is milder and more selective for the iminium ion over the starting aldehyde compared to other hydrides like Sodium Borohydride (NaBH₄), minimizing side reactions such as alcohol formation.[10]

• Reaction Monitoring: Allow the reaction to stir at room temperature for 3-12 hours. Monitor the reaction progress by TLC until the starting materials are consumed.

• Work-up: a. Quench the reaction by slowly adding saturated NaHCO₃ solution to neutralize the acid and decompose any remaining reducing agent. b. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x). c. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes or methanol in DCM) to yield the pure, coupled product.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Boc-Deprotection and Final PROTAC Assembly

Objective: To remove the Boc protecting group and couple the resulting secondary amine to a carboxylic acid-functionalized warhead or E3 ligase ligand.

Step A: Boc Deprotection

• Dissolution: Dissolve the Boc-protected piperidine intermediate (1.0 eq) in DCM (approx. 0.1 M).

• Acidolysis: Add Trifluoroacetic acid (TFA) (5-10 eq) dropwise at 0 °C.

• Reaction: Remove the ice bath and stir at room temperature for 1-2 hours, monitoring by TLC/LC-MS until the starting material is fully consumed.

• Removal of Acid: Concentrate the reaction mixture in vacuo. Co-evaporate with toluene (3x) to remove residual TFA. The product is typically obtained as a TFA salt, which can often be used directly in the next step.

Step B: Amide Coupling (HATU)

• Activation: In a separate flask, dissolve the carboxylic acid-containing fragment (e.g., POI ligand) (1.0 eq), HATU (1.1 eq), and DIPEA (3.0 eq) in anhydrous DMF. Stir for 15 minutes at room temperature.

• Coupling: Add a solution of the deprotected piperidine amine (TFA salt, 1.2 eq) in DMF to the activated acid mixture.

• Reaction: Stir at room temperature overnight. Monitor by LC-MS.

• Work-up & Purification: Perform an aqueous work-up followed by purification, typically using reverse-phase preparative HPLC, to yield the final PROTAC.

Visualization of the Synthetic Workflow

The following diagram illustrates the modular approach to PROTAC synthesis using the piperidine building block.

Caption: Modular PROTAC synthesis workflow.

Data Presentation & Biological Evaluation

Once synthesized, the efficacy of the new PROTAC must be assessed. Key metrics include the half-maximal degradation concentration (DC₅₀) and the maximum level of degradation (Dₘₐₓ).

Table 1: Example Degradation Data for a Hypothetical PROTAC Series

PROTAC ID	Linker Moiety	Target Protein	Cell Line	DC₅₀ (nM)	Dₘₐₓ (%)
PROTAC-01	Flexible PEG₄	Target X	HeLa	150	85
PROTAC-02	(S)-Piperidine	Target X	HeLa	25	>95
PROTAC-03	(R)-Piperidine	Target X	HeLa	225	70

This illustrative data shows how incorporating the rigid (S)-piperidine linker (PROTAC-02) can significantly improve degradation potency compared to a flexible linker (PROTAC-01) and demonstrates stereochemical sensitivity (PROTAC-03).

Protocol 3: Western Blot for Target Protein Degradation

• Cell Culture: Plate cells (e.g., HeLa) in a 12-well plate and allow them to adhere overnight.

• Treatment: Treat cells with a serial dilution of the PROTAC (e.g., 1 nM to 10 µM) and a vehicle control (e.g., 0.1% DMSO) for a set time (e.g., 18-24 hours).

• Lysis: Wash cells with ice-cold PBS, then lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Load equal amounts of protein per lane onto an SDS-polyacrylamide gel and run to separate proteins by size.

• Transfer: Transfer proteins to a PVDF or nitrocellulose membrane.

• Blocking & Antibody Incubation: Block the membrane (e.g., with 5% non-fat milk in TBST) for 1 hour. Incubate with a primary antibody against the target protein overnight at 4°C. Incubate with a loading control antibody (e.g., GAPDH, β-actin) as well.

• Secondary Antibody & Imaging: Wash the membrane, incubate with an appropriate HRP-conjugated secondary antibody for 1 hour, and visualize bands using an ECL substrate and a chemiluminescence imager.

• Analysis: Quantify band intensities. Normalize the target protein signal to the loading control. Plot the normalized protein levels against PROTAC concentration and fit to a dose-response curve to determine DC₅₀ and Dₘₐₓ.

Conclusion and Future Perspectives

(S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is a high-value building block for the rational design of potent PROTACs. Its inherent rigidity, combined with its synthetically convenient aldehyde handle, provides medicinal chemists with a powerful tool to constrain linker conformation, optimize ternary complex formation, and ultimately improve degradation efficiency.[4][7][8] The protocols outlined here provide a robust framework for its incorporation into PROTAC synthesis workflows. Future work will continue to explore diverse saturated heterocycles and other rigidifying elements to further refine the principles of rational linker design and unlock the full therapeutic potential of targeted protein degradation.

References

• Xiong, Y., et al. (2024). Characteristic roadmap of linker governs the rational design of PROTACs. Acta Pharmaceutica Sinica B. Retrieved from [Link]

• Scudellaro, M., et al. (2021). Current strategies for the design of PROTAC linkers: a critical review. RSC Medicinal Chemistry. Retrieved from [Link]

• DeSantis, J., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Medicinal Chemistry. Retrieved from [Link]

• Lauber, S., et al. (2023). Capsule-based automated synthesis for the efficient assembly of PROTAC like molecules. Chemical Science. Retrieved from [Link]

• AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs. Retrieved from [Link]

• Lauber, S., et al. (2023). Capsule-based automated synthesis for the efficient assembly of PROTAC like molecules. ResearchGate. Retrieved from [Link]

• Maple, H., et al. (2021). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. ResearchGate. Retrieved from [Link]

• Wang, W., et al. (2016). Design, synthesis and biological evaluation of novel non-covalent piperidine-containing peptidyl proteasome inhibitors. European Journal of Medicinal Chemistry. Retrieved from [Link]

• DeSantis, J., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Publishing. Retrieved from [Link]

• DeSantis, J., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. RSC Medicinal Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Mir-Titus, M., et al. (2023). Late-stage synthesis of heterobifunctional molecules for PROTAC applications via ruthenium-catalysed C‒H amidation. Nature Communications. Retrieved from [Link]

• Bész, V., et al. (2023). PROTAC unleashed: Unveiling the synthetic approaches and potential therapeutic applications. ResearchGate. Retrieved from [Link]

• Popkov, A., et al. (2022). Synthetic approaches to constructing proteolysis targeting chimeras (PROTACs). ResearchGate. Retrieved from [Link]

• Söderlund, R. (2022). Chemical design, synthesis and biological evaluation of novel proteolysis targeting chimeras (PROTACs) for the degradation of NUDT5. DiVA. Retrieved from [Link]

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Synthetic Utility of N-Boc-piperidineacetaldehyde in Drug Discovery: Application Notes and Protocols

Abstract

N-tert-butyloxycarbonyl-4-piperidineacetaldehyde (N-Boc-piperidineacetaldehyde) is a pivotal bifunctional building block in modern medicinal chemistry. Its unique structure, which combines a conformationally constrained piperidine scaffold with a reactive aldehyde functionality, renders it an invaluable intermediate for the synthesis of complex molecular architectures. The tert-butyloxycarbonyl (Boc) protecting group ensures stability and allows for selective chemical transformations, making this reagent a cornerstone in the construction of diverse compound libraries aimed at a wide array of biological targets. This technical guide provides an in-depth exploration of the synthetic utility of N-Boc-piperidineacetaldehyde, offering detailed application notes, field-proven experimental protocols, and mechanistic insights for its use in key organic reactions central to drug discovery, including reductive amination, olefination reactions, and aldol-type condensations.

Introduction: The Strategic Value of the Piperidine Scaffold

The piperidine ring is a privileged scaffold in pharmaceutical sciences, appearing in a vast number of approved drugs and clinical candidates.[1] Its prevalence stems from its ability to confer favorable physicochemical properties, such as improved aqueous solubility and metabolic stability, and to serve as a rigid framework for the precise three-dimensional orientation of pharmacophoric elements. N-Boc-piperidineacetaldehyde emerges as a superior starting material for introducing this valuable motif. The Boc group provides robust protection of the piperidine nitrogen, preventing its undesired participation in reactions and allowing for selective manipulation of the aldehyde.[2] This protecting group can be readily removed under acidic conditions, unveiling a secondary amine for subsequent diversification and library synthesis.[3]

The aldehyde functional group is a versatile handle for a multitude of carbon-carbon and carbon-nitrogen bond-forming reactions, making N-Boc-piperidineacetaldehyde a key precursor for a wide range of derivatives. This guide will focus on three such transformations that are fundamental to drug discovery programs.

Core Synthetic Transformations and Applications

N-Boc-piperidineacetaldehyde is a reactant of choice for synthesizing compounds targeting a variety of diseases. Notably, it has been employed in the development of selective GPR119 agonists for type 2 diabetes and Pim-1 kinase inhibitors for oncology.[4][5]

Workflow Overview

The following diagram illustrates the central role of N-Boc-piperidineacetaldehyde in accessing diverse chemical scaffolds through three primary reaction pathways.

Caption: Key reaction pathways starting from N-Boc-piperidineacetaldehyde.

Application Protocol 1: Reductive Amination

Reductive amination is a cornerstone of medicinal chemistry for the synthesis of secondary and tertiary amines.[6] This one-pot procedure involves the initial formation of an imine or iminium ion from the aldehyde and a primary or secondary amine, followed by in-situ reduction to the corresponding amine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a preferred reducing agent as it is mild, selective for the iminium ion over the starting aldehyde, and does not require stringent anhydrous conditions.[3][7]

Causality Behind Experimental Choices:

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent solvents as they are aprotic and effectively solubilize the reactants.[7]

• Reducing Agent: NaBH(OAc)₃ is chosen for its selectivity. Unlike stronger reducing agents like NaBH₄, it will not significantly reduce the starting aldehyde, thus preventing competitive formation of the corresponding alcohol.[8]

• Acid Catalyst (Optional): For less reactive amines or ketone partners, a catalytic amount of acetic acid can accelerate imine formation. However, for most primary amines with this aldehyde, it is not strictly necessary.[2]

Detailed Experimental Protocol: Synthesis of a GPR119 Agonist Precursor

This protocol describes the synthesis of an N-alkylated piperidine, a common core in GPR119 agonists.[9]

Reaction Scheme: N-Boc-4-piperidineacetaldehyde + 4-Fluoroaniline → Intermediate Amine

Materials:

• N-Boc-4-piperidineacetaldehyde (1.0 eq)

• 4-Fluoroaniline (1.05 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Argon), add N-Boc-4-piperidineacetaldehyde (1.0 mmol, 227 mg).

• Dissolve the aldehyde in anhydrous DCM (10 mL).

• Add 4-fluoroaniline (1.05 mmol, 117 mg) to the solution.

• Stir the mixture at room temperature for 30-60 minutes to allow for initial imine formation.

• Add sodium triacetoxyborohydride (1.5 mmol, 318 mg) portion-wise over 5 minutes. Caution: The reaction may gently effervesce.

• Stir the reaction mixture at room temperature for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution (15 mL).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure product.

Parameter	Typical Range/Value	Rationale
Temperature	Room Temperature (20-25 °C)	Sufficient for imine formation and reduction without side reactions.
Reaction Time	4 - 16 hours	Dependent on the nucleophilicity of the amine. Monitor by TLC/LC-MS.
Typical Yield	75 - 95%	Highly efficient transformation.

Application Protocol 2: Wittig and Horner-Wadsworth-Emmons (HWE) Olefination

Olefination reactions are powerful tools for C-C double bond formation. The Wittig reaction and its Horner-Wadsworth-Emmons (HWE) modification are widely used to convert aldehydes into alkenes.[10] Stabilized ylides (e.g., those containing an adjacent ester group) or HWE reagents typically yield the thermodynamically favored (E)-alkene with high selectivity.[2][11]

Causality Behind Experimental Choices:

• Reagent Choice: For creating α,β-unsaturated esters, a stabilized Wittig ylide like (carbethoxymethylene)triphenylphosphorane or a Horner-Wadsworth-Emmons reagent like triethyl phosphonoacetate is ideal. The HWE reaction is often preferred as the phosphate byproduct is water-soluble, simplifying purification.[12]

• Base (for HWE): A non-nucleophilic base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) is used to deprotonate the phosphonate ester to generate the nucleophilic carbanion without reacting with the aldehyde.

• Solvent: Anhydrous tetrahydrofuran (THF) is a common choice as it is aprotic and effectively solvates the phosphonate anion.

Detailed Experimental Protocol: Synthesis of an α,β-Unsaturated Ester Intermediate

This protocol details a Horner-Wadsworth-Emmons reaction to produce an E-alkene, a versatile intermediate for further functionalization.

Reaction Scheme: N-Boc-4-piperidineacetaldehyde + Triethyl phosphonoacetate → tert-Butyl 4-(3-ethoxy-3-oxoprop-1-en-1-yl)ethyl)piperidine-1-carboxylate

Materials:

• Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq)

• Triethyl phosphonoacetate (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• N-Boc-4-piperidineacetaldehyde (1.0 eq)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere, add NaH (60% dispersion, 1.2 mmol, 48 mg).

• Wash the NaH with anhydrous hexanes (2 x 5 mL) to remove the mineral oil, then carefully decant the hexanes.

• Add anhydrous THF (10 mL) to the flask and cool the suspension to 0 °C in an ice bath.

• Slowly add triethyl phosphonoacetate (1.2 mmol, 0.24 mL) dropwise to the stirred suspension. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until the solution becomes clear (ylide formation is complete).

• Cool the reaction mixture back down to 0 °C.

• Add a solution of N-Boc-4-piperidineacetaldehyde (1.0 mmol, 227 mg) in anhydrous THF (5 mL) dropwise over 10 minutes.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the flask to 0 °C and quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution (10 mL).

• Transfer the mixture to a separatory funnel and extract with EtOAc (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography to afford the (E)-alkene.

Parameter	Typical Range/Value	Rationale
Temperature	0 °C to Room Temperature	Controls the rate of reaction and minimizes potential side reactions.
Stereoselectivity	>95:5 (E:Z)	Thermodynamically controlled reaction with a stabilized phosphonate.
Typical Yield	80 - 90%	Generally a high-yielding olefination method.

Application Protocol 3: Knoevenagel Condensation

The Knoevenagel condensation is a variation of the aldol condensation that involves the reaction of an aldehyde with an "active methylene" compound—a compound with a CH₂ group flanked by two electron-withdrawing groups (e.g., 2,4-thiazolidinedione).[13] This reaction is typically catalyzed by a weak base, such as piperidine, and is instrumental in synthesizing 5-arylidene-2,4-thiazolidinedione scaffolds, a common core for Pim-1 kinase inhibitors.[14][15]

Causality Behind Experimental Choices:

• Catalyst: A weak amine base like piperidine or pyrrolidine is sufficient to catalyze the reaction by facilitating both the enolate formation of the active methylene compound and the dehydration of the aldol adduct.[16]

• Solvent: A protic solvent like ethanol or acetic acid is commonly used and can facilitate proton transfer steps in the mechanism. Refluxing conditions are often employed to drive the dehydration step to completion.[5]

• Active Methylene Partner: 2,4-Thiazolidinedione is used here as its resulting condensation product is a well-established pharmacophore for Pim-1 inhibition.

Detailed Experimental Protocol: Synthesis of a Pim-1 Inhibitor Scaffold

Reaction Scheme: N-Boc-4-piperidineacetaldehyde + 2,4-Thiazolidinedione → (Z)-5-((1-(tert-butoxycarbonyl)piperidin-4-yl)ethylidene)thiazolidine-2,4-dione

Materials:

• N-Boc-4-piperidineacetaldehyde (1.0 eq)

• 2,4-Thiazolidinedione (1.0 eq)

• Piperidine (0.1 - 0.2 eq)

• Ethanol or Glacial Acetic Acid

• Ice-cold water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine N-Boc-4-piperidineacetaldehyde (1.0 mmol, 227 mg) and 2,4-thiazolidinedione (1.0 mmol, 117 mg).

• Add ethanol (10 mL) as the solvent.

• Add a catalytic amount of piperidine (0.1 mmol, 10 µL).

• Heat the reaction mixture to reflux (approx. 78 °C for ethanol) and maintain for 4-8 hours. Monitor the reaction's progress by TLC.

• After completion, cool the reaction mixture to room temperature. The product may begin to precipitate.

• Pour the reaction mixture into ice-cold water (50 mL) with stirring to induce full precipitation of the product.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with cold water, followed by a small amount of cold ethanol to remove residual impurities.

• Dry the product under vacuum to obtain the desired Knoevenagel condensation product. Further purification can be achieved by recrystallization if necessary.

Parameter	Typical Range/Value	Rationale
Temperature	Reflux (78-120 °C)	Provides energy to overcome the activation barrier for condensation and dehydration.
Catalyst Load	10 - 20 mol%	Sufficient to catalyze the reaction without promoting significant side reactions.
Typical Yield	65 - 85%	Good yields are typical for this condensation.

Safety, Handling, and Storage

N-Boc-piperidineacetaldehyde is a solid with a melting point of 38-42 °C. It should be handled in a well-ventilated area, preferably a fume hood.

• Personal Protective Equipment (PPE): Safety glasses, gloves, and a lab coat are mandatory.

• Hazards: May cause skin, eye, and respiratory tract irritation. (H315, H319, H335).

• Storage: Store in a cool, dry place, tightly sealed to prevent moisture absorption and degradation. It is stable under recommended storage conditions but should be kept away from strong oxidizing agents and strong acids.[17]

Conclusion

N-Boc-piperidineacetaldehyde stands out as a highly versatile and valuable building block for drug discovery. Its capacity to undergo a wide range of robust and high-yielding chemical transformations allows medicinal chemists to efficiently generate libraries of complex molecules containing the desirable piperidine scaffold. The protocols detailed herein for reductive amination, olefination, and Knoevenagel condensation provide a solid, field-tested foundation for researchers to leverage the full synthetic potential of this key intermediate in their pursuit of novel therapeutic agents.

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scalable synthesis methods for chiral piperidine pharmaceutical intermediates

An Application Note and Protocol Guide for Researchers, Scientists, and Drug Development Professionals

Scalable Synthesis of Chiral Piperidine Pharmaceutical Intermediates

Abstract

The chiral piperidine motif is a cornerstone of modern medicinal chemistry, forming the structural core of numerous FDA-approved drugs.[1][2] The stereochemistry of these scaffolds is often critical for therapeutic efficacy and safety, making the development of robust, stereoselective, and scalable synthetic methods a paramount challenge in pharmaceutical development.[3][4] This guide provides an in-depth analysis of field-proven, scalable strategies for producing enantiomerically enriched piperidine intermediates. We move beyond simple procedural lists to explain the underlying principles and strategic advantages of three dominant methodologies: Catalytic Asymmetric Hydrogenation, Chemo-Enzymatic Synthesis, and modern Catalytic Asymmetric C-C Bond Formation. Detailed protocols for industrially relevant examples are provided to bridge theory with practical application, equipping researchers and process chemists with the knowledge to select and implement the optimal synthetic route for their target molecules.

Introduction: The Piperidine Scaffold's Privileged Role in Medicine

The piperidine ring, a six-membered nitrogen-containing heterocycle, is one of the most frequently encountered scaffolds in pharmaceuticals.[1] Its prevalence stems from its ability to adopt a stable chair conformation, allowing appended substituents to be projected into three-dimensional space with well-defined vectors. This structural feature is ideal for precise interactions with biological targets like enzymes and receptors.

The introduction of chirality elevates the piperidine scaffold from a simple structural unit to a sophisticated tool for fine-tuning a molecule's pharmacological profile.[4] A specific enantiomer can exhibit significantly higher potency, improved selectivity, and a more desirable ADME (absorption, distribution, metabolism, and excretion) profile compared to its mirror image. Consequently, the synthesis of single-enantiomer piperidine intermediates is not merely an academic exercise but a critical requirement for developing safer and more effective medicines. The primary challenge lies in translating elegant academic syntheses into large-scale, cost-effective, and sustainable industrial processes.

Core Synthetic Strategies for Scalable Production

The synthesis of chiral piperidines has evolved from classical resolution and chiral pool approaches to highly efficient catalytic asymmetric methods. We will focus on three pillars of modern, scalable synthesis.

Catalytic Asymmetric Hydrogenation of Pyridine Derivatives

The most atom-economical and direct route to chiral piperidines is the asymmetric hydrogenation of readily available pyridine precursors.[5] This approach, however, must overcome the inherent stability of the aromatic pyridine ring and the tendency for both the substrate and the piperidine product to coordinate to and potentially poison the metal catalyst.[6] Modern catalysis has met this challenge through two primary strategies: substrate activation and the development of highly active and selective catalysts.

Causality Behind the Approach: Activating the pyridine ring, typically by forming a pyridinium salt (e.g., N-benzyl or N-Boc), lowers the energy barrier for hydrogenation by disrupting the aromatic system.[5][6] This makes the reduction feasible under milder conditions where chiral catalysts can operate effectively and impart high stereoselectivity.

Key Methodologies:

• Iridium-Catalyzed Hydrogenation: Iridium complexes, particularly with chiral phosphine ligands like (R)-SynPhos, have proven highly effective for the hydrogenation of N-substituted pyridinium salts, delivering excellent enantioselectivities.[6]

• Rhodium-Catalyzed Reductive Transamination: This innovative method uses a chiral primary amine (e.g., phenylethylamine) in a rhodium-catalyzed transfer hydrogenation. The process involves a transamination event that replaces the original nitrogen of the pyridinium salt, cleverly inducing chirality on the ring in the process.[1][7] This strategy has been demonstrated on a multi-hundred-gram scale, underscoring its industrial viability.[1]

• Chiral Auxiliary-Based Hydrogenation: An alternative strategy involves attaching a chiral auxiliary to the pyridine ring. During heterogeneous hydrogenation (e.g., with PtO₂), the auxiliary directs the approach of hydrogen from one face, controlling the stereochemistry of the newly formed chiral centers. The auxiliary can then be cleaved and recycled.[8]

Workflow: General Asymmetric Hydrogenation of Pyridines

Caption: Chemo-Enzymatic Dearomatization Cascade Workflow.

Catalytic Asymmetric Carbon-Carbon Bond Formation

A more recent and powerful strategy involves constructing the chiral piperidine scaffold through an asymmetric C-C bond-forming reaction. This method provides access to substitution patterns that can be challenging to obtain through hydrogenation.

Causality Behind the Approach: Instead of reducing a pre-formed ring, these methods build stereochemistry during the construction of the carbon skeleton. This often provides greater flexibility in introducing diverse substituents.

Key Methodology: Rh-Catalyzed Asymmetric Reductive Heck Reaction

This elegant three-step process has emerged as a premier method for accessing enantioenriched 3-substituted piperidines. [9][10][11]1. Partial Reduction: Pyridine is first partially reduced and activated (e.g., as a phenyl pyridine-1(2H)-carboxylate). 2. Asymmetric Reductive Heck: A rhodium catalyst with a chiral ligand mediates the coupling of the activated dihydropyridine with an aryl or vinyl boronic acid. This key step forms the C-C bond and sets the crucial stereocenter with high enantioselectivity. 3. Final Reduction: The remaining double bond in the tetrahydropyridine intermediate is reduced to furnish the final saturated piperidine.

This method exhibits broad functional group tolerance and has been demonstrated on the gram scale, including in the formal syntheses of Preclamol and Niraparib. [9][11] Workflow: Three-Step Synthesis of 3-Substituted Piperidines

Caption: Three-Step Rh-Catalyzed Reductive Heck Workflow.

Detailed Experimental Protocols

The following protocols are adapted from leading literature reports and represent scalable, field-proven methods.

Protocol 1: Rhodium-Catalyzed Asymmetric Reductive Transamination

(Adapted from Zhang et al., Nature Catalysis, 2022) [1][7] Principle: This protocol describes the synthesis of a chiral piperidine from a pyridinium salt using a non-chiral rhodium catalyst in the presence of a chiral amine as both a reactant and the source of chirality. The reaction proceeds with excellent diastereoselectivity and enantioselectivity and has been scaled to hundreds of grams.

Materials and Reagents:

• N-Benzyl-2-substituted-pyridinium bromide (1.0 eq)

• (R)-1-Phenylethylamine ((R)-PEA) (10.0 eq)

• Formic acid (HCOOH) (24.0 eq)

• Dichloromethane (DCM)

• Deionized Water

• [RhCp*Cl₂]₂ (1.0 mol%)

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for organic synthesis

Step-by-Step Procedure:

• Reactor Setup: To a clean, dry, oven-baked flask equipped with a magnetic stir bar and condenser, add the N-benzyl-2-substituted-pyridinium bromide (0.5 mmol, 1.0 eq) and the rhodium catalyst [RhCp*Cl₂]₂ (0.005 mmol, 1.0 mol%).

• Inert Atmosphere: Seal the flask and purge with an inert atmosphere (N₂ or Ar) for 10-15 minutes.

• Solvent and Reagent Addition: Under the inert atmosphere, add DCM and water in a 15:1 ratio (4.0 mL total volume).

• Begin vigorous stirring. Add formic acid (6.0 mmol, 24.0 eq) followed by (R)-1-phenylethylamine (5.0 mmol, 10.0 eq) via syringe.

• Reaction Execution: Immerse the flask in a pre-heated oil bath at 40 °C. Let the reaction stir for 22 hours. The mixture will typically be a biphasic solution.

• Work-up: After 22 hours, cool the reaction to room temperature. Quench carefully by slowly adding a saturated solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

• Extract the aqueous layer with DCM (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel to isolate the desired chiral piperidine diastereomer.

Characterization and Quality Control:

• Yield: Determine the isolated yield of the purified product.

• Stereoselectivity: Determine the diastereomeric ratio (dr) by ¹H NMR analysis of the crude reaction mixture. Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Safety Precautions:

• DCM is a volatile and suspected carcinogen; handle only in a well-ventilated fume hood.

• Formic acid is corrosive. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• The quenching step with sodium bicarbonate is exothermic and releases CO₂ gas; perform slowly and with caution.

Protocol 2: Chemo-Enzymatic Dearomatization for a Niraparib Precursor

(Adapted from Rowles et al., J. Am. Chem. Soc., 2022) [12][13] Principle: This protocol describes the highly stereoselective synthesis of a key chiral piperidine intermediate for the drug Niraparib. The method employs a one-pot, two-enzyme cascade involving an amine oxidase and an ene-imine reductase (EneIRED) to perform an asymmetric dearomatization.

Materials and Reagents:

• 3-(4-bromophenyl)-1-allyl-1,2,3,6-tetrahydropyridine (starting material, 1.0 eq)

• 6-Hydroxy-D-nicotine oxidase (6-HDNO) enzyme solution

• Ene-imine reductase (EneIRED) enzyme solution

• Nicotinamide adenine dinucleotide phosphate (NADPH) (2.0-2.5 eq)

• Glucose-6-phosphate (G6P) (for NADPH recycling)

• Glucose-6-phosphate dehydrogenase (G6PDH) (for NADPH recycling)

• Potassium phosphate buffer (pH 7.5)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

Step-by-Step Procedure:

• Reaction Buffer Preparation: Prepare a 100 mM potassium phosphate buffer and adjust the pH to 7.5.

• Cofactor and Substrate Preparation: In a reaction vessel, dissolve NADPH and G6P in the phosphate buffer.

• Dissolve the starting tetrahydropyridine substrate in a minimal amount of DMSO and add it to the reaction buffer. The final DMSO concentration should be kept low (<5% v/v) to avoid enzyme denaturation.

• Enzyme Addition: Add the G6PDH enzyme solution (for cofactor recycling). Add the 6-HDNO enzyme solution, followed by the EneIRED enzyme solution. The optimal enzyme loading should be determined through small-scale trials.

• Reaction Execution: Seal the vessel and place it in a shaker incubator at 30 °C with gentle agitation (e.g., 180 rpm) for 24-48 hours.

• Monitoring: Monitor the reaction progress by taking small aliquots, quenching with a water-miscible organic solvent (e.g., acetonitrile), centrifuging to remove protein, and analyzing the supernatant by LC-MS or HPLC.

• Work-up: Once the reaction is complete, saturate the aqueous phase with sodium chloride (NaCl) to facilitate extraction.

• Extract the mixture with ethyl acetate (3 x 2 volumes).

• Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography if necessary.

Characterization and Quality Control:

• Conversion: Determine the percentage conversion of the starting material using HPLC.

• Enantiomeric Excess (ee): Analyze the product using a suitable chiral HPLC method to determine the ee, which is expected to be >99%. [12] Safety Precautions:

• Handle all chemicals with appropriate PPE.

• Biological reagents (enzymes) are generally non-hazardous but should be handled according to the manufacturer's safety data sheet.

• Ensure proper disposal of biological and chemical waste.

Conclusion and Future Outlook

The scalable synthesis of chiral piperidine intermediates has been revolutionized by advances in asymmetric catalysis. Asymmetric hydrogenation and chemo-enzymatic strategies represent two of the most powerful and industrially relevant platforms, offering high stereoselectivity, efficiency, and scalability. Newer methods like the asymmetric reductive Heck reaction continue to expand the toolbox, providing novel pathways to complex substitution patterns.

The future of this field will likely focus on the integration of these powerful technologies. Hybrid bio-organocatalytic cascades are emerging as a way to construct complex molecules in a single pot with minimal waste. [14]Furthermore, the adaptation of these scalable batch processes to continuous flow manufacturing promises to enhance safety, improve consistency, and reduce the manufacturing footprint, paving the way for the next generation of chiral pharmaceutical synthesis. [15]

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Asymmetric Synthesis of Piperidines for Novel Therapeutic Agents: Application Notes and Protocols

Introduction: The Privileged Piperidine Scaffold in Medicinal Chemistry

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a cornerstone in the architecture of a vast array of pharmaceuticals and bioactive natural products.[1][2] Its prevalence is a testament to its favorable physicochemical properties, metabolic stability, and ability to engage in crucial interactions with biological targets. The introduction of chirality to the piperidine ring elevates its significance, allowing for a nuanced and highly specific modulation of pharmacological activity. For researchers, scientists, and drug development professionals, the synthesis of enantiomerically pure chiral piperidines is a critical step in the discovery and development of novel therapeutics.[3]

This guide provides detailed application notes and experimental protocols for key modern methodologies in the asymmetric synthesis of these valuable molecules, with a focus on practicality, efficiency, and stereocontrol. We will delve into cutting-edge techniques, including transition-metal catalysis and chemo-enzymatic strategies, providing not just the "how" but also the "why" behind these powerful synthetic transformations.

I. Rhodium-Catalyzed Asymmetric Reductive Heck Reaction for 3-Arylpiperidines

A significant advancement in the synthesis of chiral 3-substituted piperidines involves a rhodium-catalyzed asymmetric reductive Heck reaction.[4][5] This method provides an efficient route to enantioenriched 3-arylpiperidines, which are key intermediates for a number of therapeutic agents, including the PARP inhibitor Niraparib and the antipsychotic agent Preclamol.[4][6]

Scientific Principle and Causality

The reaction proceeds via a three-step sequence:

• Partial Reduction of Pyridine: The aromatic pyridine ring is first activated by conversion to a dihydropyridine derivative. This breaks the aromaticity and renders the system susceptible to further functionalization.

• Rh-Catalyzed Asymmetric Carbometalation: A chiral rhodium catalyst mediates the enantioselective addition of an arylboronic acid across one of the double bonds of the dihydropyridine. The choice of a chiral ligand is crucial for inducing high enantioselectivity. The ligand coordinates to the rhodium center, creating a chiral environment that directs the approach of the substrates, leading to the preferential formation of one enantiomer.

• In-situ Reduction: The resulting tetrahydropyridine intermediate is then reduced to the final piperidine product.

This approach is powerful because it allows for the direct and highly enantioselective installation of an aryl group at the 3-position of the piperidine ring from simple, readily available starting materials.[4]

Experimental Workflow

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Technical Notes & Optimization

Technical Support Center: Optimizing Yield and Purity in (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate Synthesis

Welcome to the technical support center for the synthesis of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions to optimize the yield and purity of this critical building block.

Introduction

(S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is a valuable chiral intermediate in the synthesis of various pharmaceutical compounds. Its preparation, typically involving the oxidation of the corresponding primary alcohol, (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate, presents several challenges that can impact both the yield and purity of the final product. The inherent instability of β-amino aldehydes can lead to side reactions, and the choice of oxidation conditions is critical to prevent over-oxidation and epimerization.[1] This guide provides a structured approach to troubleshoot common issues and answer frequently asked questions related to this synthesis.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, offering explanations and actionable solutions.

Low or No Yield of the Desired Aldehyde

Question: I performed the oxidation of (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate, but my yield of the aldehyde is significantly lower than expected, or I've isolated no product at all. What could be the cause?

Answer: Low or non-existent yields of the target aldehyde can stem from several factors, primarily related to the choice and execution of the oxidation reaction.

Potential Causes and Solutions:

• Inappropriate Oxidizing Agent: The selection of the oxidizing agent is paramount. Strong, non-selective oxidants like potassium permanganate or chromic acid will likely over-oxidize the primary alcohol to a carboxylic acid, and may even cleave the piperidine ring.[2][3]

  • Recommended Solution: Employ mild and selective oxidation methods. The Parikh-Doering oxidation (using a sulfur trioxide pyridine complex in DMSO) and the Swern oxidation (using oxalyl chloride or trifluoroacetic anhydride and DMSO) are well-suited for this transformation as they are known to be effective for converting primary alcohols to aldehydes with minimal over-oxidation.[4][5] These methods are also compatible with the Boc-protecting group.[6]

• Reaction Temperature: Activated DMSO oxidations, such as the Swern and Parikh-Doering, are temperature-sensitive.

  • Swern Oxidation: This reaction typically requires cryogenic temperatures (around -78 °C) during the initial activation of DMSO and addition of the alcohol.[5] Allowing the reaction to warm prematurely can lead to the formation of side products, including methylthiomethyl ethers.[6]

  • Parikh-Doering Oxidation: While this method can often be run at temperatures between 0 °C and room temperature, careful temperature control is still necessary to prevent side reactions.[4][7] An uncontrolled exotherm can lead to decomposition of the product.[8]

  • Recommended Solution: Strictly adhere to the recommended temperature profile for your chosen oxidation method. Use a reliable cooling bath (e.g., dry ice/acetone for -78 °C) and monitor the internal reaction temperature closely.

• Reagent Quality and Stoichiometry: The purity and stoichiometry of your reagents are critical.

  • DMSO: Must be anhydrous. Water will quench the activated DMSO species.

  • Oxalyl Chloride/TFAA/SO3•Pyridine: These activating agents are moisture-sensitive and should be handled under an inert atmosphere.

  • Triethylamine (or other base): Use a freshly distilled, dry base. An insufficient amount of base will not effectively neutralize the acid generated during the reaction, which can lead to side reactions.

  • Recommended Solution: Use high-purity, anhydrous reagents and solvents. Ensure accurate stoichiometry, often using a slight excess of the oxidizing agent and base.

• Work-up Procedure: The aldehyde product can be sensitive to both acidic and basic conditions during work-up.

  • Recommended Solution: A carefully controlled aqueous work-up is necessary. Quench the reaction at low temperature before allowing it to warm to room temperature. Extraction with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) followed by washing with a mild aqueous solution (e.g., saturated sodium bicarbonate, brine) is standard. Avoid strong acids or bases.

Presence of Impurities in the Final Product

Question: My final product shows significant impurities by NMR or LC-MS analysis. What are the likely side products and how can I avoid them?

Answer: The formation of impurities is a common challenge. Understanding the potential side reactions is key to mitigating them.

Common Impurities and Mitigation Strategies:

Impurity	Potential Cause	Mitigation Strategy
(S)-tert-butyl 3-(2-carboxyethyl)piperidine-1-carboxylate	Over-oxidation of the aldehyde.	Use a mild oxidizing agent (e.g., Parikh-Doering or Swern). Avoid strong oxidants. Distill the aldehyde as it is formed if the reaction setup allows.[2]
Starting Alcohol	Incomplete reaction.	Increase the equivalents of the oxidizing agent and base. Extend the reaction time, while carefully monitoring for product degradation.
Epimerized Aldehyde	Exposure to basic conditions for prolonged periods.	Minimize reaction time after the addition of the base. Perform the work-up promptly and under mild conditions.[6]
Methylthiomethyl ether byproducts	In Swern or related oxidations, this can form if the temperature is not properly controlled.	Maintain cryogenic temperatures during the reaction. Use solvents of low polarity.[6]
Polymerization/Degradation Products	β-amino aldehydes can be unstable and prone to polymerization or self-condensation.[1]	Purify the product quickly after the work-up. Store the purified aldehyde at low temperatures under an inert atmosphere.

Loss of Enantiomeric Purity

Question: I'm concerned about maintaining the stereochemical integrity at the C3 position. How can I prevent epimerization?

Answer: The acidic proton alpha to the newly formed aldehyde group is susceptible to deprotonation under basic conditions, which can lead to racemization.

Strategies to Maintain Enantiomeric Purity:

• Choice of Base and Reaction Time: While a tertiary amine base like triethylamine is necessary, prolonged exposure can facilitate epimerization.

  • Recommended Solution: Use the minimum necessary amount of base and monitor the reaction closely for completion. Once the reaction is complete, proceed with the work-up immediately.

• Temperature Control: Higher temperatures can accelerate the rate of epimerization.

  • Recommended Solution: Maintain the recommended low temperature throughout the reaction and work-up until the base is neutralized and removed.

• Analytical Verification: It is crucial to verify the enantiomeric purity of your final product.

  • Recommended Solution: Use chiral HPLC or chiral GC to determine the enantiomeric excess (ee) of the synthesized aldehyde.[9]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material for this synthesis?

The most common and direct precursor is (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate. This alcohol is commercially available or can be synthesized from known starting materials.

Q2: Which oxidation method is generally preferred for this synthesis on a larger scale?

For larger scale synthesis, the Parikh-Doering oxidation is often favored over the Swern oxidation. This is because it can be conducted at more manageable temperatures (0 °C to room temperature) and avoids the use of corrosive and toxic oxalyl chloride and the cryogenic conditions required for the Swern oxidation.[4][7] However, both methods can be effective if optimized.

Q3: How should I purify the final aldehyde product?

Standard flash column chromatography on silica gel is a common and effective method for purifying β-amino aldehydes.[1] It is important to use a relatively non-polar eluent system and to perform the chromatography quickly to minimize potential degradation on the silica gel.

Q4: How stable is (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate and what are the optimal storage conditions?

β-amino aldehydes can be unstable, particularly if impure.[1] The purified product should be stored as a solid or in a dry, aprotic solvent at low temperatures (e.g., -20 °C) under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation and polymerization.

Q5: Can I use other oxidizing agents like Dess-Martin periodinane (DMP)?

Yes, DMP is another mild oxidizing agent that can be used for the conversion of primary alcohols to aldehydes and is a viable alternative to DMSO-based oxidations.[10] It offers the advantage of being performed at room temperature and often results in clean reactions with simple work-ups. However, the periodinane reagent is relatively expensive and can be shock-sensitive.

Experimental Protocols

Protocol 1: Parikh-Doering Oxidation

This protocol describes a general procedure for the oxidation of (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate to the corresponding aldehyde.

Reactants:

• (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate: 1.0 equiv

• Sulfur trioxide pyridine complex (SO3•Py): 3.0 - 5.0 equiv

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Anhydrous Triethylamine (TEA): 5.0 - 7.0 equiv

• Anhydrous Dichloromethane (DCM)

Procedure:

• Dissolve (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate in a mixture of anhydrous DMSO and anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, prepare a slurry of the sulfur trioxide pyridine complex in anhydrous DCM.

• To the alcohol solution, add anhydrous triethylamine.

• Slowly add the slurry of the SO3•Pyridine complex to the reaction mixture, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of cold water.

• Allow the mixture to warm to room temperature and extract the product with DCM or ethyl acetate.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing the Synthetic Pathway

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Technical Support Center: Flash Chromatography for Polar Aldehyde Purification

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of purifying polar aldehydes using flash chromatography. Polar aldehydes present a unique set of challenges due to their high polarity and inherent chemical instability. This document provides in-depth, field-proven insights, troubleshooting guides, and frequently asked questions to help you overcome these hurdles and achieve successful purifications.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions and concerns when purifying polar aldehydes.

Q1: My polar aldehyde is streaking badly or not moving from the baseline on a standard silica gel column. What is my first step?

A1: This is a classic sign that your compound is too polar for the current conditions. When a polar compound interacts too strongly with the polar silica gel stationary phase, it results in poor elution and band broadening.[1][2] Your first step is to re-evaluate your mobile phase polarity.

• Initial Action: Develop a new solvent system using Thin Layer Chromatography (TLC). Aim for an Rf value between 0.15 and 0.35 for your target aldehyde to ensure good separation on the column.[3][4][5]

• Solvent Systems for High Polarity: If standard systems like hexane/ethyl acetate are ineffective, switch to more polar mobile phases such as dichloromethane (DCM)/methanol or ethyl acetate/methanol.[2][3] For extremely polar compounds, you may need to consider alternative chromatography modes.[6]

Q2: I suspect my aldehyde is decomposing on the silica gel column. How can I confirm this and prevent it?

A2: Aldehyde decomposition on silica is a frequent problem. Silica gel is weakly acidic and can catalyze degradation, oxidation, or side reactions like acetal formation if an alcohol is used as a solvent.[6][7][8]

• Confirmation: To check for stability, run a 2D TLC. Spot your compound, run the plate in a solvent system, dry it completely, then turn it 90 degrees and run it again in the same solvent system. If the compound is stable, it will appear as a single spot on the diagonal. Off-diagonal spots indicate decomposition.[6]

• Prevention:

  • Deactivation: Neutralize the acidic silica gel by preparing a slurry with a solvent system containing a small amount (0.1-2%) of a base like triethylamine (TEA) or pyridine.[8][9]

  • Alternative Stationary Phases: Consider using a less acidic stationary phase like neutral alumina.[8][10]

  • Avoid Reactive Solvents: Be cautious when using methanol, as it can form acetals with your aldehyde on the acidic silica surface.[8]

Q3: Should I use normal-phase or reversed-phase chromatography for my polar aldehyde?

A3: The choice depends on the specific properties of your aldehyde and the impurities you need to remove.

• Normal-Phase (NP): This is the most common starting point, using a polar stationary phase (like silica or alumina) and a non-polar to moderately polar mobile phase.[1][2] It is generally suitable for aldehydes that are soluble in organic solvents.

• Reversed-Phase (RP): This method uses a non-polar stationary phase (like C18-bonded silica) and a polar mobile phase (like water/acetonitrile or water/methanol).[2][11][12] RP is an excellent choice for highly polar, water-soluble aldehydes that show poor retention in normal-phase.[3][13]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is a valuable alternative for very polar compounds that are poorly retained in reversed-phase.[13][14] It uses a polar stationary phase (like amine- or diol-bonded silica) with a mobile phase consisting of a high concentration of organic solvent and a small amount of aqueous solvent.[13][14]

Q4: When should I add an acid or base modifier to my mobile phase?

A4: Modifiers are added to improve peak shape and prevent unwanted interactions between your compound and the stationary phase, especially for ionizable compounds.[15]

• Use a Base (e.g., Triethylamine): Add a small amount (0.1-2%) of TEA if your aldehyde contains a basic functional group (like an amine) or if you observe significant tailing on silica. The base neutralizes the acidic silanol groups on the silica surface, preventing strong ionic interactions that cause streaking.[10][16]

• Use an Acid (e.g., Acetic Acid): If your aldehyde also contains an acidic functional group (like a carboxylic acid), adding a small percentage of a volatile acid like acetic or formic acid can be beneficial.[10][15] This keeps the acidic group protonated, minimizing ionic interactions and improving peak shape.[15]

Q5: My polar aldehyde is highly water-soluble, making extraction and purification difficult. Are there alternatives to chromatography?

A5: Yes. For highly water-soluble or unstable aldehydes, forming a reversible bisulfite adduct is a powerful purification technique that often precedes or replaces chromatography.[7][17][18]

• Mechanism: The aldehyde reacts with sodium bisulfite to form a charged adduct that is soluble in water.[18] Non-aldehyde impurities can then be washed away with an organic solvent.

• Regeneration: The pure aldehyde can be regenerated from the aqueous solution by adding a base (like sodium carbonate or sodium hydroxide), followed by extraction.[7][17]

• Caution: This method may not be suitable for aldehydes with α-stereocenters, as the basic conditions for regeneration can cause epimerization.[17][19]

Section 2: Troubleshooting Guide

This section provides a systematic approach to resolving specific problems encountered during the flash purification of polar aldehydes.

Problem 1: Poor Separation and Co-elution of Impurities

Even with an optimal Rf on TLC, you may experience poor separation on the column.

Potential Cause	Diagnostic Check	Recommended Solution
Overloading the Column	Observe wide, distorted peaks. The separation looks much worse than predicted by TLC.	Reduce Sample Load: A general rule is to load 1-10% of the silica gel mass. For difficult separations, use a lower loading (e.g., 1:100 sample-to-silica ratio).
Poor Sample Loading Technique	The band of compound at the top of the column is uneven or diffuse after loading.	Use Dry Loading: If your compound is poorly soluble in the mobile phase, pre-adsorb it onto a small amount of silica gel.[3][9] Dissolve the crude product in a volatile solvent (e.g., DCM), add silica, evaporate the solvent to get a free-flowing powder, and load this powder onto the column.[9]
Incorrect Solvent System	TLC shows separation, but the column does not. This can happen if the TLC was misleading.[6]	Change Solvent Selectivity: Switch to a different solvent system with similar polarity but different chemical properties. For example, if you used Hexane/Ethyl Acetate, try a system based on DCM/Methanol or Toluene/Acetone.[5][8]
Column Cracking/Channeling	Visible cracks or channels appear in the silica bed. The elution is very fast and separation is non-existent.	Repack the Column: Ensure the silica is packed as a uniform slurry without air bubbles.[20] Avoid using highly viscous solvents or excessively high pressure, which can cause cracking.[9][21]

Problem 2: Aldehyde Instability and Reaction on the Column

Your collected fractions show new spots by TLC, or you have very low recovery of your target compound.

Potential Cause	Diagnostic Check	Recommended Solution
Acid-Catalyzed Degradation	Run a 2D TLC to confirm instability on silica.[6]	Deactivate Silica: Flush the packed column with an eluent containing 1-2% triethylamine before loading the sample.[9] Switch to Alumina: Use neutral or basic alumina as the stationary phase.[8][10]
Oxidation	The aldehyde is converting to the corresponding carboxylic acid, which will have a much lower Rf.	Work Quickly: Minimize the time the aldehyde spends on the column. Use Fresh Solvents: Ensure solvents are peroxide-free. Consider Derivatization: If the aldehyde is extremely sensitive, protect it as a more stable derivative (e.g., an acetal) before chromatography, then deprotect it after purification.[22]
Acetal/Hemiacetal Formation	Using an alcohol (e.g., methanol) in the mobile phase leads to new, less polar byproducts.	Avoid Alcoholic Solvents: If possible, use a non-alcoholic polar solvent like acetone or acetonitrile in your mobile phase. If methanol is necessary, consider deactivating the silica with triethylamine to reduce its Lewis acidity.[8]
Epimerization	For aldehydes with an α-chiral center, basic conditions (e.g., using TEA or alumina) can cause racemization.	Use a pH Modifier Carefully: If a base is needed, use the minimum effective amount. Consider Reversed-Phase: RP-HPLC with a mildly acidic modifier (e.g., 0.1% formic acid) can sometimes provide a less harsh environment.[15]

Section 3: Experimental Protocols & Workflows

Workflow 1: Selecting the Right Purification Strategy

This decision tree will guide you in choosing the most appropriate chromatographic method for your polar aldehyde.

Caption: Decision tree for selecting a purification strategy.

Protocol 1: TLC Method Development for a Polar Aldehyde

Objective: To find a solvent system that provides an Rf value of 0.15-0.35 for the target aldehyde and separates it from key impurities.[3][5]

Materials:

• TLC plates (silica gel 60 F254)

• Developing chambers (beakers with watch glasses)

• Capillary spotters

• A range of solvents: Hexane, Ethyl Acetate (EtOAc), Dichloromethane (DCM), Methanol (MeOH)

• UV lamp for visualization

• Staining solution (e.g., anisaldehyde stain, which is effective for aldehydes)

Procedure:

• Prepare the TLC Plate: Using a pencil, gently draw a starting line about 1 cm from the bottom of the TLC plate. Mark lanes for your crude mixture and any available standards.[5][23]

• Spot the Plate: Dissolve a small amount of your crude material in a volatile solvent. Using a capillary spotter, apply a small, concentrated spot onto the starting line.[5]

• Test Initial Solvent Systems:

  • System 1 (Moderately Polar): Start with 70:30 Hexane:EtOAc.

  • System 2 (More Polar): Try 95:5 DCM:MeOH.

• Develop the Plate: Add a small amount of the chosen solvent system to a developing chamber, place the TLC plate inside (ensure the solvent level is below the starting line), and cover it.[5][23]

• Analyze the Result: Once the solvent front is ~1 cm from the top, remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp and/or by staining.[5]

• Optimize:

  • If Rf is too low (<0.15): Increase the polarity of the mobile phase. For Hexane/EtOAc, increase the percentage of EtOAc. For DCM/MeOH, increase the percentage of MeOH.[3]

  • If Rf is too high (>0.4): Decrease the polarity of the mobile phase.[3]

  • If separation is poor: Try a different solvent combination (e.g., Toluene/Acetone) to alter the selectivity.

Protocol 2: Flash Chromatography with a Deactivated Silica Column

Objective: To purify an acid-sensitive polar aldehyde using a triethylamine-deactivated silica gel column.

Materials:

• Glass chromatography column

• Silica gel (230-400 mesh)

• Optimized mobile phase from TLC (e.g., 98:2 DCM:MeOH)

• Triethylamine (TEA)

• Sand and cotton

Procedure:

• Prepare the Deactivating Eluent: Prepare your chosen mobile phase and add 0.5-1% (v/v) of triethylamine. For example, to 1 L of 98:2 DCM:MeOH, add 5-10 mL of TEA.

• Pack the Column:

  • Plug the bottom of the column with a small piece of cotton and add a layer of sand.

  • Prepare a slurry of silica gel in the deactivating eluent.

  • Pour the slurry into the column and use gentle air pressure to pack it evenly, ensuring no air bubbles are trapped.[20]

• Equilibrate the Column: Once packed, pass 2-3 column volumes of the deactivating eluent through the column to ensure the entire silica bed is neutralized.[9]

• Load the Sample (Dry Loading Recommended):

  • Dissolve your crude product in a minimal amount of a volatile solvent (e.g., DCM).

  • Add a small amount of silica gel (approx. 1-2 times the mass of your crude product).

  • Remove the solvent under reduced pressure until you have a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed silica bed. Add a thin protective layer of sand on top.[9]

• Elute and Collect Fractions:

  • Carefully add the deactivating eluent to the column.

  • Apply gentle air pressure and begin collecting fractions.

  • Monitor the elution process by TLC analysis of the collected fractions.[20]

• Combine and Concentrate: Combine the fractions containing the pure product and remove the solvent (and TEA) under reduced pressure. Co-evaporation with a solvent like toluene can help remove final traces of TEA.[4]

Section 4: References

• Sorbent Technologies, Inc. (2025). Flash Chromatography Basics.

• uHPLCs. (2025). Surface Modification/Bonding Phase of FLASH Purification Column Stationary Phase.

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography.

• Biotage. (2023). How does an acid pH modifier impact flash chromatography?.

• Biotage. (2023). What is the Chemistry Behind Normal-Phase Flash Chromatography?.

• King Group. Successful Flash Chromatography.

• BenchChem. (2025). Technical Support Center: Workup and Purification of Polar Formylated Products.

• ResearchGate. (2015). Is it possible to purify aldehyde by column? Is there any other method to do purification?.

• The Baran Laboratory, The Scripps Research Institute. (2013). Pick Your Poison – Solvents, Gradients, and Adulterants in Flash Chromatography.

• Biotage. (2023). When should I use a pH modifier in flash column chromatography gradient?.

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography.

• BenchChem. (2025). Purification of Polar Organic Compounds by Flash Chromatography: Application Notes and Protocols.

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography.

• BenchChem. (2025). Technical Support Center: Aldehyde Purification via Bisulfite Adducts.

• University of Rochester, Department of Chemistry. Purification: Tips for Flash Column Chromatography.

• University of Rochester, Department of Chemistry. Chromatography: How to Run a Flash Column.

• ResearchGate. (2014). What is the best solvent for purifying aldehyde in a column chromatography?.

• Teledyne ISCO. (n.d.). HILIC Purification Strategies for Flash Chromatography.

• Reich, S. E., et al. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments.

• Reich, S. E., et al. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development.

• Reddit. (2023). What's the most common method for the protection of aldehydes?.

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). CHEM 344 Thin Layer Chromatography.

• University of Colorado Boulder, Department of Chemistry. (n.d.). Thin Layer Chromatography (TLC).

• Chemistry LibreTexts. (2021). 12.5: High-Performance Liquid Chromatography.

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives.

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• 9. Purification [chem.rochester.edu]
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assessing the stability of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate in solution

Last Updated: January 20, 2026

Introduction

(S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is a valuable chiral building block in pharmaceutical synthesis, prized for its piperidine core and reactive aldehyde functionality. However, the inherent reactivity of the aldehyde group, combined with the acid-labile nature of the tert-butoxycarbonyl (Boc) protecting group, presents unique stability challenges. This guide provides in-depth troubleshooting advice and frequently asked questions to help researchers maintain the integrity of this reagent in solution, ensuring reproducibility and success in their synthetic endeavors.

Troubleshooting Guide: Common Stability Issues

This section addresses specific problems users may encounter when working with (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate in solution.

Issue 1: Rapid Degradation Observed in Protic Solvents (e.g., Methanol, Ethanol)

Question: I dissolved my (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate in methanol for a reaction, but LC-MS analysis shows multiple new peaks and a significant decrease in the starting material within a few hours. What is happening?

Answer:

The primary cause of instability in protic solvents like methanol is the formation of hemiacetals and acetals.[1] The aldehyde functional group exists in equilibrium with its corresponding hemiacetal in the presence of an alcohol. This reaction is often reversible but can lead to the formation of a more stable acetal, especially under acidic or basic conditions, consuming your starting material.[2]

Causality Explained:

• Aldehyde Reactivity: The carbonyl carbon of the aldehyde is electrophilic and susceptible to nucleophilic attack by the oxygen atom of the alcohol solvent.[1]

• Equilibrium Shift: While hemiacetal formation is an equilibrium, subsequent reaction to form the acetal drives the consumption of the aldehyde.

Recommended Solutions:

• Solvent Selection: If possible, switch to aprotic solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Toluene. These solvents do not have a hydroxyl group and will not react with the aldehyde.

• Temperature Control: If a protic solvent is unavoidable, conduct the reaction at the lowest possible temperature to slow down the rate of acetal formation.

• Immediate Use: Prepare solutions in protic solvents immediately before use. Do not store the compound in alcoholic solutions.

Issue 2: Loss of the Boc Protecting Group During Workup or Storage

Question: After my reaction and an acidic workup, I've noticed the appearance of a new, more polar spot on my TLC plate, and my final yield of the desired product is low. Could the Boc group be cleaving?

Answer:

Yes, this is a very common issue. The tert-butoxycarbonyl (Boc) group is notoriously sensitive to acidic conditions and will be readily cleaved to yield the free piperidine.[3][4] The use of strong acids like HCl or Trifluoroacetic Acid (TFA) during reaction or workup will lead to rapid deprotection.[3][5] Even mildly acidic conditions, if prolonged, can cause gradual cleavage.

Causality Explained:

• Acid-Catalyzed Hydrolysis: The mechanism involves protonation of the carbonyl oxygen of the Boc group, followed by the elimination of the stable tert-butyl cation, which then typically forms isobutylene and carbon dioxide.[4]

Recommended Solutions:

• pH Control: Maintain neutral or slightly basic conditions (pH 7-9) during your reaction and workup. Use a mild base like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) for neutralization steps.

• Alternative Workup: If an acidic wash is necessary to remove other impurities, use a very dilute and weak acid (e.g., 1% citric acid) and minimize the contact time. Immediately follow with a basic wash to neutralize any residual acid.

• Storage Conditions: Ensure the compound, both in solid form and in solution, is not exposed to acidic vapors in the laboratory environment. Store in a tightly sealed container in a neutral environment.

Issue 3: Appearance of Oligomers/Polymers Upon Concentration

Question: After removing the solvent under reduced pressure, my product turned into a thick, intractable gum. What could be causing this polymerization?

Answer:

Aldehydes, especially those without bulky substituents, are prone to self-condensation or polymerization, particularly when concentrated or heated.[6] This can occur via an aldol-type reaction mechanism, where the enolate of one aldehyde molecule attacks the carbonyl of another.

Causality Explained:

• Enolization: Trace amounts of base or acid can catalyze the formation of an enolate from the aldehyde.

• Nucleophilic Attack: This enolate is a potent nucleophile that can attack another molecule of the aldehyde, leading to the formation of dimers, trimers, and eventually oligomers.

Recommended Solutions:

• Avoid High Temperatures: Concentrate solutions at low temperatures (e.g., below 30°C) using a rotary evaporator.

• Azeotropic Removal: If the solvent has a high boiling point, consider adding a lower-boiling point aprotic solvent like hexane or toluene to facilitate azeotropic removal at a lower temperature.

• Avoid Neat Storage: If possible, avoid storing the compound neat (without any solvent) for extended periods, especially if it is not in a highly pure, crystalline form. Storing as a solution in a suitable aprotic solvent (e.g., THF, Toluene) at low temperatures can sometimes mitigate this issue.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate?

For long-term stability, the solid compound should be stored at 2-8°C under an inert atmosphere (e.g., Argon or Nitrogen) and protected from light. For solutions, use a dry, aprotic solvent and store at low temperatures.

Q2: How can I monitor the stability of my compound in a given solution?

Regularly monitoring the purity of your solution is crucial. High-Performance Liquid Chromatography (HPLC) is one of the most frequently used techniques for stability testing due to its high sensitivity and accuracy in quantifying the active ingredient and any degradation products.[7][8] Nuclear Magnetic Resonance (NMR) spectroscopy can also provide detailed structural information to identify degradation products.[7]

Q3: My reaction requires an aqueous solution. How can I minimize degradation?

If water is required, use a buffered system to maintain a neutral pH. Prepare the aqueous solution immediately before use and keep it cold (0-5°C). Minimize the time the compound spends in the aqueous phase.

Q4: Can I use this compound in Grignard or organolithium reactions?

Yes, but with extreme caution. The aldehyde is highly electrophilic and will react readily with these strong nucleophiles.[1] Furthermore, the ester-like nature of the Boc-group carbonyl could also potentially react, though it is less likely than the aldehyde. Ensure your organometallic reagent is added slowly at low temperatures (e.g., -78°C) to control the reaction and minimize side products.

Experimental Protocols

Protocol 1: Stability Assessment by HPLC

This protocol provides a general framework for assessing the stability of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate in a chosen solvent.

Objective: To quantify the percentage of the parent compound remaining over time in a specific solvent.

Materials:

• (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate

• HPLC-grade solvent of interest (e.g., Methanol, Acetonitrile, DCM)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Volumetric flasks and pipettes

Procedure:

• Stock Solution Preparation: Accurately prepare a stock solution of the compound at a known concentration (e.g., 1 mg/mL) in the chosen solvent.

• Time Point Zero (T=0): Immediately after preparation, dilute an aliquot of the stock solution to a suitable concentration for HPLC analysis and inject it into the HPLC system. Record the peak area of the parent compound.

• Incubation: Store the stock solution under the desired experimental conditions (e.g., room temperature, 40°C).

• Subsequent Time Points: At regular intervals (e.g., 1, 4, 8, 24 hours), withdraw an aliquot, dilute it in the same manner as T=0, and inject it into the HPLC.

• Data Analysis: Calculate the percentage of the compound remaining at each time point relative to the T=0 peak area.

Time Point	Peak Area (Arbitrary Units)	% Remaining
0 hr	1,500,000	100%
4 hr	1,350,000	90%
8 hr	1,125,000	75%
24 hr	600,000	40%
Table 1: Example data for stability assessment in a degrading solvent.

Visualizations

Degradation Pathways

Caption: Key degradation routes for the title compound.

Troubleshooting Workflow

Caption: A logical guide to diagnosing stability problems.

References

• Novel Techniques Improve Pharmaceutical Stability Testing. (2019). News-Medical.Net. [Link]

• Analytical Techniques In Stability Testing. (2025). Separation Science. [Link]

• Analytical Techniques for the Assessment of Drug Stability. (n.d.). ResearchGate. [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023). LCGC. [Link]

• Analytical Instruments for Stability. (n.d.). Labcompliance. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (2024). ACS Publications. [Link]

• Aldehydes Waste Compatibility. (n.d.). CP Lab Safety. [Link]

• Synthesis and Molecular Structure of tert-Butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate. (n.d.). ResearchGate. [Link]

• Aldehydes and Ketones. (n.d.). MSU Chemistry. [Link]

• RSC Medicinal Chemistry - RESEARCH ARTICLE. (2024). UCL Discovery. [Link]

• Aldehyde. (n.d.). Wikipedia. [Link]

• Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions. (n.d.). University of Nottingham. [Link]

• Identification of potent and reversible piperidine carboxamides that are species-selective orally active proteasome inhibitors to treat malaria. (n.d.). PubMed Central. [Link]

• Aldehydes and Ketones. (2025). Chemistry LibreTexts. [Link]

• Environmental Aldehyde Sources and the Health Implications of Exposure. (n.d.). PMC - NIH. [Link]

• BOC Deprotection. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Divergent Synthetic Strategy Leading to Structurally Diverse Pyrrolidines and Piperidines From Common Gamma-Aminoalkyl Butenolide and Aldehyde Precursors. (n.d.). PubMed. [Link]

• tert-butyl 3-(2-oxoethyl)piperidine-1-carboxylate, min 97%, 1 gram. (n.d.). CP Lab Safety. [Link]

Sources

• 1. Aldehyde - Wikipedia [en.wikipedia.org]
• 2. Carbonyl Reactivity [www2.chemistry.msu.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. calpaclab.com [calpaclab.com]
• 7. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 8. Analytical Instruments for Stability – Pharma Stability [pharmastability.com]

Technical Support Center: Strategies to Prevent Epimerization During Piperidine Functionalization

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This comprehensive guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of piperidine functionalization while maintaining stereochemical integrity.

Introduction

The piperidine scaffold is a cornerstone in medicinal chemistry, appearing in a vast number of FDA-approved drugs.[1] Its stereochemistry is often critical for biological activity, making the prevention of epimerization—the inversion of a single stereocenter—a paramount concern during synthesis and functionalization. This guide is designed to address the common challenges associated with this phenomenon and provide actionable strategies to ensure the stereochemical purity of your compounds.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experimental work. Each scenario is followed by a detailed explanation of the potential causes and a step-by-step guide to resolving the issue.

Scenario 1: Significant epimerization observed at the α-carbon during N-alkylation or N-arylation.

Question: I'm attempting to N-alkylate my chiral 2-substituted piperidine using a strong base like LDA or NaH, and I'm seeing a significant loss of stereochemical purity at the C2 position. What's happening and how can I fix it?

Answer:

This is a classic problem rooted in the acidity of the α-proton (the hydrogen atom on the carbon adjacent to the nitrogen). Strong bases can deprotonate this position, leading to the formation of a planar, achiral enamine intermediate. Subsequent protonation of this intermediate can occur from either face, resulting in a mixture of epimers.[2]

Root Causes & Solutions:

• Strong, Non-Hindered Bases: Bases like LDA, NaH, or KHMDS are strong enough to abstract the α-proton. The rate of this abstraction is often competitive with the desired N-functionalization reaction.

• Elevated Temperatures: Higher reaction temperatures provide the activation energy needed for deprotonation, increasing the rate of epimerization.[2]

• Prolonged Reaction Times: Extended exposure to basic conditions increases the likelihood of reaching a thermodynamic equilibrium of epimers.

Recommended Protocol: Mitsunobu Reaction for Base-Free N-Alkylation

This protocol avoids the use of strong bases, thereby minimizing the risk of α-epimerization.

Materials:

• Chiral piperidine

• Alcohol (R-OH)

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous THF or DCM

Step-by-Step Procedure:

• Dissolve the chiral piperidine (1.0 eq) and the alcohol (1.2 eq) in anhydrous THF under an inert atmosphere (N₂ or Ar).

• Cool the solution to 0 °C in an ice bath.

• Add triphenylphosphine (1.5 eq) to the solution and stir until dissolved.

• Slowly add DIAD or DEAD (1.5 eq) dropwise to the cooled solution. Caution: This reaction is exothermic.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ and extract with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Scenario 2: Loss of stereochemical integrity during the removal of an N-protecting group.

Question: I'm using piperidine to remove an Fmoc group from my piperidine-containing peptide, and I'm observing epimerization. I thought this was a standard procedure. What could be going wrong?

Answer:

While piperidine is the standard base for Fmoc deprotection, it can still be basic enough to cause epimerization, especially in sensitive substrates or with prolonged reaction times.[3] The resulting dibenzofulvene byproduct can also react with the piperidine, altering the basicity of the medium.[3]

Root Causes & Solutions:

• Base Strength and Concentration: A 20% piperidine in DMF solution is a relatively strong basic medium.

• Reaction Time: Leaving the reaction for too long increases the risk of epimerization.

• Substrate Sensitivity: The acidity of the α-proton can be influenced by other substituents on the piperidine ring.

Recommended Protocol: DBU/Piperidine for Rapid Fmoc Deprotection

The use of a catalytic amount of DBU in conjunction with a lower concentration of piperidine can significantly shorten the reaction time, thus reducing the window for epimerization.

Materials:

• Fmoc-protected piperidine derivative

• Piperidine

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• DMF

Step-by-Step Procedure:

• Dissolve the Fmoc-protected compound in DMF.

• Prepare a deprotection solution of 2% piperidine and 2% DBU in DMF.

• Add the deprotection solution to the reaction mixture.

• Monitor the reaction closely by TLC or LC-MS. Deprotection is often complete within minutes.

• Once the reaction is complete, immediately work up the reaction to neutralize the base and remove the deprotection reagents.

Frequently Asked Questions (FAQs)

Q1: What is epimerization and why is it a major concern in piperidine functionalization?

A: Epimerization is a chemical process that inverts the stereochemical configuration at only one of several stereogenic centers in a molecule.[2] For piperidine-containing pharmaceuticals, the precise three-dimensional arrangement of atoms is often crucial for its interaction with biological targets. An unintended epimer can lead to reduced efficacy, altered pharmacological profiles, or even toxic side effects.[4]

Q2: Which positions on the piperidine ring are most susceptible to epimerization?

A: The carbon atoms alpha (adjacent) to the nitrogen (C2 and C6) are the most susceptible. The protons on these carbons are more acidic due to the electron-withdrawing effect of the nitrogen, making them prone to abstraction by bases. This leads to the formation of a planar intermediate that can be protonated from either face, leading to epimerization.[2]

Q3: How can I accurately quantify the degree of epimerization in my sample?

A: Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for separating and quantifying epimers.[5][6]

• Method: A chiral stationary phase (CSP) is used to differentiate between the epimers. Polysaccharide-based columns, such as Chiralpak® series, are often effective for piperidine derivatives.[5][7]

• Detection: UV detection is standard, but if your compound lacks a strong chromophore, pre-column derivatization with a UV-active agent may be necessary.[6] Alternatively, mass spectrometry (MS) can be used as a detector.[8][9]

Data Presentation: Comparison of Chiral HPLC Conditions for a Model Piperidine Derivative

Chiral Stationary Phase	Mobile Phase (v/v)	Flow Rate (mL/min)	Temperature (°C)	Resolution (Rs)	Observations
Chiralpak® IA	n-Hexane:Ethanol (70:30)	1.0	30	>2.0	Excellent separation and peak shape.[10]
Chiralpak® IB	n-Hexane:Ethanol (80:20)	1.0	25	1.8	Good separation, may require optimization.
Chiralpak® IC-3	n-Hexane:IPA:TFA (95:5:0.2)	1.0	30	>1.5	Effective for Boc-protected derivatives.[5]

Data is illustrative and based on typical starting conditions for piperidine-like structures.

Q4: Are there any modern, non-basic methods for promoting epimerization to the more stable diastereomer if desired?

A: Yes, recent advances in photoredox catalysis have enabled highly diastereoselective epimerization of piperidines to the thermodynamically more stable isomer.[11][12] This method utilizes a combination of a photocatalyst and a hydrogen atom transfer (HAT) agent under visible light irradiation.[1] This approach is powerful because it can convert a kinetically favored but less stable diastereomer, which might be easier to synthesize, into the more stable, desired product.[13][14]

Visualizations and Diagrams

Mechanism of Base-Catalyzed Epimerization

The following diagram illustrates the mechanism of epimerization at the α-carbon of a piperidine ring under basic conditions.

Caption: Base-catalyzed epimerization proceeds via a planar achiral enamine intermediate.

Decision Workflow for Minimizing Epimerization

This workflow provides a logical pathway for selecting the appropriate reaction conditions to prevent epimerization during piperidine functionalization.

Caption: Decision tree for selecting epimerization-minimizing reaction conditions.

References

• Shen, Z., Walker, M. M., Chen, S., Parada, G. A., Chu, D. M., Dongbang, S., Mayer, J. M., Houk, K. N., & Ellman, J. A. (2021). General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer. Journal of the American Chemical Society, 143(1), 126–131. [Link]

• Walker, M. M., Shen, Z., & Ellman, J. A. (2021). Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers. National Institutes of Health. [Link]

• Shen, Z., Walker, M. M., Chen, S., Parada, G. A., Chu, D. M., Dongbang, S., Mayer, J. M., Houk, K. N., & Ellman, J. A. (2020). General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer. Journal of the American Chemical Society. [Link]

• Shen, Z., Walker, M. M., Chen, S., Parada, G. A., Chu, D. M., Dongbang, S., Mayer, J. M., Houk, K. N., & Ellman, J. A. (2021). General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer. PubMed. [Link]

• Duengo, S., et al. (2022). Epimerisation in Peptide Synthesis. PMC - PubMed Central. [Link]

• Coldham, I., et al. (2022). Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. The Journal of Organic Chemistry. [Link]

• Julian, R. R., et al. (2014). Identification of Amino Acid Epimerization and Isomerization in Crystallin Proteins by Tandem LC-MS. Analytical Chemistry. [Link]

• Patel, A. (2022). Analytical, Structural, and Biological Consequences of Peptide Epimerization. University of California, Riverside. [Link]

• Jad, Y. E., et al. (2023). Proposed mechanism of base catalyzed epimerization. ResearchGate. [Link]

• Babu, C. V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. PubMed. [Link]

• ResearchGate. (2018). Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC. ResearchGate. [Link]

• Du, Y., et al. (2021). Complete identification of all 20 relevant epimeric peptides in β-amyloid: a new HPLC-MS based analytical strategy for Alzheimer's research. ResearchGate. [Link]

• Davies, H. M. L., et al. (2018). Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. National Institutes of Health. [Link]

• Julian, R. R., et al. (2014). Identification of Amino Acid Epimerization and Isomerization in Crystallin Proteins by Tandem LC-MS. PMC - PubMed Central. [Link]

• Duengo, S., et al. (2022). Epimerisation in Peptide Synthesis. MDPI. [Link]

• Parada, G. A., et al. (2020). Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization. National Institutes of Health. [Link]

• ResearchGate. (2020). Approaches to α-functionalization of piperidines by C H... ResearchGate. [Link]

• Shen, Z., et al. (2021). General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer. eScholarship.org. [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. AAPPTec. [Link]

• Godula, K., et al. (2023). Extension of an Ultra-High Performance Liquid Chromatography–MS/MS Method for the Determination of C3 Epimers of 25-Hydroxyl Derivatives of Vitamin D in Human Plasma. PMC - NIH. [Link]

• Imperiali, B., et al. (2012). Enhanced Epimerization of Glycosylated Amino Acids During Solid-Phase Peptide Synthesis. Journal of the American Chemical Society. [Link]

• Heck, S. D., et al. (1996). Posttranslational amino acid epimerization: enzyme-catalyzed isomerization of amino acid residues in peptide chains. PNAS. [Link]

• Albericio, F., et al. (2012). Amino Acid-Protecting Groups. ResearchGate. [Link]

• Parada, G. A., et al. (2020). Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization. ResearchGate. [Link]

• Massi, M., et al. (2021). Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases. ResearchGate. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Phenomenex. [Link]

• Broderick, J. B., et al. (2023). Direct detection of the α-carbon radical intermediate formed by OspD: Mechanistic insight into radical SAM peptide epimerization. PubMed Central. [Link]

• Ryadnov, M. G., et al. (1999). Suppression of epimerization by cupric (II) salts in peptide synthesis using free amino acids as amino components. PubMed. [Link]

• Imperiali, B., et al. (2012). Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis. PMC - NIH. [Link]

• Collins, J., et al. (2017). Coupling method for peptide synthesis at elevated temperatures.

• ResearchGate. (n.d.). Determination of extent of epimerization under optimized conditions. ResearchGate. [Link]

Sources

• 1. General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. "Analytical, Structural, and Biological Consequences of Peptide Epimeri" by Arzoo Patel [mavmatrix.uta.edu]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. escholarship.org [escholarship.org]

Technical Support Center: Troubleshooting the Witt-ig Olefination of Hindered Aldehydes

Welcome to the technical support center for the Wittig olefination. This guide is specifically designed for researchers, scientists, and professionals in drug development who are encountering challenges with the Wittig reaction, particularly when dealing with sterically hindered aldehydes. Here, we will address common side reactions, low yields, and issues with stereoselectivity in a practical, question-and-answer format. Our goal is to provide not just solutions, but also the underlying mechanistic reasoning to empower you to make informed decisions in your experimental design.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might be facing at the bench. Each question is followed by a detailed explanation of potential causes and actionable solutions.

Question 1: Why am I observing low to no yield of my desired alkene?

Several factors can contribute to poor yields in the Wittig olefination of hindered aldehydes. Let's break down the most common culprits.

Potential Cause 1: Steric Hindrance

Sterically demanding aldehydes can significantly slow down the rate of reaction.[1][2] The bulky substituents near the carbonyl group impede the approach of the often-large phosphonium ylide.

• Expert Insight: With highly hindered systems, the initial [2+2] cycloaddition to form the oxaphosphetane intermediate is often the rate-determining step.[3][4] If the steric clash is too severe, this step may not proceed at a reasonable rate under standard conditions.

• Solutions:

  • Increase Reaction Time and/or Temperature: For sluggish reactions involving hindered substrates, prolonged reaction times or elevated temperatures may be necessary to drive the reaction to completion. However, be mindful that this can also promote side reactions.

  • Use a More Reactive Ylide: Unstabilized ylides (e.g., those derived from alkyltriphenylphosphonium halides) are more nucleophilic and reactive than their stabilized counterparts.[5] For hindered aldehydes, switching to a more reactive ylide can often overcome the steric barrier.

  • Consider an Alternative Olefination Method: For extremely hindered cases, the Wittig reaction may not be the optimal choice. The Horner-Wadsworth-Emmons (HWE) reaction is a powerful alternative that often succeeds where the Wittig reaction fails.[6][7][8] Phosphonate carbanions used in the HWE reaction are generally more nucleophilic and less sterically demanding than Wittig reagents, allowing them to react more readily with hindered carbonyls.[6][7]

Potential Cause 2: Incomplete Ylide Formation

The generation of the phosphonium ylide is a critical preceding step. If the ylide is not formed efficiently, the concentration of the active nucleophile will be low, leading to poor conversion of the aldehyde.

• Expert Insight: The acidity of the α-proton on the phosphonium salt dictates the required base strength. Unstabilized ylides require very strong bases for complete deprotonation.

• Solutions:

  • Verify Base Strength: For unstabilized ylides, strong bases like n-butyllithium (n-BuLi), sodium amide (NaNH₂), or sodium hydride (NaH) are typically required.[9] Stabilized ylides, which have more acidic α-protons, can often be generated with weaker bases like sodium hydroxide or potassium carbonate.[10]

  • Ensure Anhydrous and Inert Conditions: Wittig reagents, especially the highly reactive unstabilized ylides, are sensitive to moisture and atmospheric oxygen.[9][11] All glassware should be flame-dried, and the reaction should be conducted under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Potential Cause 3: Aldehyde Instability

Aldehydes, particularly those that are enolizable, can be prone to side reactions under the basic conditions of the Wittig reaction.

• Expert Insight: Aldol condensation is a common side reaction for enolizable aldehydes. Non-enolizable aldehydes can potentially undergo the Cannizzaro reaction in the presence of a strong base. Aldehydes can also be susceptible to oxidation or polymerization.[1][3]

• Solutions:

  • Controlled Addition of Reagents: Adding the aldehyde slowly to the pre-formed ylide can help to minimize the time the aldehyde is exposed to basic conditions before reacting with the ylide.

  • In SituGeneration: A tandem oxidation-Wittig process, where the aldehyde is generated in situ from the corresponding alcohol immediately followed by the Wittig reaction, can be an effective strategy for handling unstable aldehydes.[3]

Question 2: My reaction is working, but I'm getting a mixture of E and Z isomers. How can I improve the stereoselectivity?

The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the ylide.

Ylide Type and Stereoselectivity

Ylide Type	Substituent on Ylide Carbon	Typical Major Isomer
Unstabilized	Alkyl, H	Z-alkene[3][4]
Stabilized	Ester, Ketone, CN	E-alkene[3][4]
Semi-stabilized	Aryl, Vinyl	Often poor E/Z selectivity[3]

• Expert Insight: The stereoselectivity of the Wittig reaction is generally under kinetic control.[12] For unstabilized ylides under salt-free conditions, the reaction proceeds through a concerted [2+2] cycloaddition, leading to the formation of a cis-oxaphosphetane, which then decomposes to the Z-alkene.[3][12] For stabilized ylides, the reaction is reversible, allowing for equilibration to the more thermodynamically stable trans-oxaphosphetane, which yields the E-alkene.[5]

Solutions for Improving Stereoselectivity:

• For Z-Alkenes with Unstabilized Ylides:

  • Salt-Free Conditions: The presence of lithium salts can decrease Z-selectivity by promoting equilibration of intermediates.[4][12] Using sodium- or potassium-based strong bases (e.g., NaHMDS, KHMDS) can help to maintain high Z-selectivity.

  • Polar Aprotic Solvents: Performing the reaction in solvents like dimethylformamide (DMF) in the presence of iodide salts can further enhance Z-selectivity.[3]

• For E-Alkenes with Unstabilized Ylides (Schlosser Modification):

  • Mechanism: This modification involves the deprotonation of the initially formed betaine intermediate with a strong base like phenyllithium at low temperatures.[3][13][14] This allows for equilibration to the more stable threo-betaine, which upon protonation and subsequent elimination, yields the E-alkene.[1][3][13]

  • Caution: The Schlosser modification requires careful control of temperature and stoichiometry.

• For E-Alkenes with Stabilized or Semi-Stabilized Ylides:

  • Horner-Wadsworth-Emmons (HWE) Reaction: This is often the superior method for obtaining E-alkenes with high selectivity, especially with hindered substrates.[8] The Still-Gennari modification of the HWE reaction can be employed to selectively form Z-alkenes.[3][6]

Question 3: I'm observing an unexpected alcohol byproduct instead of my alkene. What is happening?

The formation of an alcohol suggests that a reduction or rearrangement process is occurring.

Potential Cause: Cannizzaro-type Reaction and Related Processes

• Expert Insight: In some cases, particularly with hindered aldehydes and ylides, a competing pathway can involve hydride transfer from the ylide to the aldehyde, resulting in the reduction of the aldehyde to the corresponding alcohol and the oxidation of the ylide.

• Solution:

  • Milder Reaction Conditions: If possible, using a less reactive ylide or milder base might suppress this side reaction. However, this may not be feasible with hindered aldehydes.

  • Alternative Reagents: If this side reaction is persistent, exploring alternative olefination methods like the Peterson or Tebbe olefination might be necessary.

Question 4: How can I effectively remove the triphenylphosphine oxide byproduct from my reaction mixture?

Triphenylphosphine oxide (TPPO) is a notoriously difficult byproduct to remove due to its moderate polarity and high crystallinity.[15]

Purification Strategies:

• Crystallization: If your product is a solid, recrystallization can sometimes leave the TPPO in the mother liquor. Conversely, if your product is an oil, you may be able to crystallize the TPPO out of the crude mixture by concentrating the solution and adding a non-polar solvent like hexane.

• Chromatography: Flash column chromatography is the most common method for separating TPPO from the desired alkene. A silica gel column is typically used, and the choice of eluent will depend on the polarity of your product.

• Precipitation of a TPPO Complex: The addition of certain metal salts, such as zinc chloride (ZnCl₂), can form an insoluble complex with TPPO, which can then be removed by filtration.[16]

Frequently Asked Questions (FAQs)

Q1: Are there any functional groups that are incompatible with the Wittig reaction?

The Wittig reaction is generally tolerant of a wide range of functional groups, including alcohols, ethers, esters, amides, and nitro groups.[1][3] However, functional groups that are sensitive to strong bases may require protection. For example, a molecule with both an aldehyde and a ketone will likely see the more reactive aldehyde undergo olefination preferentially.

Q2: Can I use a ketone instead of an aldehyde in the Wittig reaction?

Yes, the Wittig reaction can be performed with ketones. However, ketones are generally less reactive than aldehydes due to increased steric hindrance and the electron-donating nature of the additional alkyl/aryl group.[9] Consequently, reactions with ketones, especially hindered ones, often require more forcing conditions and may give lower yields.[1][2] For hindered ketones, the Horner-Wadsworth-Emmons reaction is often a more reliable alternative.[1][3]

Q3: What is the driving force of the Wittig reaction?

The primary driving force for the Wittig reaction is the formation of the very stable phosphorus-oxygen double bond in the triphenylphosphine oxide byproduct.[4][17] This high thermodynamic stability pulls the reaction equilibrium towards the products.

Experimental Protocols

Protocol 1: General Procedure for Wittig Olefination with an Unstabilized Ylide

1. Ylide Generation: a. To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), add the phosphonium salt (1.1 eq.). b. Add anhydrous solvent (e.g., THF, diethyl ether) via syringe. c. Cool the suspension to the appropriate temperature (typically 0 °C to -78 °C). d. Slowly add a strong base (e.g., n-BuLi, 1.05 eq.) dropwise to the stirred suspension. A distinct color change (often to orange or deep red) indicates ylide formation. e. Allow the mixture to stir for 1-2 hours to ensure complete deprotonation.

2. Olefination Reaction: a. Dissolve the hindered aldehyde (1.0 eq.) in a minimal amount of anhydrous solvent. b. Add the aldehyde solution dropwise to the ylide solution at the same low temperature. c. Allow the reaction to slowly warm to room temperature and stir overnight. d. Monitor the reaction progress by TLC or GC-MS.

3. Work-up and Purification: a. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). b. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, dichloromethane). c. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo. d. Purify the crude product by flash column chromatography to separate the alkene from triphenylphosphine oxide.

Visualizing the Wittig Reaction

Diagram 1: The Wittig Reaction Mechanism

Caption: The Wittig reaction mechanism.

Diagram 2: Troubleshooting Low Yields

Caption: Decision tree for troubleshooting low yields.

References

• SynArchive. (n.d.). Schlosser Modification. Retrieved from [Link]

• Wikipedia. (2023, December 19). Wittig reaction. Retrieved from [Link]

• Wipf, P. (2007). The Wittig Reaction. University of Pittsburgh. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Wittig Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

• NROChemistry. (n.d.). Horner-Wadsworth-Emmons Reaction. Retrieved from [Link]

• NROChemistry. (2025, February 14). Horner–Wadsworth–Emmons Olefination. Arbuzov Reaction Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. Retrieved from [Link]

• Master Organic Chemistry. (2018, February 6). The Wittig Reaction - Examples and Mechanism. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 8). 13.3.3: Alkenes from Aldehydes and Ketones - Wittig Reaction. Retrieved from [Link]

• Ando, K. (1997). Z-Selective Horner−Wadsworth−Emmons Reaction of α-Substituted Ethyl (Diarylphosphono)acetates with Aldehydes. The Journal of Organic Chemistry, 62(7), 1934–1939. [Link]

• Chemistry Steps. (n.d.). The Wittig Reaction: Examples and Mechanism. Retrieved from [Link]

• Grokipedia. (n.d.). Horner–Wadsworth–Emmons reaction. Retrieved from [Link]

• Wikipedia. (2023, November 28). Horner–Wadsworth–Emmons reaction. Retrieved from [Link]

• Lumen Learning. (n.d.). 20.4. The Wittig reaction | Organic Chemistry II. Retrieved from [Link]

• University of California, Irvine. (n.d.). The Wittig Reaction: Synthesis of Alkenes. Retrieved from [Link]

• ChemHelper. (n.d.). Wittig Reaction — Alkene Formation from Aldehydes/Ketones via Ph₃P and Alkyl Halides. Retrieved from [Link]

• AdiChemistry. (n.d.). WITTIG REACTION | MECHANISM. Retrieved from [Link]

• Dalal Institute. (n.d.). Wittig Reaction. Retrieved from [Link]

• Organic Chemistry. (2021, April 6). 19.7b Wittig Reaction [Video]. YouTube. Retrieved from [Link]

• Wintersteen Jr, S., & Venkitachalam, S. (n.d.). Comparison of Traditional and Alternative Wittig Reactions. Delaware Valley University. Retrieved from [Link]

• Morsch, L. (2015). Greening the Wittig and other reactions for the undergraduate organic teaching laboratory. ResearchGate. Retrieved from [Link]

• El-Batta, A., Jiang, C., Zhao, W., Anness, R., Cooksy, A. L., & Bergdahl, M. (2007). Wittig reactions in water media employing stabilized ylides with aldehydes. Synthesis of alpha,beta-unsaturated esters from mixing aldehydes, alpha-bromoesters, and Ph3P in aqueous NaHCO3. The Journal of Organic Chemistry, 72(14), 5244–5259. [Link]

• ResearchGate. (n.d.). Reactivity and Selectivity in the Wittig Reaction: A Computational Study. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction conditions for optimization of Wittig olefination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction - Common Conditions. Retrieved from [Link]

• Reddit. (2022, December 16). Problems with wittig reaction. r/Chempros. Retrieved from [Link]

• Myers, A. G. (n.d.). Olefination Reactions. Harvard University. Retrieved from [Link]

• Wikipedia. (2023, November 28). Wittig reagents. Retrieved from [Link]

• Cíntia, S. S., & Carlos, A. M. A. (2019). Wittig and Wittig–Horner Reactions under Sonication Conditions. Molecules, 24(10), 1894. [Link]

• Chem-Station. (2024, April 6). Wittig Reaction. Retrieved from [Link]

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Navigating the Reactivity of Aldehyde-Containing Intermediates: A Technical Support Guide

Welcome to the technical support center dedicated to the nuanced challenges of handling aldehyde-containing intermediates. As researchers and drug development professionals, we recognize that the very reactivity making aldehydes valuable synthetic precursors also renders them susceptible to air and heat-induced degradation. This guide is structured to provide not just procedural steps, but the underlying chemical principles and field-tested insights to empower you to anticipate, troubleshoot, and manage these sensitivities effectively. Our goal is to ensure the integrity of your intermediates and the success of your synthetic campaigns.

Section 1: Understanding the Inherent Instability of Aldehydes

Aldehydes are characterized by the formyl group (-CHO), where a carbonyl center is bonded to a hydrogen and a side chain. This structure is the root of their utility and their instability. The primary degradation pathways are oxidation to carboxylic acids and polymerization.

The Mechanism of Autoxidation

The most common degradation pathway for aldehydes is autoxidation, a radical chain reaction initiated by the presence of oxygen. This process is often catalyzed by light and trace metal impurities.

• Initiation: A radical initiator (often formed by light or heat) abstracts the aldehydic proton, forming an acyl radical.

• Propagation: The acyl radical reacts rapidly with molecular oxygen to form a peroxyacyl radical. This radical can then abstract a hydrogen from another aldehyde molecule, forming a peroxy acid and a new acyl radical, thus propagating the chain.

• Termination: The reaction terminates when two radicals combine.

This process can be particularly problematic as the resulting carboxylic acid impurity can often interfere with subsequent synthetic steps or alter the biological activity of the final compound.

Caption: Radical chain mechanism of aldehyde autoxidation.

Polymerization: An Overlooked Complication

Aldehydes, particularly lower molecular weight and unhindered ones, are prone to polymerization. This can be initiated by both acids and bases.[1]

• Acid-Catalyzed Polymerization: The carbonyl oxygen is protonated, increasing the electrophilicity of the carbonyl carbon. This activated aldehyde is then attacked by the oxygen of another aldehyde molecule, initiating a chain reaction that forms polyacetals.

• Base-Catalyzed Polymerization (Aldol Condensation): A base abstracts an alpha-proton to form an enolate, which then acts as a nucleophile, attacking the carbonyl carbon of another aldehyde molecule. This can lead to the formation of aldol adducts and, under heating, can eliminate water to form α,β-unsaturated aldehydes, which can themselves polymerize.

The presence of trace acidic or basic impurities in your reaction mixture or on the surface of your glassware can be sufficient to initiate these unwanted side reactions.

Section 2: Troubleshooting Guide for Aldehyde Intermediates

This section addresses common issues encountered during the synthesis, workup, and storage of aldehyde-containing intermediates in a practical question-and-answer format.

Q1: My purified aldehyde is showing a new, more polar spot on TLC and a broad -OH stretch in the IR spectrum after a few hours on the bench. What is happening?

A: This is a classic sign of oxidation to the corresponding carboxylic acid. The increased polarity is due to the carboxylic acid's ability to form hydrogen bonds, and the broad -OH stretch in the infrared spectrum is characteristic of the hydroxyl group of a carboxylic acid.

• Root Cause Analysis: Exposure to atmospheric oxygen is the primary culprit.[2] This process, known as autoxidation, is a radical chain reaction that can be accelerated by light and trace metal impurities.[3][4][5]

• Immediate Action: If the impurity level is low, you may be able to repurify the material by flash chromatography. However, prevention is key.

• Preventative Measures:

  • Handle the aldehyde under an inert atmosphere (Nitrogen or Argon) whenever possible.

  • Store the purified aldehyde under an inert atmosphere at low temperatures (-20°C is often suitable).

  • Use amber vials or wrap containers in aluminum foil to protect from light.

Q2: I'm performing a reaction with an aldehyde, and I'm seeing a significant amount of a high molecular weight, insoluble material forming. What could be the cause?

A: This strongly suggests that your aldehyde is polymerizing. The specific type of polymerization depends on your reaction conditions.

• Root Cause Analysis:

  • Acidic Conditions: Trace acidic impurities can catalyze the formation of polyacetals.[1]

  • Basic Conditions: If your reaction conditions are basic, you are likely observing an aldol condensation/polymerization.[6]

• Troubleshooting Steps:

  • Check the pH of your reaction: Even seemingly neutral reactions can have localized pH changes.

  • Purify your reagents: Ensure your starting materials and solvents are free from acidic or basic impurities. Consider passing solvents through a plug of neutral alumina.

  • Glassware preparation: Acid or base residues on glassware can initiate polymerization. Ensure your glassware is scrupulously clean and dry. Rinsing with a mild bicarbonate solution followed by distilled water and drying can neutralize acid residues.

Q3: My NMR spectrum of a freshly isolated aldehyde shows clean product, but after storing it in a clear vial on the shelf for a week, the spectrum is complex, with new peaks in the aldehydic and aliphatic regions. Why?

A: This is likely a combination of oxidation and polymerization. The new aldehydic peaks could be from byproducts of side reactions, and the new aliphatic signals are characteristic of polymer backbones.

• Explanation of Observations:

  • Oxidation: As discussed, oxidation to the carboxylic acid will change the electronic environment and thus the chemical shift of remaining aldehyde.

  • Polymerization: The formation of polyacetals or aldol polymers will introduce new C-H signals with different chemical shifts.

• Solution: Proper storage is critical. Your observation highlights the need for:

  • Inert Atmosphere: Displace the air in the vial with nitrogen or argon before sealing.

  • Low Temperature: Store at or below 0°C. For particularly sensitive aldehydes, -78°C (dry ice/acetone) may be necessary for long-term storage.

  • Light Protection: Use amber vials.

Section 3: Best Practices & Preventative Measures

Proactive measures are the most effective strategy for managing sensitive aldehydes.

Storage and Handling Protocols

Parameter	Recommendation	Rationale
Atmosphere	Store under an inert atmosphere (N₂ or Ar).	Prevents autoxidation by excluding oxygen.
Temperature	Store at low temperatures (≤ 0°C).	Slows the rates of both oxidation and polymerization.
Light	Use amber glass vials or protect from light.	Light can initiate radical chain oxidation.
Purity	Use freshly purified or distilled aldehyde.	Impurities can catalyze degradation.
Inhibitors	For bulk storage, consider adding a radical inhibitor like BHT (Butylated hydroxytoluene).	Scavenges radicals to interrupt the autoxidation chain reaction.

Experimental Workflow for a Generic Aldehyde-Involving Reaction

This workflow provides a template for minimizing degradation during a synthetic operation.

Caption: Recommended workflow for handling sensitive aldehydes.

Step-by-Step Protocol: Quenching and Work-up of a Reaction Containing an Air-Sensitive Aldehyde Intermediate

• Prepare for Quenching: Before the reaction is complete, prepare a quenching solution (e.g., saturated ammonium chloride, water, or a buffer) and degas it by bubbling nitrogen or argon through it for 15-20 minutes. Cool the quenching solution in an ice bath.

• Inert Atmosphere Quench: Cool the reaction vessel in an ice bath. Slowly add the degassed quenching solution to the reaction mixture via a cannula or syringe while maintaining a positive pressure of inert gas.

• Extraction: Perform any liquid-liquid extractions using degassed solvents. Minimize the time the aldehyde is in contact with the aqueous phase.

• Drying and Filtration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Quickly filter off the drying agent.

• Concentration: Concentrate the solution using a rotary evaporator with minimal heating. It is often preferable to remove the solvent at room temperature, even if it takes longer.

• Immediate Purification: Do not leave the crude aldehyde intermediate sitting on the bench or in the freezer. Proceed immediately to the next step, which is typically chromatographic purification.

By implementing these best practices and understanding the chemical principles behind aldehyde instability, you can significantly improve the reliability and success of your synthetic endeavors.

References

• Master Organic Chemistry. (2025). Hydrates, Hemiacetals, and Acetals. [Link]

• Vanoye, L., & Favre-Réguillon, A. (2022). Mechanistic Insights into the Aerobic Oxidation of Aldehydes: Evidence of Multiple Reaction Pathways during the Liquid Phase Oxidation of 2-Ethylhexanal. ACS Publications. [Link]

• Chemistry LibreTexts. (2023). Oxidation of Aldehydes and Ketones. [Link]

• ResearchGate. (n.d.). The autoxidation of aldehydes. [Link]

• Industrial & Engineering Chemistry Product Research and Development. (n.d.). The Kinetics of the Autoxidation of Aldehydes in the Presence of Cobalt(II) and Cobalt(III) Acetate in Acetic Acid Solution. [Link]

• Condensation And Polymerization Of Some Lower Aldehydes And The Influence Of Acid And Basic Groups Of The Catalyst On The Reacti. (2025). [Link]

• NPTEL Archive. (n.d.). Lecture 3 Acid Catalyzed Reactions I. [Link]

• RSC Publishing. (n.d.). Light-induced autoxidation of aldehydes to peracids and carboxylic acids. [Link]

• JoVE. (2023). Video: Oxidations of Aldehydes and Ketones to Carboxylic Acids. [Link]

• Controlled Radical Polymerization. (n.d.). HIGHLIGHT - Addition Polymers of Aldehydes. [Link]

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Technical Support Center: Advanced Synthesis of 3-Substituted Piperidines

Welcome to the technical support center dedicated to the synthesis of 3-substituted piperidines. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of synthesizing this critical structural motif. The piperidine ring is a cornerstone in medicinal chemistry, and the ability to precisely install substituents at the 3-position is paramount for modulating pharmacological activity.

This resource moves beyond classical approaches to explore modern, alternative methodologies, providing not just protocols, but also a deep dive into the "why" behind experimental choices. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address specific challenges you may encounter at the bench.

Section 1: Rhodium-Catalyzed Asymmetric Synthesis

Rhodium-catalyzed reactions have emerged as a powerful tool for the enantioselective synthesis of 3-substituted piperidines, offering high levels of stereocontrol. A prominent example is the asymmetric reductive Heck reaction.[1][2]

Mechanism Overview: Rh-Catalyzed Asymmetric Reductive Heck Reaction

The reaction proceeds through a multi-step catalytic cycle, where the chiral rhodium complex orchestrates the formation of the C-C bond and the creation of the stereocenter with high fidelity.

Caption: Rh-Catalyzed Asymmetric Reductive Heck Reaction Cycle.

Troubleshooting Guide & FAQs

Q1: My reaction yield is low, and I observe significant amounts of unreacted starting material. What should I do?

A1: Low conversion in rhodium-catalyzed carbometalation can stem from several factors. Here's a systematic approach to troubleshooting:

• Catalyst Activity: Ensure your rhodium precursor and chiral ligand are of high purity and have been stored correctly under an inert atmosphere. Pre-forming the catalyst by stirring the rhodium precursor and ligand together for 20-30 minutes before adding the substrates can lead to a more active catalytic species.[3]

• Reaction Concentration: These reactions can be sensitive to concentration. Poor conversion has been observed at concentrations lower than 1 M.[2]

• Base and Solvent System: The choice of base and solvent is critical. Aqueous cesium hydroxide has been shown to be essential for high yields in some systems, with other bases like cesium carbonate giving lower conversions.[4] The use of a mixed solvent system (e.g., toluene/THP/H₂O) is also common and should be optimized.[2]

Q2: The enantioselectivity (ee) of my product is poor. How can I improve it?

A2: Achieving high enantioselectivity is the primary goal of this method, and low ee values are a common hurdle.

• Ligand Selection: The chiral ligand is the most critical factor for enantioselectivity. If you are obtaining low ee, screening a panel of chiral phosphine ligands is the first step. Ligands like (S)-Segphos have proven effective, while others may give poor results.[5] The electronic and steric properties of the ligand must be well-matched to your specific substrate.

• Temperature Control: Reaction temperature can significantly impact enantioselectivity. While higher temperatures can increase the reaction rate, they may also lead to a decrease in ee. It is crucial to find the optimal temperature that balances reactivity and selectivity.

• Purity of Reagents: Ensure all your reagents, especially the dihydropyridine and boronic acid, are pure. Impurities can potentially interfere with the chiral catalyst, leading to a loss of enantiocontrol.

Detailed Experimental Protocol: Rh-Catalyzed Asymmetric Synthesis of a 3-Arylpiperidine

This protocol is a general guideline for the asymmetric reductive Heck reaction.[1]

• Catalyst Pre-formation: In a glovebox, to a 7 mL vial equipped with a magnetic stir bar, add [Rh(cod)OH]₂ (3 mol%) and the chiral phosphine ligand (e.g., (S)-Segphos, 7 mol%).

• Reaction Setup: Seal the vial with a rubber septum, remove from the glovebox, and place under an argon atmosphere. Add toluene, THP, and H₂O (1:1:1 ratio, to achieve a final concentration of ~1 M with respect to the dihydropyridine).

• Base Addition: Add aqueous CsOH (50 wt%, 2.0 equiv.).

• Activation: Stir the catalyst solution at 70 °C for 10 minutes.

• Substrate Addition: Add the arylboronic acid (3.0 equiv.) followed by the dihydropyridine (1.0 equiv.).

• Reaction: Stir the resulting mixture at 70 °C for 20 hours.

• Work-up: Upon completion, cool the reaction to room temperature and dilute with diethyl ether.

• Purification: Pass the mixture through a short plug of silica gel and wash with additional diethyl ether. Remove the solvents in vacuo and purify the crude product by flash chromatography to afford the desired 3-substituted tetrahydropyridine.

• Final Reduction: The resulting tetrahydropyridine can be reduced to the piperidine via standard hydrogenation conditions (e.g., Pd/C, H₂).

Section 2: Chemo-Enzymatic Dearomatization

This innovative approach combines the selectivity of biocatalysis with the practicality of chemical synthesis to produce chiral 3-substituted piperidines.[6] The key is a one-pot cascade involving an amine oxidase and an ene-imine reductase.[7]

Workflow Overview: Chemo-Enzymatic Cascade

Caption: Chemo-enzymatic cascade for asymmetric piperidine synthesis.

Troubleshooting Guide & FAQs

Q1: The enzymatic conversion is low or has stalled. What are the likely causes?

A1: Low enzymatic activity can be frustrating. Here are some common culprits and solutions:

• Enzyme Inhibition: Ensure your chemically synthesized tetrahydropyridine precursor is of high purity. Residual reagents or byproducts from the chemical reduction step can inhibit the enzymes. Purification of the THP before the enzymatic reaction is crucial.

• Cofactor Limitation: The ene-imine reductase requires a nicotinamide cofactor (e.g., NADPH). Ensure you have an efficient cofactor recycling system in place (e.g., using glucose and glucose dehydrogenase) and that all components of this system are active.

• pH and Temperature: Enzymes have optimal pH and temperature ranges. Verify that your buffer pH is correct (typically around 7.5) and that the reaction temperature is maintained at the optimum for the specific enzymes you are using (often around 30 °C).[8]

• Enzyme Denaturation: Ensure proper handling and storage of your enzymes to prevent denaturation. Avoid repeated freeze-thaw cycles.

Q2: I'm observing the formation of byproducts. What could they be and how can I avoid them?

A2: Byproduct formation can occur if the enzymatic cascade is not perfectly synchronized.

• Accumulation of Intermediates: The dihydropyridinium intermediate formed by the amine oxidase is reactive. If the ene-imine reductase is not efficient enough, this intermediate can accumulate and potentially undergo side reactions. Consider increasing the concentration of the reductase or using a more active variant.

• Over-oxidation: While less common, some amine oxidases could potentially lead to over-oxidation products if the reaction is left for an extended period. Monitor the reaction progress by LC-MS or GC to determine the optimal reaction time.

Detailed Experimental Protocol: Chemo-Enzymatic Synthesis of a Chiral 3-Substituted Piperidine

This is a general protocol and may require optimization for specific substrates and enzymes.[6]

• Preparation of Tetrahydropyridine (THP) Precursor: Synthesize the N-substituted tetrahydropyridine from the corresponding pyridinium salt via chemical reduction (e.g., with NaBH₄). Purify the THP prior to the enzymatic reaction.

• Enzymatic Reaction Setup: In a reaction vessel, prepare a buffered solution (e.g., potassium phosphate buffer, pH 7.5).

• Cofactor and Recycling System: Add NADP⁺, glucose, and glucose dehydrogenase.

• Enzyme Addition: Add the amine oxidase (e.g., 6-HDNO variant) and the ene-imine reductase (EneIRED).

• Substrate Addition: Add the purified THP substrate.

• Reaction: Incubate the reaction at the optimal temperature (e.g., 30 °C) with gentle shaking for 16-24 hours.

• Monitoring: Monitor the reaction progress by chiral HPLC or GC.

• Work-up and Purification: Once the reaction is complete, quench by adding a water-miscible organic solvent (e.g., acetonitrile) and centrifuge to precipitate the enzymes. Extract the supernatant with an appropriate organic solvent (e.g., ethyl acetate). The combined organic layers are then dried, concentrated, and purified by column chromatography.

Section 3: Ring-Closing Metathesis (RCM)

RCM is a robust method for the formation of cyclic olefins, and it has been widely applied to the synthesis of piperidine precursors.[9] The choice of a suitable ruthenium-based catalyst is crucial for success.[10]

Catalyst Selection Guide

Catalyst	Structure	Key Features & Applications
Grubbs I (G-I)	Benzylidene-bis(tricyclohexylphosphine)dichlororuthenium	First generation, less active but can be effective for simple, unhindered substrates.
Grubbs II (G-II)	(1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene)(dichloro)(phenylmethylene)(tricyclohexylphosphine)ruthenium	More active and greater functional group tolerance than G-I. A good starting point for many RCM reactions.[10]
Hoveyda-Grubbs II (HG-II)	Dichloro(o-isopropoxyphenylmethylene)(1,3-dimesitylimidazolidin-2-ylidene)ruthenium(II)	High activity and stability, often the catalyst of choice for challenging RCM reactions, especially those requiring higher temperatures.[10]

Troubleshooting Guide & FAQs

Q1: My RCM reaction is giving a low yield of the desired piperidine precursor, and I see a lot of oligomers/polymers.

A1: This is a classic RCM problem, indicating that the intermolecular reaction is outcompeting the desired intramolecular cyclization.

• High Dilution: RCM reactions must be run at high dilution to favor the intramolecular pathway. Typical concentrations are in the range of 0.005 to 0.05 M. If you are seeing oligomerization, try further diluting your reaction.[10]

• Slow Addition: Adding the diene substrate slowly via a syringe pump to the catalyst solution can also help maintain a low substrate concentration and favor cyclization.

Q2: The reaction is sluggish or stalls completely. What's wrong?

A2: Several factors can lead to a stalled RCM reaction.

• Catalyst Decomposition: The basic nitrogen of the piperidine precursor can coordinate to the ruthenium catalyst and lead to its decomposition.[11] It is often necessary to protect the nitrogen with an electron-withdrawing group (e.g., Boc, Cbz, or a sulfonyl group) to reduce its basicity.

• Impurities: Ensure your substrate and solvent are free of impurities that can poison the catalyst. Solvents should be rigorously degassed to remove oxygen.

• Catalyst Choice: If you are using a first-generation Grubbs catalyst, switching to a more active second-generation or Hoveyda-Grubbs catalyst can often solve the problem of low reactivity.[10]

Detailed Experimental Protocol: RCM for N-Boc-tetrahydropyridine Synthesis

This protocol describes a general procedure for the RCM of N-Boc-diallylamine.[10]

• Preparation: Oven-dry all glassware and cool under an inert atmosphere (argon or nitrogen). Degas the solvent (e.g., dichloromethane) by sparging with argon for at least 30 minutes.

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve the N-Boc-diallylamine in the degassed solvent to the desired concentration (e.g., 0.01 M).

• Catalyst Addition: Add the appropriate Grubbs-type catalyst (e.g., Grubbs II, 1-5 mol%).

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40 °C) and monitor the progress by TLC or GC-MS.

• Quenching: Once the reaction is complete, add a few drops of ethyl vinyl ether to quench the catalyst and stir for 30 minutes.

• Purification: Concentrate the reaction mixture under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Section 4: Aza-Diels-Alder Reaction

The aza-Diels-Alder reaction is a powerful cycloaddition for constructing the piperidine ring in a single step, forming two new carbon-carbon bonds and up to four new stereocenters.[12]

Mechanism: Concerted vs. Stepwise

The mechanism can be either a concerted [4+2] cycloaddition or a stepwise Mannich-Michael pathway. The pathway is often influenced by the nature of the reactants and the presence of a Lewis acid catalyst.[13]

Caption: Concerted vs. Stepwise Aza-Diels-Alder Mechanisms.

Troubleshooting Guide & FAQs

Q1: My aza-Diels-Alder reaction is not proceeding. How can I initiate it?

A1: Aza-Diels-Alder reactions often require activation, especially with unactivated imines.

• Lewis Acid Catalysis: The use of a Lewis acid (e.g., ZnCl₂, BF₃·OEt₂, or lanthanide triflates) is often necessary to activate the imine dienophile, making it more electrophilic.[14] A screening of different Lewis acids may be required to find the optimal one for your substrate combination.

• Solvent Choice: The choice of solvent can have a significant impact. Non-coordinating solvents like dichloromethane or toluene are commonly used. In some cases, more polar solvents or even ionic liquids have been shown to be effective.[14]

Q2: The diastereoselectivity of my reaction is poor. How can I control the stereochemical outcome?

A2: Controlling diastereoselectivity is a key challenge in the aza-Diels-Alder reaction.

• Chiral Auxiliaries: Attaching a chiral auxiliary to the imine nitrogen can effectively control the facial selectivity of the diene's approach.

• Chiral Lewis Acids: The use of a chiral Lewis acid catalyst can induce high levels of enantioselectivity and diastereoselectivity.[15] Copper-phosphino-oxazoline and copper-BINAP complexes are examples of effective chiral catalysts.[15]

• Temperature: Lowering the reaction temperature often improves diastereoselectivity.

Detailed Experimental Protocol: Lewis Acid-Catalyzed Aza-Diels-Alder Reaction

This is a general procedure and will likely require optimization.[14]

• Reaction Setup: To an oven-dried flask under an inert atmosphere, add the imine (1.0 equiv.) and the solvent (e.g., dichloromethane).

• Cooling: Cool the solution to the desired temperature (e.g., -78 °C).

• Lewis Acid Addition: Add the Lewis acid catalyst (e.g., ZnCl₂, 1.1 equiv.) and stir for 15 minutes.

• Diene Addition: Add the diene (e.g., Danishefsky's diene, 1.2 equiv.) dropwise.

• Reaction: Stir the reaction mixture at the same temperature, monitoring its progress by TLC.

• Quenching: Once the reaction is complete, quench with a saturated aqueous solution of NaHCO₃.

• Work-up: Separate the layers and extract the aqueous layer with dichloromethane. Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Section 5: Palladium-Catalyzed C-H Activation/Functionalization

Directly functionalizing the C-H bonds of the piperidine ring is a highly atom-economical strategy. Palladium-catalyzed C-H arylation at the β-position (C-3) has been achieved using directing groups.[16][17]

Workflow for Directed C-H Arylation

Caption: General workflow for directed C-H arylation of piperidines.

Troubleshooting Guide & FAQs

Q1: The C-H arylation reaction is giving low yields and poor regioselectivity.

A1: These issues are common in C-H activation chemistry.

• Directing Group: The choice of directing group is paramount for both reactivity and regioselectivity. For β-arylation, specific ligands that control selectivity are often required.[17]

• Ligand Choice: The phosphine ligand used with the palladium catalyst plays a crucial role in controlling the selectivity between α- and β-arylation. Flexible biarylphosphines have been shown to favor β-arylation.[17]

• Base and Additives: The base (e.g., K₂CO₃, CsOAc) and any additives can significantly impact the reaction. A screen of different bases and additives may be necessary.[18][19]

Q2: I am having difficulty removing the directing group after the C-H functionalization step.

A2: The removal of the directing group can be a challenging final step.

• Harsh Conditions: Some directing groups require harsh conditions for removal, which may not be compatible with other functional groups in your molecule.

• Alternative Removal Strategies: Several methods for directing group removal have been developed, such as "hydrogenation-hydride reduction" and "quaternization-hydride reduction" for N-pyridin-2-yl groups.[20][21] For amide-based directing groups, ozonolysis or activation followed by hydrolysis are options.[22] It is important to choose a directing group for which a mild and reliable removal protocol exists.

Detailed Experimental Protocol: Palladium-Catalyzed β-Arylation of N-Boc-Piperidine

This is a representative protocol for a migrative Negishi coupling to achieve β-arylation.[23]

• Lithiation: To a solution of N-Boc-piperidine (1.0 equiv.) in an anhydrous ether solvent at -78 °C, add s-BuLi (1.2 equiv.) dropwise. Stir for 3 hours at -78 °C.

• Transmetalation: Add a solution of ZnCl₂ (1.2 equiv.) in THF and allow the mixture to warm to room temperature over 1 hour.

• Cross-Coupling: To a separate flask, add the palladium catalyst (e.g., Pd₂(dba)₃, 2.5 mol%), the specific phosphine ligand (e.g., a phenylpyrrole-based ligand, 10 mol%), and the aryl bromide (1.2 equiv.). Add the previously prepared organozinc solution via cannula.

• Reaction: Heat the reaction mixture (e.g., to 60 °C) and stir until the starting material is consumed, as monitored by GC-MS.

• Work-up and Purification: Cool the reaction to room temperature, quench with saturated aqueous NH₄Cl, and extract with ethyl acetate. The combined organic layers are dried, concentrated, and purified by column chromatography.

References

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• Burtoloso, A. C. B., & Rosset, I. G. (2015). Palladium-‐catalyzed β-‐Selective C(sp3)–H Arylation of N-‐Boc-‐Piperidines. Organic Syntheses, 92, 76-90. [Link]

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• Bull, J. A., et al. (2018). Regio- and Stereoselective Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines with C(3) Directing Groups. Organic Letters, 20(12), 3658–3662. [Link]

• Maes, B. U. W., et al. (2013). Removal of the pyridine directing group from α-substituted N-(pyridin-2-yl)piperidines obtained via directed Ru-catalyzed sp3 C-H functionalization. The Journal of Organic Chemistry, 78(20), 10319-10329. [Link]

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• Palladium-Catalyzed C–H Arylation and Azetidination of Pentacyclic Triterpenoids. The Journal of Organic Chemistry, 2020 . [Link]

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• Pu, C., et al. (2018). Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. ResearchGate. [Link]

• Recent advances in the synthesis of piperidones and piperidines. Tetrahedron, 2007 . [Link]

• Bull, J. A., et al. (2023). On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group. ACS Catalysis, 13(14), 9726–9740. [Link]

• Maes, B. U. W., et al. (2013). Removal of the Pyridine Directing Group from α-Substituted N-(Pyridin-2-yl)piperidines Obtained via Directed Ru-Catalyzed sp3 C–H Functionalization. The Journal of Organic Chemistry. [Link]

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• Lewis acid catalyst system for Diels–Alder reaction. Journal of Chemical Sciences, 2017 . [Link]

• Synthesis of piperidinones by an aza Diels-Alder reaction. ResearchGate. [Link]

• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

• The Lewis Acids Catalyzed Aza-Diels−Alder Reaction of Methylenecyclopropanes with Imines. ResearchGate, 2025 . [Link]

• Merino, P. (2012). RECENT ADVANCES ON THE SYNTHESIS OF PIPERIDINES THROUGH RUTHENIUM-CATALYZED RING-CLOSING METATHESIS (RCM) REACTIONS. HETEROCYCLES, 84(1), 75. [Link]

• Synthesis of Protected 3-Aminopiperidine and 3-Aminoazepane Derivatives Using Enzyme Cascades. ResearchGate, 2020 . [Link]

• Asymmetric Intermolecular Heck Reaction of Aryl Halides by Pd-histidine Organocatalysts. Scientific Reports, 2017 . [Link]

• Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. RSC Medicinal Chemistry, 2022 . [Link]

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• Grayson J. Ford, et al. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications. [Link]

• Palladium-catalysed C–H arylation of benzophospholes with aryl halides. Chemical Science, 2017 . [Link]

• Palladium Catalyzed Allylic C-H Alkylation: A Mechanistic Perspective. Catalysts, 2011 . [Link]

• Takemiya, A., & Hartwig, J. F. (2006). Rhodium-catalyzed Intramolecular, anti-Markovnikov Hydroamination. Synthesis of 3-arylpiperidines. Journal of the American Chemical Society, 128(18), 6042–6043. [Link]

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Technical Support Center: Navigating the Challenges of Chiral Piperidine Synthesis Scale-Up

Welcome to the Technical Support Center dedicated to addressing the complexities of scaling up chiral piperidine synthesis. This guide is designed for researchers, scientists, and drug development professionals who are transitioning from bench-scale experiments to larger-scale production. Chiral piperidines are crucial building blocks in a vast array of pharmaceuticals, making their efficient and stereocontrolled synthesis a critical endeavor.[1][2][3][4][5] However, the path to industrial-scale production is often fraught with challenges that can impact yield, purity, and cost-effectiveness.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a practical question-and-answer format. We will delve into the "why" behind common experimental pitfalls and offer actionable solutions grounded in established scientific principles.

Part 1: Troubleshooting Guide - Common Scale-Up Hurdles

This section addresses specific issues you might encounter during the scale-up of your chiral piperidine synthesis. Each entry details the problem, explores its potential root causes, and provides a step-by-step troubleshooting workflow.

Issue 1: Loss of Stereoselectivity (Enantiomeric Excess or Diastereomeric Ratio) at Scale

Q: My lab-scale reaction consistently delivers high enantiomeric excess (ee) or diastereomeric ratio (dr), but I'm observing a significant drop in stereoselectivity upon scaling up. What's going wrong?

A: This is a frequent and frustrating challenge in process chemistry. The loss of stereocontrol at a larger scale can often be traced back to subtle changes in reaction parameters that are magnified during scale-up.

Potential Causes & Troubleshooting Steps:

• Inadequate Mixing and Mass Transfer:

  • The "Why": Inadequate mixing can lead to localized "hot spots" or concentration gradients of reactants and catalysts. This heterogeneity can alter the delicate balance of the reaction pathways that govern stereoselectivity. On a larger scale, achieving the same level of homogeneity as in a small flask is significantly more challenging.

  • Troubleshooting Workflow:

    • Reactor Geometry and Agitation: Evaluate the reactor's design. Is the impeller type and position optimal for the reaction viscosity and volume?

    • Stirring Rate: Systematically study the effect of stirring speed on stereoselectivity. A common mistake is not increasing the agitation power sufficiently to match the increased volume.

    • Computational Fluid Dynamics (CFD) Modeling: For complex systems, CFD can simulate mixing patterns and help optimize agitation parameters before committing to a large-scale run.

• Heat Transfer Issues:

  • The "Why": Exothermic reactions that are easily managed in a small flask can lead to significant temperature increases in a large reactor due to the lower surface-area-to-volume ratio. Many stereoselective reactions are highly temperature-sensitive, and even minor deviations can erode the enantiomeric excess.

  • Troubleshooting Workflow:

    • Reaction Calorimetry: Perform reaction calorimetry (e.g., using an RC1 calorimeter) to understand the reaction's thermal profile and determine the heat flow requirements for effective temperature control at scale.

    • Jacket Temperature Control: Ensure the reactor's heating/cooling jacket can respond quickly and effectively to maintain the desired internal temperature. Consider using a more efficient heat transfer fluid.

    • Dosing Strategy: For highly exothermic reactions, consider a controlled addition of one of the reagents over time to manage the heat evolution.

• Catalyst Activity and Stability:

  • The "Why": The catalyst's performance can be affected by longer reaction times, exposure to impurities, or shear stress from vigorous mixing, all of which are more pronounced at scale.

  • Troubleshooting Workflow:

    • Catalyst Loading: While it may seem counterintuitive, sometimes a slightly higher catalyst loading is necessary at scale to compensate for any minor deactivation.[6]

    • Catalyst Heterogeneity: If using a heterogeneous catalyst, ensure it is well-suspended and not settling at the bottom of the reactor.

    • Impurity Scavenging: Trace impurities in starting materials or solvents, which may have been negligible at the lab scale, can poison the catalyst in a larger batch. Consider pre-treating starting materials to remove potential catalyst poisons.[7]

Issue 2: Catalyst Deactivation and Poor Recyclability in Asymmetric Hydrogenation

Q: My precious metal catalyst (e.g., Rhodium, Iridium) for asymmetric hydrogenation is showing significantly lower activity and can't be recycled effectively at the pilot scale. What are the likely culprits?

A: Catalyst deactivation is a major economic and operational hurdle in large-scale hydrogenations. The piperidine product itself can often be the poison.[6]

Potential Causes & Troubleshooting Steps:

• Product Inhibition/Poisoning:

  • The "Why": The nitrogen atom in the newly formed piperidine ring can strongly coordinate to the metal center of the catalyst, blocking active sites and preventing further reaction.[6] This is a classic example of product inhibition.

  • Troubleshooting Workflow:

    • Monitor Reaction Kinetics: Plot the reaction rate over time. A sharp decrease in the rate as the product concentration increases is a strong indicator of product inhibition.[6]

    • Optimize Substrate-to-Catalyst Ratio: A higher substrate-to-catalyst ratio might be more susceptible to product inhibition. Experiment with different ratios to find a balance between catalyst cost and reaction efficiency.

    • Consider a Different Catalyst System: Some catalyst/ligand combinations are more resistant to amine coordination. For instance, certain bulky, electron-rich ligands can shield the metal center.[6]

• Impurities in the Hydrogen Stream or Starting Materials:

  • The "Why": Impurities such as sulfur, carbon monoxide, or other nitrogen-containing compounds in the hydrogen gas or starting materials can act as potent catalyst poisons.[8]

  • Troubleshooting Workflow:

    • Analyze Raw Materials: Use analytical techniques like GC-MS or ICP-MS to screen for known catalyst poisons in your starting materials and solvents.

    • Purify Hydrogen Stream: Implement an in-line gas purifier to remove any potential contaminants from the hydrogen supply.

    • Guard Beds: For persistent impurity issues, consider passing the substrate solution through a guard bed of activated carbon or alumina before it enters the reactor.[7]

• Catalyst Leaching (for Heterogeneous Catalysts):

  • The "Why": The active metal may be leaching off the solid support into the reaction medium, leading to a loss of activity and contamination of the product.

  • Troubleshooting Workflow:

    • ICP-MS Analysis of the Product Solution: Analyze the reaction mixture for the presence of the catalyst metal to quantify the extent of leaching.

    • Optimize Reaction Conditions: Harsher conditions (high temperature, aggressive solvents) can promote leaching. Explore milder conditions if possible.

    • Choose a More Robust Support: The choice of catalyst support (e.g., carbon, silica, alumina) can significantly impact its stability.

Issue 3: Purification Nightmares - Tailing, Azeotropes, and Salt Formation

Q: I'm facing significant challenges in purifying my chiral piperidine derivative at a larger scale. Standard chromatography is inefficient, and I'm encountering issues with product isolation.

A: Purification is often a major bottleneck in the scale-up of amine-containing compounds like piperidines. Their basic nature can lead to a host of chromatographic and isolation problems.

Potential Causes & Troubleshooting Steps:

• Tailing on Silica Gel Chromatography:

  • The "Why": The basic nitrogen of the piperidine interacts strongly with the acidic silanol groups on the surface of silica gel, leading to severe peak tailing and poor separation.[9]

  • Troubleshooting Workflow:

    • Mobile Phase Modification: Add a small amount of a basic modifier, such as triethylamine or ammonia, to the mobile phase to "deactivate" the silica surface and improve peak shape.

    • Alternative Stationary Phases: Consider using a less acidic stationary phase, such as alumina or a polymer-based resin.

    • Supercritical Fluid Chromatography (SFC): SFC is an excellent alternative for purifying basic compounds and is often faster and more environmentally friendly than traditional HPLC.[9][10]

• Difficulty Separating from Pyridine Starting Material:

  • The "Why": If your synthesis involves the reduction of a pyridine, you may find it difficult to remove unreacted starting material due to the formation of an azeotrope with piperidine.[11]

  • Troubleshooting Workflow:

    • Azeotropic Distillation: While challenging, azeotropic distillation with a third component (like water) can sometimes be effective.[11]

    • Selective Salt Formation: A clever strategy is to bubble carbon dioxide through a solution of the mixture. Piperidine will form a solid carbonate salt, while the less basic pyridine will not, allowing for separation by filtration.[11]

• Unwanted Crystallization or Salt Formation:

  • The "Why": Piperidines can react with atmospheric carbon dioxide to form carbonate salts, or with acidic gases (like HCl from other lab operations) to form hydrochloride salts, leading to unexpected crystallization.[11]

  • Troubleshooting Workflow:

    • Inert Atmosphere: Store and handle piperidine-containing solutions under an inert atmosphere (nitrogen or argon) to prevent reaction with atmospheric CO2.[11]

    • Solvent Choice: Be mindful of the solvents used and their potential to contain acidic impurities.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when handling piperidine and its derivatives on a large scale?

A1: Piperidine is a flammable liquid and can cause severe skin burns and respiratory issues upon inhalation.[12][13] When scaling up, it is crucial to:

• Ensure adequate ventilation: Use fume hoods or work in a well-ventilated area.[12][13]

• Use appropriate Personal Protective Equipment (PPE): This includes chemical-resistant gloves, goggles, and flame-retardant lab coats.[12][13]

• Ground and bond equipment: To prevent static discharge, which can be an ignition source for flammable vapors.[13][14]

• Have an emergency plan: Be prepared for spills and have appropriate absorbent materials and fire suppression equipment readily available.[13][15]

Q2: My Pictet-Spengler reaction for piperidine synthesis is giving low diastereoselectivity. How can I improve this?

A2: The diastereoselectivity of the Pictet-Spengler reaction is highly dependent on reaction conditions.[16] To favor a specific diastereomer:

• Temperature Control: Lower temperatures often favor the kinetic product, while higher temperatures can lead to the thermodynamic product.[16]

• Catalyst Choice: The type and concentration of the acid catalyst (Brønsted or Lewis) can significantly influence the stereochemical outcome.[16][17]

• Solvent Effects: The polarity of the solvent can impact the stability of the transition states leading to different diastereomers.[16]

• Chiral Auxiliaries: Employing a chiral auxiliary on the starting amine is a powerful strategy to direct the stereochemistry of the cyclization.[16]

Q3: Are there any biocatalytic methods for chiral piperidine synthesis that are suitable for scale-up?

A3: Yes, biocatalysis is an increasingly attractive and sustainable approach for producing chiral amines.[18][19][20]

• Transaminases: These enzymes can be used for the asymmetric amination of ketones to produce chiral piperidines.[21]

• Imine Reductases: These enzymes can asymmetrically reduce imines to form chiral piperidines.[20]

• Advantages for Scale-Up: Biocatalytic reactions are often performed under mild conditions (room temperature, aqueous media), which can simplify reactor design and reduce energy consumption.[18]

• Challenges: Enzyme stability, substrate scope, and the need for co-factor recycling are key considerations for industrial applications.[19]

Q4: What is Crystallization-Induced Asymmetric Transformation (CIAT), and how can it be applied to chiral piperidine synthesis?

A4: CIAT is a powerful technique for obtaining a single enantiomer or diastereomer from a mixture that is equilibrating in solution.[22] If the desired stereoisomer is less soluble and crystallizes out, the equilibrium will shift (Le Chatelier's principle) to continuously form more of that isomer, potentially leading to a theoretical yield of 100% of the desired product.[22][23] This can be a highly effective and economical method for stereochemical control on a large scale, especially if a suitable crystallization process can be developed.

Part 3: Data and Workflow Visualizations

Table 1: Troubleshooting Guide for Asymmetric Hydrogenation of Pyridines

Symptom	Potential Cause	Suggested Solution
Low Conversion	Insufficient hydrogen pressure or temperature	Increase pressure and/or temperature incrementally.
Catalyst poisoning by impurities	Purify starting materials and hydrogen gas.[7]
Poor catalyst quality	Use a fresh, high-quality catalyst from a reputable supplier.[6]
Low Enantioselectivity	Suboptimal catalyst or ligand	Screen a variety of chiral ligands.[7]
Incorrect reaction temperature	Optimize the reaction temperature; stereoselectivity is often temperature-dependent.
Presence of water	Use anhydrous solvents.
Catalyst Deactivation	Product inhibition by piperidine	Consider a continuous flow setup to remove the product as it forms.
Sintering of the catalyst at high temperatures	Operate at the lowest effective temperature.
Leaching of the active metal	Choose a more robust catalyst support.

Diagram 1: Troubleshooting Workflow for Loss of Stereoselectivity

Caption: A decision-making workflow for troubleshooting decreased stereoselectivity during scale-up.

Diagram 2: General Synthetic Routes to Chiral Piperidines

Caption: Common synthetic strategies for accessing chiral piperidines.

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• (2024, December 20). New modular strategy reduces piperidine synthesis steps for pharmaceuticals.
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• 22. researchgate.net [researchgate.net]
• 23. Asymmetric, Organocatalytic 1,4-Addition of Pyridinyl Acetates with Crystallization-Enabled Diastereoconvergency - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Spectral Assignment of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate and its Structural Isomers

In the landscape of pharmaceutical research and development, the precise structural elucidation of chiral intermediates is a cornerstone of success. Molecules such as (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate are valuable building blocks, and their unambiguous characterization is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful technique for this purpose, providing detailed information about the molecular structure, connectivity, and stereochemistry.

This guide offers an in-depth analysis of the ¹H and ¹³C NMR spectra of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate. Due to the limited availability of public domain experimental spectra for this specific compound, we will leverage high-quality predicted data as a baseline for our analysis. To provide a comprehensive and practical comparison, we will examine and contrast this data with the experimental NMR spectra of its key structural isomers and related derivatives. This comparative approach will highlight the subtle yet significant spectral differences that arise from positional isomerism and functional group modifications, thereby empowering researchers to confidently assign the spectra of their own synthesized compounds.

The Significance of NMR in Structural Verification

NMR spectroscopy is an indispensable tool in modern organic chemistry. For molecules like the title compound, ¹H NMR provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. ¹³C NMR, in turn, offers a map of the carbon skeleton of the molecule. Together, they allow for a complete and unambiguous assignment of the molecule's structure.

Analysis of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate

The structure of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate, with the IUPAC name tert-butyl (3S)-3-(2-oxoethyl)piperidine-1-carboxylate, is presented below with a numbering scheme for the purpose of NMR assignment.

Caption: Structure of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate with atom numbering.

Predicted ¹H and ¹³C NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for the title compound. These predictions are based on computational algorithms and serve as a reliable estimate in the absence of experimental data.

Table 1: Predicted ¹H NMR Data for (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
9.78	t	1H	H-8
~3.8 - 3.0	m	2H	H-2, H-6
~2.8 - 2.6	m	2H	H-2, H-6
2.55	d	2H	H-7
~2.2	m	1H	H-3
~1.8 - 1.4	m	4H	H-4, H-5
1.46	s	9H	C(CH₃)₃

Table 2: Predicted ¹³C NMR Data for (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
202.5	C-8
154.7	C=O (Boc)
79.5	C(CH₃)₃
~50	C-7
~46	C-2
~44	C-6
~36	C-3
~29	C-4
28.4	C(CH₃)₃
~25	C-5

Comparative Analysis with Structural Isomers and Derivatives

To understand the nuances of the NMR spectra, a comparison with structurally related molecules is invaluable. The following sections detail the experimental NMR data of key isomers and derivatives.

tert-Butyl 4-(2-oxoethyl)piperidine-1-carboxylate (Positional Isomer)

Moving the 2-oxoethyl group from the 3- to the 4-position of the piperidine ring significantly alters the symmetry of the molecule, which is reflected in the NMR spectrum.

Table 3: Experimental ¹H and ¹³C NMR Data for tert-Butyl 4-(2-oxoethyl)piperidine-1-carboxylate

Nucleus	Chemical Shift (δ, ppm)	Multiplicity / Assignment
¹H	9.76	t
4.08	br d
2.68	t
2.44	d
2.05	m
1.67	d
1.45	s
1.18	qd
¹³C	202.4	C=O (aldehyde)
154.6	C=O (Boc)
79.4	C(CH₃)₃
50.8	CH₂ (side chain)
43.8	C-2, C-6
34.6	C-4
30.9	C-3, C-5
28.4	C(CH₃)₃

Data sourced from commercial supplier technical data sheets.[1][2]

Key Differences:

• Symmetry: In the 4-substituted isomer, the molecule possesses a plane of symmetry (if we consider the piperidine ring to be rapidly inverting). This leads to fewer signals in the ¹³C NMR spectrum for the piperidine ring carbons (C-2 and C-6 are equivalent, as are C-3 and C-5). In contrast, the 3-substituted isomer is asymmetric, resulting in six distinct signals for the piperidine ring carbons.

• ¹H NMR Complexity: The ¹H NMR spectrum of the 4-substituted isomer is often simpler in the piperidine ring region due to this symmetry.

tert-Butyl 2-(2-oxoethyl)piperidine-1-carboxylate (Positional Isomer)

Placing the substituent at the 2-position, adjacent to the nitrogen atom, introduces different electronic and steric effects.

Table 4: Representative ¹H and ¹³C NMR Data for tert-Butyl 2-(2-oxoethyl)piperidine-1-carboxylate

Nucleus	Chemical Shift (δ, ppm)	Multiplicity / Assignment
¹H	9.75	t
~4.5	m (H-2)
~2.9-3.1	m
~2.5	m
~1.5-1.8	m
1.47	s
¹³C	~203	C=O (aldehyde)
155.2	C=O (Boc)
79.8	C(CH₃)₃
~55	C-2
~45	CH₂ (side chain)
~40	C-6
~28.5	C(CH₃)₃
~26, ~20	C-3, C-4, C-5

Note: Specific experimental values can vary slightly based on solvent and concentration. Data is compiled from typical values for this class of compound.[3]

Key Differences:

• Deshielding of H-2: The proton at C-2 (the methine proton) is directly attached to the carbon bearing the substituent and is adjacent to the nitrogen of the Boc group. This typically results in a downfield shift compared to the protons at other positions on the ring.

• Carbon Chemical Shifts: The chemical shift of C-2 will also be significantly different due to the direct attachment of the electron-withdrawing side chain.

tert-Butyl 3-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate (Functional Group Analogue)

Replacing the aldehyde with an ethyl ester allows for a direct comparison of the electronic effects of these two functional groups.

Table 5: Representative ¹H and ¹³C NMR Data for tert-butyl 3-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate

Nucleus	Chemical Shift (δ, ppm)	Multiplicity / Assignment
¹H	4.12	q (OCH₂CH₃)
~3.8-3.0	m
~2.8-2.6	m
2.25	d
~2.0	m
~1.7-1.4	m
1.44	s
1.25	t (OCH₂CH₃)
¹³C	172.5	C=O (ester)
154.6	C=O (Boc)
79.2	C(CH₃)₃
60.2	OCH₂CH₃
~46	C-2
~44	C-6
~40	CH₂ (side chain)
~36	C-3
~29	C-4
28.4	C(CH₃)₃
~25	C-5
14.2	OCH₂CH₃

Data sourced from a commercial supplier.[4]

Key Differences:

• Absence of Aldehyde Proton: The most obvious difference is the absence of the highly deshielded aldehyde proton signal around 9-10 ppm in the ¹H NMR spectrum.

• Presence of Ethyl Ester Signals: The ¹H NMR spectrum of the ester shows a characteristic quartet around 4.1 ppm and a triplet around 1.2 ppm for the ethyl group. The ¹³C NMR shows the corresponding signals for the OCH₂ and CH₃ groups.

• Carbonyl Chemical Shift: The carbonyl carbon of the ester (~172.5 ppm) is significantly more shielded than the aldehyde carbonyl carbon (~202.5 ppm).

Experimental Protocols

General NMR Sample Preparation:

• Accurately weigh 5-10 mg of the analyte into a clean, dry NMR tube.

• Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Cap the NMR tube and gently vortex or invert the tube until the sample is fully dissolved.

• Insert the NMR tube into the spinner turbine and place it in the NMR spectrometer.

Standard ¹H and ¹³C NMR Acquisition Parameters:

A standard set of experiments for structural elucidation would include:

• ¹H NMR: A standard proton experiment to obtain the chemical shifts, multiplicities, and integrals.

• ¹³C NMR: A proton-decoupled carbon experiment to determine the chemical shifts of all carbon atoms.

• DEPT (Distortionless Enhancement by Polarization Transfer): DEPT-135 and DEPT-90 experiments to differentiate between CH, CH₂, and CH₃ groups.

• COSY (Correlation Spectroscopy): A 2D experiment to establish proton-proton coupling networks.

• HSQC (Heteronuclear Single Quantum Coherence): A 2D experiment to correlate directly bonded protons and carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): A 2D experiment to identify longer-range (2-3 bond) correlations between protons and carbons.

Caption: A typical workflow for NMR-based structural elucidation.

Conclusion and Future Outlook

This guide provides a framework for the ¹H and ¹³C NMR assignment of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate through a detailed comparative analysis with its structural isomers and a functional group analogue. The presented data highlights how subtle changes in molecular structure lead to predictable and interpretable differences in NMR spectra.

For researchers working with this class of compounds, the key takeaways are:

• The position of the substituent on the piperidine ring has a profound effect on the symmetry and, consequently, the complexity of the NMR spectra.

• The nature of the carbonyl-containing side chain (aldehyde vs. ester) is easily distinguished by the unique chemical shifts of the carbonyl carbon and the presence or absence of the characteristic aldehyde proton signal.

• A comprehensive suite of 1D and 2D NMR experiments is essential for the unambiguous assignment of all proton and carbon signals in these asymmetric molecules.

As the synthesis of novel pharmaceutical agents continues to advance, the principles of NMR-based structural elucidation outlined in this guide will remain a critical component of the research and development pipeline, ensuring the integrity and purity of these vital chemical entities.

References

• Wang, M., et al. (2015). Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. 2nd International Workshop on Materials Engineering and Computer Sciences (IWMECS 2015).
• RSC Medicinal Chemistry. (2024). RESEARCH ARTICLE. UCL Discovery.
• 2 - Supporting Inform

• PubChem. tert-Butyl 4-(2-oxoethyl)piperidine-1-carboxylate. [Link]

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Navigating the Chiral Maze: A Comparative Guide to HPLC Method Development for Piperidine Enantiomers

For researchers, scientists, and professionals in drug development, the precise analysis of enantiomeric purity is a cornerstone of bringing safe and effective pharmaceuticals to market. The piperidine scaffold is a ubiquitous feature in a multitude of drug molecules, and when a chiral center is present, the resulting enantiomers can possess markedly different pharmacological and toxicological profiles.[1] Consequently, regulatory authorities mandate rigorous control and analysis of the enantiomeric composition of chiral drug substances.[1] High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) stands as a powerful and widely adopted technique for this critical task.[2]

This guide provides an in-depth, objective comparison of common chiral HPLC methodologies for the separation of piperidine enantiomers. We will move beyond a simple listing of steps to explore the underlying principles of chiral recognition, provide data-driven comparisons of different approaches, and offer detailed, field-proven protocols to guide your method development.

The Challenge of Piperidine Enantiomers

Separating piperidine enantiomers presents unique challenges. The basic nature of the piperidine nitrogen can lead to undesirable interactions with the silica support of the stationary phase, resulting in poor peak shape (tailing).[3] Furthermore, many simple piperidine derivatives lack a strong UV chromophore, complicating detection by standard HPLC-UV systems.[2][4] A successful method development strategy must therefore address both the chiral recognition and these inherent analytical hurdles.

A Comparative Analysis of Chiral Stationary Phases

The choice of the chiral stationary phase is the most critical factor in achieving enantiomeric separation. While numerous CSPs are commercially available, polysaccharide-based phases have demonstrated broad applicability and are often the first choice for piperidine derivatives.[2][3]

Polysaccharide-Based CSPs: The Workhorse for Piperidine Separations

Polysaccharide-based CSPs, derived from cellulose or amylose that have been coated or immobilized on a silica support, are renowned for their versatility.[5] Chiral recognition on these phases is a complex process involving a combination of hydrogen bonding, dipole-dipole interactions, and inclusion into chiral cavities within the polysaccharide structure.[5][6]

Common Polysaccharide CSPs for Piperidine Enantiomers:

Column Name	Chiral Selector	Key Characteristics
Chiralpak® AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	Excellent for a wide range of compounds, often used in normal and polar organic modes.[4][7]
Chiralcel® OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	Complementary selectivity to AD-H, effective in normal and reversed-phase modes.[8]
Chiralpak® IA/IB/IC	Immobilized Amylose/Cellulose derivatives	Covalently bonded phases offering greater solvent compatibility and robustness.[3][9]

Experimental Workflow for Method Development on Polysaccharide CSPs

Caption: Workflow for Chiral HPLC Method Development.

Protocol 1: Normal-Phase Separation of Piperidine Enantiomers

This protocol provides a general starting point for the separation of piperidine enantiomers on a polysaccharide-based CSP.

• Column: Chiralpak® AD-H (250 x 4.6 mm, 5 µm)

• Mobile Phase: n-Hexane/Isopropanol (IPA) (80:20 v/v) containing 0.1% Diethylamine (DEA).

  • Rationale: The alkane/alcohol mobile phase is standard for normal-phase chromatography. DEA is a crucial additive that acts as a basic modifier to minimize secondary interactions between the basic piperidine nitrogen and the silica surface, thereby improving peak shape.[3][10]

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 25 °C.

• Detection: UV at an appropriate wavelength (e.g., 230 nm for compounds with a phenyl group).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase.

Optimization Strategies:

• Alcohol Modifier: Vary the percentage of IPA or switch to ethanol. A lower alcohol content generally increases retention and can improve resolution, but may also broaden peaks.

• Basic Additive: Adjust the concentration of DEA (0.05% - 0.2%). For some compounds, other amines like triethylamine (TEA) or ethylenediamine (EDA) may provide better peak symmetry.[3]

• Temperature: Evaluate a range of temperatures (e.g., 15-40 °C). Lower temperatures often enhance enantioselectivity.[10]

Addressing the Challenge of Poor UV Absorption: Pre-Column Derivatization

For piperidine enantiomers lacking a suitable chromophore, pre-column derivatization is a powerful strategy to introduce a UV-active tag, thereby enhancing detection sensitivity.[2][4] This indirect approach can also improve chiral recognition and chromatographic performance.

Comparative Performance of Derivatization Reagents

Derivatizing Agent	Target Functional Group	Resulting Chromophore	Typical Detection Wavelength	Reference
p-Toluene Sulfonyl Chloride (PTSC)	Primary/Secondary Amine	Tosyl group	~228 nm	[4][7]
3,5-Dinitrobenzoic Acid with EEDQ	Alcohol	3,5-Dinitrobenzoyl ester	~254 nm	[2]
Trifluoroacetic Anhydride (TFAA)	Amine/Alcohol	Trifluoroacetyl derivative	(For GC)	[1][11]

Protocol 2: Pre-Column Derivatization of Piperidin-3-amine with PTSC

This protocol is adapted from a validated method for the estimation of the (S)-enantiomer in (R)-piperidin-3-amine dihydrochloride.[4]

• Derivatization Reaction:

  • In a suitable vial, dissolve the piperidin-3-amine sample in a suitable solvent (e.g., dichloromethane).

  • Add a base (e.g., triethylamine).

  • Add a solution of p-toluene sulfonyl chloride (PTSC) in the same solvent.

  • Allow the reaction to proceed at room temperature. The reaction progress can be monitored by TLC or a scouting HPLC run.

• Chromatographic Conditions:

  • Column: Chiralpak® AD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: 0.1% Diethylamine in Ethanol.

  • Flow Rate: 0.5 mL/min.

  • Detection: UV at 228 nm.

  • Rationale: This polar organic mode provides excellent separation for the derivatized, more polar analytes. A resolution of greater than 4.0 was achieved for the enantiomers of the derivatized piperidin-3-amine.[4]

Logical Relationship in Method Selection

Caption: Decision tree for method selection.

Alternative Chiral Stationary Phases

While polysaccharide-based CSPs are a robust starting point, other types of CSPs can offer alternative selectivity and may be successful when polysaccharide phases fail to provide adequate resolution.

• Macrocyclic Glycopeptide CSPs (e.g., CHIROBIOTIC™ V, T): These phases, based on antibiotics like vancomycin and teicoplanin, are particularly effective for polar and ionizable compounds.[12] They can be operated in reversed-phase, polar-ionic, and normal-phase modes, offering great flexibility.[12]

• Pirkle-Type CSPs: These are based on a "brush-type" chiral selector, often an amino acid derivative, bonded to silica.[5] They rely on π-π interactions, hydrogen bonding, and dipole stacking for chiral recognition.[5]

Conclusion

The development of a robust chiral HPLC method for piperidine enantiomers is a systematic process that hinges on the careful selection of the chiral stationary phase and the optimization of the mobile phase. Polysaccharide-based CSPs represent a versatile and often successful first choice. For challenging separations or compounds lacking a UV chromophore, pre-column derivatization provides a powerful tool to enhance both detectability and separability. By understanding the principles of chiral recognition and employing a logical, stepwise approach to method development, researchers can confidently establish reliable and accurate methods for the critical task of enantiomeric purity analysis.

References

• BenchChem. (2025).
• BenchChem. (2025). Navigating the Chiral Maze: A Comparative Guide to Enantiomeric Purity Analysis of Piperidine Compounds.

• Babu, C. V. R., Vuyyuru, N. R., Reddy, K. P., Suryanarayana, M. V., & Mukkanti, K. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-779. [Link]

• BenchChem. (2025).
• BenchChem. (2025).

• ResearchGate. (n.d.). Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC. [Link]

• BenchChem. (2025).
• BenchChem. (2025).

• ResearchGate. (n.d.). (PDF) Chiral-Selective Biocatalysis of (S)-1-BOC-3-Hydroxypiperidine: Developing analytical method for Quantifying (R)-Isomer Impurities. [Link]

• ResearchGate. (n.d.). Estimation of Enantiomeric Impurity in Piperidin‐3‐Amine by Chiral HPLC With Precolumn Derivatization. [Link]

• BenchChem. (2025).

• Aboul-Enein, H. Y., & Islam, M. R. (1991). Chiral separation of nipecotic acid amides. Journal of Chromatography B: Biomedical Sciences and Applications, 565(1-2), 373-380. [Link]

• LCGC International. (2002). A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. [Link]

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A Comparative Guide to the Synthetic Pathways of Enantiopure 3-Substituted Piperidines

The enantiopure 3-substituted piperidine motif is a cornerstone in modern medicinal chemistry, forming the chiral core of numerous pharmaceuticals and biologically active compounds.[1][2] The precise spatial arrangement of the substituent at the C3 position is frequently paramount for target engagement and therapeutic efficacy. Consequently, the development of efficient and stereoselective synthetic routes to these valuable scaffolds is a subject of intense research and a critical consideration in drug development. This guide provides an in-depth comparison of the preeminent synthetic strategies for accessing enantiopure 3-substituted piperidines, offering insights into the mechanistic underpinnings, practical applications, and comparative performance of each pathway.

Catalytic Asymmetric Dearomatization of Pyridines

The direct asymmetric functionalization of readily available pyridine feedstocks represents a highly atom-economical and elegant approach to chiral piperidines. Recent advancements in transition-metal catalysis have established powerful methods for the enantioselective dearomatization of pyridines, with two prominent strategies being the rhodium-catalyzed asymmetric reductive Heck reaction and chemo-enzymatic dearomatization.

Rhodium-Catalyzed Asymmetric Reductive Heck Reaction

A significant breakthrough in the synthesis of chiral 3-substituted piperidines has been the development of a rhodium-catalyzed asymmetric reductive Heck reaction.[1][2] This methodology facilitates the coupling of aryl, heteroaryl, or vinyl boronic acids with a partially reduced pyridine derivative, typically a phenyl pyridine-1(2H)-carboxylate, to generate 3-substituted tetrahydropyridines with high enantioselectivity.[2] Subsequent reduction of the remaining double bond affords the desired enantiopure 3-substituted piperidine.

The overall transformation can be conceptualized as a three-step process:

• Partial Reduction of Pyridine: The aromatic pyridine ring is first activated by N-acylation and then partially reduced to a dihydropyridine intermediate.

• Rh-Catalyzed Asymmetric Carbometalation: A chiral rhodium catalyst mediates the enantioselective addition of the boronic acid to the dihydropyridine. This key step, a reductive Heck-type process, establishes the stereocenter at the C3 position.[2]

• Reduction: The resulting enantioenriched tetrahydropyridine is then hydrogenated to yield the final saturated piperidine ring.

This approach has demonstrated broad functional group tolerance and has been successfully applied on a gram scale.[2] Notably, it has been utilized in the formal syntheses of clinically relevant molecules such as (-)-Preclamol and Niraparib.[2][3]

Chemo-Enzymatic Dearomatization

Harnessing the exquisite selectivity of enzymes, chemo-enzymatic dearomatization offers a powerful and sustainable alternative for the synthesis of enantiopure piperidines. This strategy combines a chemical reduction step with a stereoselective one-pot enzymatic cascade.[4][5]

The key transformation involves an amine oxidase/ene imine reductase cascade that converts N-substituted tetrahydropyridines into stereo-defined 3-substituted piperidines.[4] The process is initiated by the chemical reduction of an activated pyridine to a tetrahydropyridine. This intermediate then enters a biocatalytic cycle where an amine oxidase generates a dihydropyridinium species in situ. An ene-imine reductase (EneIRED) then performs a highly stereoselective reduction of the conjugated C=C and C=N bonds to furnish the chiral piperidine.[4]

This chemo-enzymatic approach has been successfully employed in the synthesis of the antipsychotic drugs Preclamol and OSU-6162, as well as key intermediates for the ovarian cancer therapeutic, Niraparib.[4][5] The methodology tolerates a variety of substituents, including sterically demanding groups and five-membered heterocycles like furan and thiophene.[4][5]

Strategy	Key Reagents	Advantages	Limitations	Representative ee	Representative Yield
Rh-Catalyzed Reductive Heck	Rhodium catalyst, chiral ligand (e.g., Josiphos), boronic acid	High enantioselectivity, broad substrate scope, gram-scale applicability.	Requires multi-step process (pre-reduction of pyridine), potential for metal contamination.	Up to 99%	72-76% (over two steps)
Chemo-Enzymatic Dearomatization	Amine oxidase, ene-imine reductase, NaBH4	High enantio- and regioselectivity, mild reaction conditions, sustainable approach.	Substrate scope can be limited by enzyme specificity, requires protein engineering for optimization.	≥94%	61% (overall)

Kinetic Resolution of Racemic Piperidines

Kinetic resolution is a classical yet effective strategy for obtaining enantiopure compounds from a racemic mixture. This approach relies on the differential rate of reaction of the two enantiomers with a chiral catalyst or reagent, allowing for the separation of the unreacted, enantioenriched starting material from the derivatized product.

Catalytic Kinetic Resolution by Enantioselective Acylation

Recent advancements have demonstrated the utility of catalytic kinetic resolution of disubstituted piperidines through enantioselective acylation.[6] This method employs a combination of an achiral N-heterocyclic carbene (NHC) and a chiral hydroxamic acid to achieve high selectivity factors.[6] A notable finding from these studies is the profound influence of the piperidine ring conformation on reactivity and selectivity, with a strong preference for the acylation of conformers where the α-substituent occupies an axial position.[6]

While this method can provide access to highly enantioenriched piperidines, a significant drawback is that the maximum theoretical yield for a single enantiomer is 50%. However, strategies can be employed to racemize and recycle the unwanted enantiomer, thereby improving the overall efficiency of the process.

Chiral Pool Synthesis

The "chiral pool" refers to the collection of readily available, inexpensive, and enantiomerically pure natural products such as amino acids, sugars, and terpenes.[7][8] Synthesizing complex chiral molecules from these starting materials is a time-honored and reliable strategy.

For the synthesis of enantiopure 3-substituted piperidines, amino acids like L-lysine can serve as versatile precursors.[9] The inherent stereochemistry of the starting material is strategically carried through a series of chemical transformations to construct the piperidine ring with the desired stereocenter at the C3 position. While robust and predictable, chiral pool synthesis often involves multi-step sequences, which can lead to lower overall yields compared to more direct catalytic asymmetric methods.[10]

Experimental Protocols

Representative Protocol for Rhodium-Catalyzed Asymmetric Reductive Heck Reaction

Adapted from Li, X. et al., J. Am. Chem. Soc. 2023, 145, 14221–14226.[2]

• Preparation of Phenyl Pyridine-1(2H)-carboxylate: To a solution of pyridine in an appropriate solvent, add phenyl chloroformate and a suitable base. Stir at room temperature until the reaction is complete. Purify the product by column chromatography.

• Partial Reduction: Dissolve the phenyl pyridine-1(2H)-carboxylate in a suitable solvent and cool to -78 °C. Add a reducing agent (e.g., NaBH4) portion-wise. Monitor the reaction by TLC. Upon completion, quench the reaction and extract the product.

• Asymmetric Reductive Heck Reaction: In a glovebox, combine the dihydropyridine intermediate, the desired arylboronic acid, a rhodium precursor (e.g., [Rh(COD)Cl]2), and a chiral phosphine ligand (e.g., a Josiphos-type ligand) in a suitable solvent. Add a base and stir the reaction at the designated temperature until completion.

• Hydrogenation and Deprotection: The resulting tetrahydropyridine is subjected to hydrogenation using a catalyst such as palladium on carbon (Pd/C) under a hydrogen atmosphere. Subsequent deprotection of the nitrogen atom yields the final 3-substituted piperidine.

Representative Protocol for Chemo-Enzymatic Dearomatization

Adapted from Rowles, H. T. et al., J. Am. Chem. Soc. 2022, 144, 21368–21374.[4]

• Synthesis of N-Substituted Tetrahydropyridine: An activated pyridine is reduced using NaBH4 in a suitable solvent to yield the corresponding N-substituted tetrahydropyridine.

• One-Pot Enzymatic Cascade: In a buffered aqueous solution, combine the N-substituted tetrahydropyridine, an amine oxidase (e.g., 6-HDNO), an ene-imine reductase (EneIRED), and any necessary cofactors (e.g., NAD(P)H). The reaction is typically stirred at room temperature and monitored for conversion.

• Workup and Purification: Upon completion of the enzymatic reaction, the product is extracted with an organic solvent. The organic layers are combined, dried, and concentrated. The crude product is then purified by column chromatography to yield the enantiopure 3-substituted piperidine.

Conclusion

The synthesis of enantiopure 3-substituted piperidines is a dynamic field with a diverse array of methodologies available to the synthetic chemist. The choice of a particular pathway is often dictated by factors such as the desired substitution pattern, scalability, and the availability of starting materials and reagents.

• Catalytic asymmetric dearomatization of pyridines , through either transition-metal catalysis or biocatalysis, offers the most modern and atom-economical routes, providing direct access to these chiral scaffolds from simple precursors with high enantioselectivity.

• Kinetic resolution remains a viable option, particularly when a racemic mixture of the target piperidine is readily accessible.

• Chiral pool synthesis , while potentially longer, provides a reliable and often diastereoselective route to complex piperidine derivatives.

As the demand for structurally diverse and stereochemically defined drug candidates continues to grow, the development of even more efficient, selective, and sustainable methods for the synthesis of enantiopure 3-substituted piperidines will undoubtedly remain a key focus of chemical research.

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• Li, X., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145(25), 14221–14226. [Link]

• Fu, G. C., & Toste, F. D. (2005). Catalytic asymmetric synthesis of piperidine derivatives through the [4 + 2] annulation of imines with allenes. Journal of the American Chemical Society, 127(35), 12234–12235. [Link]

• Zhang, Z., et al. (2025). Enantioselective Synthesis of Functionalized 2,2-Disubstituted Piperidines Enabled by Pd-Catalyzed Decarboxylative Asymmetric Allylic Alkylation. Organic Letters. [Link]

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• Rovis, T., & Johnson, J. S. (2008). A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. NIH Public Access. [Link]

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• Li, X., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

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• Mokhtary, M., & Mahooti, K. (2023). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A, 7(2), 163-189. [Link]

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• Smith, S. W., et al. (2014). Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights. NIH Public Access. [Link]

• Coldham, I., et al. (2022). Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. The Journal of Organic Chemistry, 87(13), 8819–8823. [Link]

• Singh, R. P., et al. (2022). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Molecules, 27(21), 7268. [Link]

• Rowles, H. T., et al. (2022). Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. Journal of the American Chemical Society. [Link]

• D'Alessandro, N., et al. (2021). Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis. Molecules, 26(11), 3331. [Link]

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A Senior Application Scientist's Guide to Chiral Piperidine Synthons: A Comparative Analysis of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate and its Alternatives

For researchers, medicinal chemists, and professionals in drug development, the selection of the appropriate chiral building block is a critical decision that profoundly impacts the efficiency, stereochemical outcome, and overall success of a synthetic campaign. The 3-substituted piperidine motif is a privileged scaffold in a multitude of biologically active compounds, making the choice of its chiral precursor a matter of strategic importance. This guide provides an in-depth comparison of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate , a versatile C3 synthon, with two prominent alternatives derived from the chiral pool: (S)-Boc-nipecotic acid and (S)-pyroglutamic acid .

This analysis moves beyond a simple catalog of options, offering a critical evaluation of their synthetic accessibility, reactivity, and performance in key transformations, supported by experimental data and detailed protocols.

Unveiling the Contenders: A Strategic Overview

The ideal chiral synthon should offer a harmonious balance of stability, predictable reactivity, and straightforward access to the desired stereoisomer. The three building blocks under consideration each present a unique set of advantages and strategic considerations for the synthetic chemist.

• (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (1) : This synthon provides a reactive aldehyde functionality at the C3 position, making it primed for a variety of carbon-carbon and carbon-nitrogen bond-forming reactions. Its direct availability from the corresponding alcohol allows for a streamlined entry into diverse molecular architectures.

• (S)-Boc-nipecotic acid (2) : As a protected chiral carboxylic acid, this commercially available building block offers a stable and versatile handle for synthetic elaboration. Conversion to a more reactive species, such as an aldehyde or an activated ester, is a necessary prelude to its use in many coupling reactions.

• (S)-Pyroglutamic acid (3) : Derived from L-glutamic acid, this cyclic lactam provides a rigid framework from which the piperidine ring can be constructed. While requiring a more extensive synthetic sequence, it offers a cost-effective starting point from the chiral pool and allows for the introduction of diverse functionalities.

Synthetic Accessibility: The Path to the Starting Line

A key differentiator between these synthons is their accessibility. While (S)-Boc-nipecotic acid and (S)-pyroglutamic acid are readily available from commercial sources, (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is typically prepared from its corresponding alcohol precursor.

Synthesis of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (1)

The most common and efficient method for the preparation of aldehyde 1 is the oxidation of the commercially available (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate. Several mild oxidation protocols are suitable for this transformation, with the Parikh-Doering oxidation being a particularly effective choice due to its operational simplicity and high yields.

Caption: Synthetic route to (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate.

Experimental Protocol: Parikh-Doering Oxidation of (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate [1][2]

• To a solution of (S)-tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate (1.0 eq.) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere, add triethylamine (3.0 eq.) followed by a solution of sulfur trioxide pyridine complex (3.0 eq.) in dimethyl sulfoxide (DMSO).

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of water.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (1 ) as a colorless oil. Typical yields for this oxidation are in the range of 85-95%.

Comparative Performance in Key Synthetic Transformations

The true measure of a synthon's utility lies in its performance in common bond-forming reactions. Here, we compare the application of our three contenders in reductive amination, a cornerstone reaction in medicinal chemistry for the synthesis of secondary and tertiary amines.

Reductive Amination

This transformation typically involves the reaction of an aldehyde or ketone with a primary or secondary amine to form an imine or enamine intermediate, which is then reduced in situ to the corresponding amine.

Caption: Comparative workflows for reductive amination.

Performance Analysis:

Synthon	Synthetic Steps	Key Transformation	Typical Overall Yield	Stereochemical Integrity	Notes
(S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (1)	1	Direct Reductive Amination	70-90%	High	The aldehyde can be prone to instability; freshly prepared or purified material is recommended.
(S)-Boc-nipecotic acid (2)	2	1. Reduction to aldehyde2. Reductive Amination	60-80%	High	The two-step process adds to the synthetic effort, but the starting material is very stable.
(S)-Pyroglutamic acid (3)	Multi-step	Ring opening, functional group manipulations, cyclization	30-50%	Dependent on the synthetic route	Offers a cost-effective entry from the chiral pool but requires a more involved synthetic sequence to reach a comparable intermediate.

As the table illustrates, (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (1) offers the most direct route for reductive amination with generally high yields in a single step. However, the stability of the aldehyde can be a concern, and it is often best used immediately after preparation.

(S)-Boc-nipecotic acid (2) provides a reliable, albeit longer, two-step sequence. The initial reduction of the carboxylic acid to the aldehyde is a critical step, with reagents like diisobutylaluminium hydride (DIBAL-H) being commonly employed. While this adds a step to the overall synthesis, the excellent stability of the starting carboxylic acid is a significant advantage for storage and handling.

The use of (S)-pyroglutamic acid (3) for the synthesis of 3-substituted piperidines is a more complex undertaking. A typical route involves the reductive opening of the lactam, followed by a series of functional group manipulations and a final cyclization to form the piperidine ring. While this approach is less direct, it can be highly valuable for the synthesis of complex piperidine derivatives where the introduction of multiple functional groups is required. A multi-step synthesis starting from L-glutamic acid (the precursor to pyroglutamic acid) to a 3-amino substituted piperidine has been reported with overall yields in the range of 44-55% over five steps.

Alternative Transformations: The Wittig Reaction

The Wittig reaction provides a powerful method for the formation of alkenes from aldehydes and ketones. The aldehyde functionality of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (1) makes it an excellent substrate for this transformation, allowing for the introduction of a variety of alkenyl side chains at the C3 position.

Experimental Protocol: Wittig Reaction of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (1)

• To a suspension of the appropriate phosphonium salt (1.1 eq.) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere, add a strong base such as n-butyllithium (1.1 eq.) dropwise.

• Stir the resulting ylide solution at -78 °C for 30 minutes, then warm to 0 °C for 30 minutes.

• Cool the reaction mixture back to -78 °C and add a solution of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (1) (1.0 eq.) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate, and wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the crude product by flash column chromatography to afford the desired alkene.

The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the ylide. Non-stabilized ylides typically afford the (Z)-alkene as the major product, while stabilized ylides favor the formation of the (E)-alkene.

Conclusion: Selecting the Optimal Synthon for Your Campaign

The choice between (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate, (S)-Boc-nipecotic acid, and (S)-pyroglutamic acid is a strategic decision that hinges on the specific goals of the synthesis.

• For rapid and direct access to a variety of C3-substituted piperidines via reactions of an aldehyde, (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (1) is an excellent choice, provided the potential for instability is managed.

• When long-term storage and handling stability are paramount, and a two-step sequence is acceptable, (S)-Boc-nipecotic acid (2) offers a robust and reliable starting point.

• For cost-effective, large-scale syntheses or when a more elaborate substitution pattern is desired, the multi-step approach from (S)-pyroglutamic acid (3) provides a versatile, albeit more labor-intensive, route.

Ultimately, a thorough understanding of the reactivity, stability, and synthetic accessibility of each of these valuable chiral synthons will empower the synthetic chemist to make the most informed and strategic choice for their drug discovery and development endeavors.

References

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The Synthetic Chemist's Compass: A Comparative Guide to N-Protecting Groups in Piperidine Chemistry

The piperidine ring is a cornerstone of modern medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active compounds.[1][2] Its synthesis and functionalization are, therefore, of paramount importance to researchers in drug discovery and development. A critical strategic decision in any synthetic route involving this versatile scaffold is the choice of the nitrogen-protecting group. This selection profoundly influences the stability of intermediates, the reactivity of the piperidine ring, and the overall efficiency and orthogonality of the synthetic strategy.[3]

This guide offers an in-depth comparative analysis of the most commonly employed N-protecting groups in piperidine chemistry: tert-Butoxycarbonyl (Boc), Carboxybenzyl (Cbz), 9-Fluorenylmethyloxycarbonyl (Fmoc), and Allyloxycarbonyl (Alloc). We will move beyond a simple cataloging of reagents to explore the causal relationships between the structure of these protecting groups and their performance in key synthetic transformations, supported by experimental data and detailed protocols.

The Indispensable Role of N-Protection

The nitrogen atom of the piperidine ring is a nucleophilic and basic center, readily participating in a variety of reactions. While this reactivity is often desired for the final functionalization, it can be a significant liability during multi-step syntheses. N-protection serves several crucial functions:

• Prevents Undesired Reactions: It masks the nucleophilicity and basicity of the nitrogen, preventing it from interfering with reactions at other sites of the molecule.

• Enables Orthogonal Strategies: The use of protecting groups with distinct cleavage conditions allows for the selective deprotection and functionalization of different parts of a molecule in a planned sequence.[3][4]

• Modulates Solubility and Physical Properties: The protecting group can significantly alter the solubility and crystallinity of intermediates, often facilitating purification.

• Influences Ring Conformation and Reactivity: As we will explore, the steric and electronic nature of the protecting group can impact the conformational equilibrium of the piperidine ring, thereby influencing the stereochemical outcome of subsequent reactions.[5]

The Workhorse: tert-Butoxycarbonyl (Boc) Group

The Boc group is arguably the most widely used protecting group for amines in organic synthesis, and for good reason.[6] Its popularity stems from a combination of easy installation, general stability, and straightforward removal under specific acidic conditions.

Key Characteristics of Boc Protection

• Installation: The Boc group is typically introduced by reacting the piperidine nitrogen with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like triethylamine (TEA) or sodium bicarbonate. The reaction is generally high-yielding and proceeds under mild conditions.

• Stability: N-Boc protected piperidines are robust and stable to a wide range of non-acidic reagents, including bases, nucleophiles, and catalytic hydrogenation conditions.[3] This stability makes it compatible with a broad array of synthetic transformations on other parts of the molecule.

• Deprotection: The Boc group is readily cleaved under acidic conditions. The most common reagents are trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM), or hydrogen chloride (HCl) in an organic solvent such as dioxane or methanol.[7]

The Impact of the Boc Group on Piperidine Conformation and Reactivity

The bulky tert-butyl group of the Boc moiety exerts a significant steric influence on the piperidine ring. NMR studies have shown that the carbamate linkage restricts rotation, and the piperidine ring can adopt conformations that minimize steric interactions.[8] This can influence the accessibility of adjacent positions on the ring for substitution reactions. For instance, the N-Boc group can direct lithiation to the C2 position, enabling subsequent functionalization.

The Alternatives: A Comparative Analysis

While the Boc group is a reliable choice for many applications, it is not a universal solution. The need for strongly acidic deprotection conditions can be incompatible with acid-sensitive functional groups elsewhere in the molecule. In such cases, and for the implementation of orthogonal strategies, other protecting groups become essential.

Carboxybenzyl (Cbz or Z) Group

The Cbz group is a classic protecting group that offers an excellent orthogonal alternative to Boc.

• Key Difference: The primary advantage of Cbz is its stability to the acidic and basic conditions used to cleave Boc and Fmoc groups, respectively. It is, however, readily removed by catalytic hydrogenolysis (e.g., H₂/Pd-C).[6]

• Performance: The Cbz group is less sterically demanding than the Boc group, which can sometimes lead to different reactivity patterns in functionalization reactions on the piperidine ring. In the synthesis of certain complex piperidine derivatives, the choice between Boc and Cbz protection can significantly impact yields and stereoselectivity. For example, in syntheses requiring the deprotection of a Cbz group while retaining a Boc group, high selectivity can be achieved.

9-Fluorenylmethyloxycarbonyl (Fmoc) Group

Widely used in solid-phase peptide synthesis, the Fmoc group's key feature is its lability to basic conditions, typically a solution of piperidine in DMF.[9]

• Orthogonality: This base-lability makes it perfectly orthogonal to the acid-labile Boc and hydrogenolysis-labile Cbz groups.[3]

• Application in Piperidine Chemistry: While less common than Boc or Cbz for general piperidine synthesis, the Fmoc group is invaluable when the synthetic strategy requires deprotection under mild, non-acidic, and non-reductive conditions. However, the basic deprotection conditions can be incompatible with base-sensitive functionalities.

Allyloxycarbonyl (Alloc) Group

The Alloc group provides a further layer of orthogonality, being stable to both the acidic conditions used for Boc removal and the basic conditions for Fmoc cleavage.

• Unique Cleavage: The Alloc group is removed under neutral conditions using a palladium(0) catalyst and a scavenger, such as phenylsilane or dimethylamine-borane complex.[10][11]

• Strategic Advantage: This unique deprotection mechanism makes the Alloc group an excellent choice for the synthesis of highly complex, multi-functionalized piperidines where multiple orthogonal protecting groups are required. For instance, a piperidine derivative could be protected with Boc, Fmoc, and Alloc groups, allowing for their sequential removal and functionalization in any desired order.

Data-Driven Comparison of N-Protecting Groups

To provide a clearer picture of the practical implications of choosing one protecting group over another, the following tables summarize their key characteristics and performance in typical scenarios.

Protecting Group	Abbreviation	Typical Introduction Reagent	Cleavage Conditions	Stability Profile
tert-Butoxycarbonyl	Boc	Di-tert-butyl dicarbonate (Boc₂O)	Strong Acid (TFA, HCl)[7]	Stable to base, nucleophiles, hydrogenolysis[3]
Carboxybenzyl	Cbz (or Z)	Benzyl chloroformate (Cbz-Cl)	Catalytic Hydrogenolysis (H₂/Pd-C)[6]	Stable to acid and base[3]
9-Fluorenylmethyloxycarbonyl	Fmoc	Fmoc-Cl or Fmoc-OSu	Base (e.g., 20% piperidine in DMF)[9]	Stable to acid and hydrogenolysis
Allyloxycarbonyl	Alloc	Allyl chloroformate (Alloc-Cl)	Pd(0) catalyst + scavenger[10]	Stable to acid and base

Table 1: General Characteristics of Common N-Protecting Groups for Piperidines.

Condition	Boc	Cbz	Fmoc	Alloc
TFA (1-2 h)	Cleaved	Stable	Stable	Stable
H₂/Pd-C (1-4 h)	Stable	Cleaved	Stable	Stable
20% Piperidine/DMF (30 min)	Stable	Stable	Cleaved	Stable
Pd(PPh₃)₄/Scavenger (1 h)	Stable	Stable	Stable	Cleaved

Table 2: Orthogonality and Stability of Protecting Groups under Common Deprotection Conditions. (Data synthesized from multiple sources for illustrative purposes).

Experimental Protocols

To ensure the practical applicability of this guide, detailed, step-by-step methodologies for the protection and deprotection of a model substrate, 4-hydroxypiperidine, are provided below.

Protocol 1: N-Boc Protection of 4-Hydroxypiperidine

This protocol describes a standard procedure for the high-yielding Boc protection of a piperidine nitrogen.

• Materials: 4-hydroxypiperidine, Di-tert-butyl dicarbonate (Boc₂O), Triethylamine (TEA), Dichloromethane (DCM), Saturated aqueous sodium bicarbonate, Brine, Anhydrous sodium sulfate.

• Procedure:

  • Dissolve 4-hydroxypiperidine (1.0 eq) in DCM in a round-bottom flask.

  • Add triethylamine (1.5 eq) to the solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Add a solution of Boc₂O (1.1 eq) in DCM dropwise to the stirred mixture.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

  • Upon completion, quench the reaction with water.

  • Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-4-hydroxypiperidine, which can be purified by column chromatography if necessary.

Protocol 2: Acid-Mediated Deprotection of N-Boc-4-Hydroxypiperidine

This protocol details the efficient removal of the Boc group using trifluoroacetic acid.

• Materials: N-Boc-4-hydroxypiperidine, Trifluoroacetic acid (TFA), Dichloromethane (DCM), Saturated aqueous sodium bicarbonate, Diethyl ether.

• Procedure:

  • Dissolve N-Boc-4-hydroxypiperidine (1.0 eq) in DCM in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add TFA (10 eq) dropwise to the stirred solution.

  • Remove the ice bath and stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

  • Dissolve the residue in a minimal amount of water and basify to pH > 10 with saturated aqueous sodium bicarbonate.

  • Extract the aqueous layer multiple times with a suitable organic solvent (e.g., a mixture of chloroform and isopropanol).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to yield 4-hydroxypiperidine.

Protocol 3: N-Cbz Protection of 4-Hydroxypiperidine

This protocol outlines the protection of the piperidine nitrogen with the Cbz group.

• Materials: 4-hydroxypiperidine, Benzyl chloroformate (Cbz-Cl), Sodium carbonate, Dioxane, Water.

• Procedure:

  • Dissolve 4-hydroxypiperidine (1.0 eq) in a mixture of dioxane and water.

  • Add sodium carbonate (2.5 eq) to the solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Add benzyl chloroformate (1.1 eq) dropwise, ensuring the temperature remains below 5 °C.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3-4 hours.

  • Monitor the reaction by TLC. Upon completion, add water and extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain N-Cbz-4-hydroxypiperidine.

Protocol 4: Deprotection of N-Cbz-4-Hydroxypiperidine via Catalytic Hydrogenation

This protocol describes the mild removal of the Cbz group using catalytic hydrogenation.

• Materials: N-Cbz-4-hydroxypiperidine, Palladium on carbon (10% Pd/C), Methanol, Hydrogen gas supply (e.g., balloon).

• Procedure:

  • Dissolve N-Cbz-4-hydroxypiperidine (1.0 eq) in methanol in a flask suitable for hydrogenation.

  • Carefully add a catalytic amount of 10% Pd/C (5-10 mol%) to the solution.

  • Evacuate the flask and backfill with hydrogen gas (repeat this process three times).

  • Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature.

  • Monitor the reaction by TLC. The reaction is typically complete within 2-6 hours.

  • Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst.

  • Rinse the Celite® pad with methanol.

  • Concentrate the filtrate under reduced pressure to obtain 4-hydroxypiperidine.

Visualization of Key Concepts

To better illustrate the principles discussed, the following diagrams created using Graphviz (DOT language) are provided.

Caption: Mechanisms of Boc and Cbz deprotection.

Caption: Decision tree for selecting an N-protecting group.

Conclusion: A Strategic Choice

The selection of an N-protecting group in piperidine chemistry is a critical decision that should be guided by the overall synthetic strategy. The Boc group remains the default choice for many applications due to its robustness and ease of use, provided the substrate is compatible with acidic deprotection. The Cbz group is an outstanding alternative when acid sensitivity is a concern, offering excellent stability and mild, reductive cleavage conditions. For syntheses requiring orthogonality to both acid- and hydrogenolysis-labile groups, the base-labile Fmoc group provides a powerful option. Finally, for the most complex synthetic challenges requiring multiple, distinct deprotection steps, the Alloc group, with its unique palladium-catalyzed cleavage, completes the synthetic chemist's toolkit. By understanding the nuances of each protecting group—from their stability profiles to their influence on ring conformation—researchers can devise more efficient, robust, and elegant synthetic routes to novel piperidine-containing molecules.

References

• G. D'Adamio, et al. Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics. Molecules, 2021. [Link]

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A Senior Application Scientist's Guide to Confirming the Absolute Stereochemistry of Piperidine Derivatives

For researchers in pharmaceutical and medicinal chemistry, the piperidine scaffold is a cornerstone of modern drug design. Its prevalence in bioactive molecules underscores the critical importance of controlling and confirming its three-dimensional structure.[1] An incorrect stereochemical assignment can lead to drastic differences in pharmacological activity and toxicity, making the unambiguous determination of absolute stereochemistry a non-negotiable step in the drug development pipeline.

This guide provides a comparative analysis of the principal techniques used to determine the absolute configuration of chiral piperidine derivatives. We move beyond simple procedural descriptions to explore the underlying principles and causal logic, offering field-proven insights to help you select the most appropriate methodology for your specific research challenge.

The Stereochemical Challenge: A Comparative Overview

The choice of an analytical method is a strategic decision dictated by the physical nature of the sample, available quantity, molecular complexity, and the required level of certainty. The three primary orthogonal techniques—X-ray Crystallography, NMR Spectroscopy, and Chiroptical Methods—each offer a unique set of advantages and limitations.

Feature	Single-Crystal X-ray Crystallography	NMR Spectroscopy (Mosher's Method)	Vibrational Circular Dichroism (VCD)
Principle	Diffraction of X-rays by a single crystal.[2]	Analysis of chemical shift differences in diastereomeric esters.[2]	Differential absorption of circularly polarized infrared light, compared with quantum mechanical calculations.[2][3]
Sample State	Solid (high-quality single crystal required)	Solution	Solution or neat liquid.[2]
Sample Amount	μg to mg	Sub-mg to mg	Milligrams.[2]
Analysis Time	Days to weeks (including crystallization)[2]	4-6 hours of active effort over 1-2 days.[4][5]	Hours to a day.[2]
Key Advantage	Unambiguous, "gold standard" determination of the complete 3D structure.[6][7]	Widely accessible equipment; excellent for molecules with -OH or -NH2 groups.	No crystallization needed; applicable to oils and amorphous solids.[8][9]
Primary Limitation	Absolute requirement for a single, high-quality crystal, which can be a major bottleneck.[8][10][11]	Requires a suitable functional group for derivatization; potential for side reactions or incomplete conversion.	Heavily reliant on the accuracy of computational modeling (DFT); can be challenging for highly flexible molecules.[12]

Single-Crystal X-ray Crystallography: The Definitive Answer

Often hailed as the "gold standard," single-crystal X-ray crystallography (SC-XRD) provides the most unequivocal determination of absolute configuration.[6][7][13] It directly visualizes the three-dimensional arrangement of atoms in the crystalline state.

The Causality Behind the Method

The ability of SC-XRD to determine absolute stereochemistry hinges on the phenomenon of anomalous dispersion (or resonant scattering).[6] When the X-ray wavelength used is near the absorption edge of an atom in the crystal, the scattering factor for that atom becomes a complex number. This leads to a breakdown of Friedel's law, which states that diffraction intensities of opposing reflection planes (hkl and -h-k-l) are equal. By carefully measuring the intensity differences between these "Bijvoet pairs," the absolute spatial arrangement of the atoms can be determined.[14][15] For organic molecules containing only light atoms (C, H, N, O), the anomalous scattering effect is weak; however, modern diffractometers and software are highly sensitive and can often resolve the absolute structure. The presence of a heavier atom (e.g., S, Cl, Br) significantly enhances this effect, making the assignment more reliable.[10]

The Crystallization Bottleneck

The primary and most significant challenge of SC-XRD is not the analysis itself, but the prerequisite of obtaining a diffraction-quality single crystal.[8][10][11] Many piperidine derivatives, especially early-stage drug discovery intermediates, exist as oils or amorphous solids that resist crystallization. This can cause significant delays in a project's timeline.

Experimental Workflow & Protocol

Caption: Workflow for Absolute Stereochemistry Determination by SC-XRD.

Step-by-Step Protocol:

• Crystallization: Dissolve the purified piperidine derivative in a minimal amount of a suitable solvent. Screen various crystallization techniques (e.g., slow evaporation, vapor diffusion against an anti-solvent, cooling). This is often the most time-consuming step.

• Crystal Selection & Mounting: Identify a suitable single crystal (clear, with well-defined faces) and mount it on a goniometer head, typically in a cryo-stream of cold nitrogen gas (~100 K) to minimize thermal vibrations.[2]

• Data Collection: Place the mounted crystal in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, and the diffraction data are collected on a detector as the crystal is rotated.[2]

• Structure Solution & Refinement: The collected diffraction data are processed to yield a set of structure factors. The crystal structure is solved to obtain an initial electron density map and refined to determine the precise atomic positions.[2]

• Absolute Configuration Assignment: The absolute configuration is determined by analyzing the anomalous scattering data. The Flack parameter is a key value; a value near zero with a small error indicates a high probability that the assigned stereochemistry is correct.

NMR Spectroscopy: A Solution-State Approach Using Chiral Derivatizing Agents

When crystallization fails, Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful solution-state alternative.[16] Since enantiomers are isochronous (have identical NMR spectra) in an achiral environment, the core strategy is to convert the pair of enantiomers into a pair of diastereomers, which have distinct physical properties and, crucially, different NMR spectra.[17]

The Mosher's Method: A Classic and Reliable Technique

The most widely used NMR-based method is the Mosher's ester analysis, which is particularly effective for chiral secondary alcohols and amines—functional groups frequently present or easily introduced in piperidine derivatives.[4][5]

The Causality Behind the Method

The method involves reacting the chiral piperidine derivative separately with the (R)- and (S)-enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA) to form two diastereomeric esters.[4][18] The key to the analysis lies in the predictable anisotropic effect of the MTPA phenyl ring on the chemical shifts of nearby protons in the piperidine scaffold. Due to steric hindrance, the MTPA esters adopt a preferred conformation where the trifluoromethyl group, the carbonyl group, and the ester C-O bond are roughly coplanar.[19] This places the MTPA phenyl group in a specific orientation relative to the piperidine derivative. Protons on one side of this "Mosher plane" will be shielded (shifted upfield), while those on the other side will be deshielded (shifted downfield).

By calculating the difference in chemical shifts (Δδ = δS - δR) for each proton in the two diastereomers, a consistent pattern emerges. A positive Δδ value for a given set of protons places them on one side of the plane, while a negative Δδ places them on the other, allowing for the deduction of the absolute configuration of the original stereocenter.[5][18]

Experimental Workflow & Protocol

Caption: Workflow for Mosher's Method Analysis.

Step-by-Step Protocol:

• Ester Formation: In two separate vials, react a small amount (~1-2 mg) of the enantiomerically pure piperidine derivative (containing an alcohol or amine) with (R)-MTPA chloride and (S)-MTPA chloride, respectively. A mild base like pyridine or DMAP is typically used as a catalyst.

• Purification: After the reaction is complete, purify each diastereomeric ester, typically via flash chromatography or preparative TLC, to remove any unreacted starting material or reagents.

• NMR Acquisition: Dissolve each purified diastereomer in a suitable deuterated solvent (e.g., CDCl₃) and acquire high-resolution ¹H NMR spectra. It is crucial that the experimental conditions (solvent, concentration, temperature) are identical for both samples.

• Spectral Assignment: Carefully assign the proton signals for the piperidine scaffold in both spectra. This may require 2D NMR experiments (e.g., COSY, HSQC) for complex derivatives.

• Calculate Δδ: For each corresponding proton in the piperidine derivative, calculate the chemical shift difference: Δδ = δ(S-MTPA ester) - δ(R-MTPA ester).

• Model Application: Construct a model of the molecule based on the established Mosher's method principles. Protons with Δδ > 0 are placed on one side of the MTPA phenyl ring, and those with Δδ < 0 are on the other, allowing for the assignment of the absolute configuration.[20]

Chiroptical Methods: VCD and ECD

Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD) are powerful spectroscopic techniques that determine absolute configuration by comparing an experimental spectrum with a computationally predicted spectrum.[3][21] Their single greatest advantage is the ability to analyze samples directly in solution, completely bypassing the need for crystallization.[2][8]

The Causality Behind the Method

VCD measures the differential absorption of left and right circularly polarized light in the infrared region (i.e., vibrational transitions), while ECD measures the same phenomenon in the UV-Visible region (electronic transitions).[22] Unlike enantiomers, which have identical IR and UV-Vis spectra, their VCD and ECD spectra are mirror images of each other.[22]

The workflow involves a synergy between experiment and theory.[3] First, the experimental VCD or ECD spectrum of the chiral piperidine derivative is measured. Concurrently, a computational analysis is performed. This involves a thorough conformational search to identify all low-energy conformers of the molecule, followed by high-level Density Functional Theory (DFT) calculations to predict the VCD or ECD spectrum for one arbitrarily chosen enantiomer (e.g., the R-enantiomer).[12] The final predicted spectrum is a Boltzmann-weighted average of the spectra of all significant conformers.

The absolute configuration is assigned by comparing the experimental spectrum to the calculated one.[3]

• If the experimental spectrum matches the calculated spectrum of the R-enantiomer, the sample is assigned the R configuration.

• If the experimental spectrum is a mirror image of the calculated spectrum, the sample is assigned the S configuration.

VCD is often preferred for stereochemical analysis as it probes the entire molecular structure through its vibrational modes and is applicable to almost any chiral molecule.[9][23] ECD is highly sensitive but requires the presence of a suitable chromophore near the stereocenter for a strong signal.[24][25]

Experimental & Computational Workflow

Caption: Combined Experimental and Computational Workflow for VCD Analysis.

Step-by-Step Protocol:

• Experimental Spectrum Acquisition: Dissolve an accurately weighed sample (typically 5-10 mg) in an appropriate deuterated solvent (~150 µL) to avoid solvent IR absorption overlap.[12] Acquire the VCD and IR spectra on a VCD spectrometer.

• Conformational Search: Using computational chemistry software, perform a robust conformational search for one enantiomer of the piperidine derivative to locate all accessible energy minima.

• DFT Calculations: For each low-energy conformer, perform geometry optimization and frequency calculations using DFT (e.g., at the B3LYP/6-31G(d) level of theory or higher) to predict its individual VCD spectrum.[12]

• Boltzmann Averaging: Calculate the relative Boltzmann populations of the conformers based on their computed free energies. Generate the final theoretical VCD spectrum by summing the spectra of the individual conformers, weighted by their respective populations.

• Comparison and Assignment: Compare the experimental VCD spectrum with the final calculated spectrum. A good visual match in terms of signs and relative intensities of the major bands allows for a confident assignment of the absolute configuration.[3]

Conclusion: An Integrated and Orthogonal Approach

The determination of absolute stereochemistry for piperidine derivatives is a critical task that demands a rigorous and thoughtful analytical strategy. There is no single "best" method; rather, the techniques are complementary.

• Single-Crystal X-ray Crystallography remains the ultimate authority, providing an unambiguous answer when a suitable crystal is available.

• NMR-based methods , particularly Mosher's analysis, offer a reliable and accessible solution-state technique, provided a suitable functional handle is present for derivatization.

• Chiroptical techniques like VCD have emerged as indispensable tools for tackling non-crystalline samples, bridging a critical gap left by X-ray crystallography.[8]

For maximum confidence, especially in regulatory submissions, employing two orthogonal methods (e.g., VCD and Mosher's method, or VCD and X-ray) provides a self-validating system and represents the gold standard in modern stereochemical analysis. By understanding the fundamental principles and practical considerations of each technique, researchers can navigate the complexities of chiral piperidine chemistry with precision and confidence.

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A Senior Application Scientist's Guide to Asymmetric Catalysts for Piperidine Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous blockbuster drugs and bioactive natural products.[1][2] Its rigid, three-dimensional structure allows for precise orientation of substituents, making it an ideal building block for designing molecules that interact specifically with biological targets. However, the stereoselective synthesis of substituted piperidines remains a significant challenge for synthetic chemists. Achieving high levels of enantiopurity is critical, as different stereoisomers of a drug can exhibit vastly different efficacy and toxicity profiles.

This guide provides a comparative overview of modern asymmetric catalytic strategies for the synthesis of chiral piperidines. We will delve into the core principles, comparative performance, and practical applications of leading catalyst systems, moving beyond a simple recitation of protocols to explain the fundamental causality behind experimental design.

I. Asymmetric Hydrogenation of Pyridine Derivatives: A Direct Approach

One of the most atom-economical methods for generating chiral piperidines is the asymmetric hydrogenation of readily available pyridine precursors. This strategy relies on chiral transition-metal catalysts to control the stereochemical outcome of the reduction. The primary challenge lies in the inherent aromaticity of the pyridine ring, which requires activation for hydrogenation to occur under mild conditions, and the potential for catalyst inhibition by the nitrogen atom in the substrate and product.[3]

A common and effective strategy is the quaternization of the pyridine nitrogen to form a pyridinium salt, which significantly enhances its reactivity towards hydrogenation.[3][4]

A. Iridium-Catalyzed Asymmetric Hydrogenation of Pyridinium Salts

Iridium complexes bearing chiral phosphine ligands have emerged as exceptionally effective catalysts for the asymmetric hydrogenation of pyridinium salts, providing access to a wide range of enantioenriched piperidines with multiple stereogenic centers.[5][6][7][8]

Mechanism and Rationale: The catalytic cycle typically involves the coordination of the iridium center to the pyridinium salt, followed by the oxidative addition of hydrogen. The chiral ligand environment dictates the facial selectivity of hydride delivery to the C=N and C=C bonds of the activated ring, thereby establishing the stereocenters. The in-situ formation of a piperidinium salt with the counter-ion can prevent product inhibition by sequestering the basic nitrogen atom.[3]

Catalytic Cycle for Iridium-Catalyzed Asymmetric Hydrogenation

Caption: A generalized catalytic cycle for the iridium-catalyzed asymmetric hydrogenation of pyridinium salts.

Performance Comparison:

Catalyst System	Substrate	Yield (%)	ee (%)	dr	Reference
[{Ir(cod)Cl}₂] / (R)-SynPhos	N-Benzyl-2-phenylpyridinium bromide	95	96	-	[3]
[{Ir(cod)Cl}₂] / (S)-MeO-Biphep	N-Benzyl-2-(4-methoxyphenyl)pyridinium bromide	99	97	-	[3]
Ir-dinuclear complex / (R)-Binap	N-Benzyl-2,5-dimethylpyridinium salt	99	99	>99:1	[7]
Ir-complex / MP²-SEGPHOS	N-Benzyl-2-methylpyridinium salt	>99	96	-	[6]

Experimental Protocol: Representative Asymmetric Hydrogenation [3]

• Catalyst Preparation: In a glovebox, a mixture of [{Ir(cod)Cl}₂] (1 mol%) and the chiral phosphine ligand (e.g., (R)-SynPhos, 2.2 mol%) in a degassed solvent (e.g., toluene/CH₂Cl₂) is stirred for 30 minutes.

• Reaction Setup: The pyridinium salt substrate (1.0 equiv) is added to the catalyst solution in an autoclave.

• Hydrogenation: The autoclave is sealed, purged with hydrogen gas, and then pressurized to the desired pressure (e.g., 600 psi). The reaction mixture is stirred at a specified temperature (e.g., 28 °C) for a set time (e.g., 24 hours).

• Work-up and Purification: After releasing the pressure, the solvent is removed under reduced pressure. The resulting residue is purified by column chromatography on silica gel to afford the chiral piperidine product. The enantiomeric excess is determined by chiral HPLC analysis.

B. Rhodium-Catalyzed Asymmetric (Transfer) Hydrogenation

Rhodium catalysts are also employed for the asymmetric hydrogenation of pyridines, often requiring specific substrate activation or reaction conditions. A notable advancement is the development of a rhodium-catalyzed asymmetric reductive transamination, which provides chiral piperidines from pyridinium salts without the need for a chiral ligand on the metal.[4][9][10][11]

Mechanism and Rationale: In this unique transformation, a chiral primary amine is used as both a chirality source and a nitrogen source. The reaction proceeds via a transfer hydrogenation using formic acid. The chiral amine undergoes a transamination with the pyridinium salt, leading to the in-situ formation of a chiral iminium intermediate which is then reduced stereoselectively. This approach cleverly circumvents the challenge of designing chiral ligands for this specific transformation.[4][9]

Performance Comparison:

Catalyst	Substrate	Chiral Amine	Yield (%)	ee (%)	dr	Reference
[CpRhCl₂]₂	N-Benzyl-2-phenylpyridinium salt	(R)-PEA	85	98	>20:1	[9]
[CpRhCl₂]₂	N-Benzyl-3-fluoropyridinium salt	(S)-PEA	72	99	>20:1	[9]
[Cp*RhCl₂]₂	N-Benzyl-4-methylpyridinium salt	(R)-PEA	78	98	>20:1	[9]

(PEA = 1-phenylethylamine)

II. Organocatalytic Strategies: Metal-Free Enantioselective Cyclizations

Organocatalysis has emerged as a powerful, metal-free alternative for the asymmetric synthesis of piperidines. These reactions often proceed through cascade or domino sequences, rapidly building molecular complexity from simple acyclic precursors.[12]

A. Asymmetric Aza-Diels-Alder Reactions

The aza-Diels-Alder reaction, a cycloaddition between an imine (azadiene) and a dienophile, is a cornerstone of piperidine synthesis. Chiral catalysts, typically Brønsted or Lewis acids, can effectively control the facial selectivity of this transformation.[13]

Mechanism and Rationale: Chiral phosphoric acids (CPAs) are highly effective catalysts for these reactions. The CPA activates the imine through hydrogen bonding, lowering its LUMO and directing the dienophile to a specific face of the imine. This dual activation and steric shielding by the chiral catalyst backbone leads to high levels of enantio- and diastereocontrol.[14]

Chiral Phosphoric Acid Catalyzed Aza-Michael Cyclization

Caption: Logical workflow for the CPA-catalyzed asymmetric intramolecular aza-Michael reaction.

Performance Comparison (Zirconium-BINOL Catalysis): [15][16][17]

Catalyst System	Imine Substrate	Diene	Yield (%)	ee (%)	Reference
Zr(O-t-Bu)₄ / (R)-6,6'-Br₂-BINOL	N-Benzylideneaniline	Danishefsky's Diene	95	95	[15]
Zr(O-t-Bu)₄ / (R)-BINOL	N-(4-Methoxybenzylidene)aniline	Danishefsky's Diene	93	92	[15]
Zr(CN)₄ / (R)-6,6'-Br₂-BINOL	N-Furfurylideneaniline	Danishefsky's Diene	99	98	[16]

B. Cascade Reactions: Building Complexity in One Pot

Organocatalysts, particularly chiral secondary amines like proline and its derivatives, excel at initiating cascade reactions that form multiple C-C and C-N bonds in a single operation. A common strategy involves a Michael addition followed by an intramolecular cyclization/condensation.[18]

Experimental Protocol: Representative Organocatalytic Cascade Reaction [18]

• Reaction Setup: To a solution of the ketone (e.g., acetone, 6.0 equiv) and the chiral catalyst (e.g., (L)-proline, 20 mol%) in a suitable solvent (e.g., benzonitrile), the cyclic imine (e.g., Δ¹-piperideine, 1.0 equiv) is added.

• Reaction Conditions: The reaction mixture is stirred at a controlled temperature (e.g., 4 °C) for an extended period (e.g., several days) to ensure high enantioselectivity.

• Work-up and Purification: The reaction is quenched (e.g., with saturated NaHCO₃ solution) and the aqueous layer is extracted with an organic solvent (e.g., CH₂Cl₂). The combined organic layers are dried, concentrated, and purified by flash column chromatography to yield the desired piperidine alkaloid.

III. Chemo-enzymatic Synthesis: Merging the Best of Both Worlds

Biocatalysis offers unparalleled selectivity under mild, environmentally benign conditions. Chemo-enzymatic strategies leverage the strengths of both chemical synthesis and biocatalysis to create efficient and highly selective routes to chiral piperidines.[19][20][21][22]

A powerful approach involves the chemical synthesis of a tetrahydropyridine precursor, followed by a stereoselective one-pot enzymatic cascade. This typically uses an amine oxidase to form an iminium intermediate, which is then reduced by an ene-imine reductase (ERED) with exquisite stereocontrol.[19]

Mechanism and Rationale: This strategy circumvents the need for chiral chemical reagents in the stereochemistry-defining step. The enzymes, with their highly evolved active sites, provide a chiral environment that dictates the stereochemical outcome of the reduction. This approach is particularly valuable for accessing 3- and 3,4-substituted piperidines, which can be challenging to synthesize via other methods.[19][22]

Performance Comparison: [19]

Substrate (Tetrahydropyridine)	Enzyme System	Product	Yield (%)	ee (%)	dr
N-Boc-3-phenyl-1,2,3,6-tetrahydropyridine	6-HDNO / EneIRED	(R)-N-Boc-3-phenylpiperidine	>99	>99	-
N-Boc-3-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine	6-HDNO / EneIRED	(R)-N-Boc-3-(4-fluorophenyl)piperidine	>99	>99	-
N-Boc-4-methyl-1,2,3,6-tetrahydropyridine	6-HDNO / EneIRED	(S)-N-Boc-4-methylpiperidine	92	>99	-

(6-HDNO = 6-hydroxy-D-nicotine oxidase; EneIRED = ene-imine reductase)

Conclusion and Outlook

The asymmetric synthesis of piperidines has seen remarkable progress, driven by the development of sophisticated catalytic systems.

• Transition-metal catalysis , particularly iridium-catalyzed hydrogenation, offers a direct and highly efficient route from pyridinium precursors, demonstrating broad substrate scope and excellent enantioselectivity.

• Organocatalysis provides a powerful metal-free alternative, enabling the rapid construction of complex piperidine scaffolds through elegant cascade reactions with high stereocontrol.

• Chemo-enzymatic methods represent a burgeoning field, offering the allure of near-perfect selectivity under green reaction conditions, showcasing the synergy between chemical and biological catalysis.

The choice of catalyst ultimately depends on the specific target molecule, desired substitution pattern, and scalability requirements. For drug development professionals, the increasing diversity and power of these catalytic tools provide an expanding arsenal for the efficient and stereoselective synthesis of novel piperidine-based therapeutics. Future developments will likely focus on catalysts with even broader functional group tolerance, lower catalyst loadings, and the development of novel catalytic cycles that enable the construction of ever-more complex polycyclic piperidine systems.

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A Senior Application Scientist's Guide to the Comparative Efficacy of Reducing Agents for Piperidine Aldehydes

The piperidine scaffold is a cornerstone of modern medicinal chemistry, forming the structural core of a vast number of pharmaceuticals and natural products.[1][2] Its prevalence in FDA-approved drugs underscores the critical need for robust and selective synthetic methodologies.[2] A frequent and pivotal transformation in the synthesis of complex piperidine-containing molecules is the reduction of a piperidine aldehyde to its corresponding primary alcohol. This seemingly straightforward step is fraught with challenges, primarily centered on chemoselectivity—the ability to reduce the aldehyde in the presence of other sensitive functional groups.

This guide provides a comparative analysis of common reducing agents for this transformation. Moving beyond a simple recitation of reagents, we will delve into the mechanistic rationale behind reagent selection, offering field-proven insights to guide your synthetic strategy and ensure reproducible, high-yield outcomes.

The Chemist's Dilemma: Selecting the Optimal Reducing Agent

The choice of a reducing agent is not arbitrary; it is a decision dictated by the molecular context of the substrate. The ideal reagent must selectively target the aldehyde while preserving other reducible functionalities that may be crucial for subsequent synthetic steps. Key factors to consider include:

• Chemoselectivity: Can the reagent differentiate the aldehyde from ketones, esters, amides, nitriles, or nitro groups present in the molecule?[3][4] This is often the most critical parameter.

• Reactivity: The reducing power must be sufficient to convert the aldehyde efficiently without being so aggressive that it leads to over-reduction or side reactions. Reagents like Lithium Aluminum Hydride (LAH) and Sodium Borohydride (NaBH₄) occupy different ends of the reactivity spectrum.[5][6][7]

• Stereocontrol: For chiral substrates, can the reagent influence the stereochemical outcome at the newly formed carbinol center?[8][9]

• Operational Simplicity: Factors such as reaction conditions (temperature, pressure), reagent stability, ease of handling, and the complexity of the work-up procedure are vital for practical application, especially at scale.

Comparative Analysis of Key Reducing Agents

We will now compare the performance of four classes of commonly employed reducing agents, supported by experimental insights.

Sodium Borohydride (NaBH₄): The Workhorse

Sodium borohydride is a mild and versatile reducing agent, valued for its selectivity in reducing aldehydes and ketones.[7][10] Its operational simplicity and low cost make it a first-line choice for many applications.

• Mechanism & Selectivity: As a source of hydride (H⁻), NaBH₄ readily attacks the electrophilic carbonyl carbon of an aldehyde. It is generally unreactive towards less electrophilic groups like esters, amides, and carboxylic acids under standard conditions (alcoholic solvents, room temperature).[11] This inherent selectivity is its primary advantage.

• Expertise & Causality: The choice of solvent is critical. Protic solvents like methanol or ethanol are commonly used and serve to activate the borohydride reagent.[7] However, for substrates with base-sensitive functionalities, aprotic solvents may be employed, although reaction rates are typically slower. The combination of NaBH₄ with additives like acetylacetone has been shown to further enhance its chemoselectivity for aldehydes over ketones.[12]

Lithium Aluminum Hydride (LiAlH₄): The Powerhouse

LiAlH₄ is a significantly more powerful reducing agent than NaBH₄, capable of reducing almost all carbonyl-containing functional groups.[5][6]

• Mechanism & Selectivity: The Al-H bond in LiAlH₄ is more polarized and weaker than the B-H bond in NaBH₄, rendering it a much more potent hydride donor.[6] This high reactivity allows it to reduce not only aldehydes and ketones but also esters, carboxylic acids, lactones, and amides.[6][11] This power, however, comes at the cost of chemoselectivity. It is nearly impossible to selectively reduce a piperidine aldehyde with LiAlH₄ if an ester or amide is also present in the molecule.

• Expertise & Causality: Due to its violent reactivity with water and protic solvents, LiAlH₄ must be used under strictly anhydrous conditions (e.g., in THF or diethyl ether), and work-up procedures require extreme caution.[6][13] Its use is generally reserved for substrates lacking other reducible groups or when a global reduction of multiple functional groups is desired. Inverse addition (adding the reagent to the substrate) can sometimes offer a degree of control but is often insufficient to prevent over-reduction of aldehydes.[13]

Sodium Triacetoxyborohydride (NaBH(OAc)₃): The Precision Tool

While renowned for its role in reductive amination, NaBH(OAc)₃ is an outstanding reagent for the highly selective reduction of aldehydes.[14][15]

• Mechanism & Selectivity: The electron-withdrawing acetate groups attenuate the hydridic character of the B-H bond, making NaBH(OAc)₃ a much milder and sterically hindered reagent compared to NaBH₄.[14][16] This steric bulk and reduced reactivity allow it to discriminate effectively between aldehydes and ketones, showing a strong preference for the former.[16] It is compatible with a wide array of functional groups, making it a superior choice for complex substrates.[15]

• Expertise & Causality: NaBH(OAc)₃ is often used in aprotic solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE).[17][18] Unlike NaBH₄, it is stable in the presence of mild acid, which is often used to catalyze iminium ion formation in reductive aminations but is not typically required for simple aldehyde reductions.[14][17] Its higher cost is justified by its exceptional selectivity and reliability in complex syntheses.

Catalytic Hydrogenation (H₂, Catalyst): The Green Alternative

Catalytic hydrogenation is an atom-economical method widely used in industrial settings for the reduction of various functional groups.[1][2]

• Mechanism & Selectivity: This method involves the reaction of the substrate with hydrogen gas (H₂) on the surface of a metal catalyst, such as Palladium on Carbon (Pd/C), Platinum (IV) oxide (PtO₂), or Rhodium.[2][19] The selectivity is highly dependent on the choice of catalyst, solvent, and reaction conditions (pressure, temperature). While excellent for reducing the pyridine ring to a piperidine, its application to reducing a piperidine aldehyde requires careful consideration.[1][2] It will readily reduce other functionalities like alkenes, alkynes, and nitro groups.

• Expertise & Causality: A significant challenge is potential catalyst poisoning by the Lewis basic nitrogen of the piperidine ring, which can inhibit catalytic activity.[2] This can sometimes be mitigated by performing the reaction in the presence of an acid to protonate the nitrogen.[2] This method is most suitable when other reducible groups are absent or when their reduction is also desired.

Quantitative Data Summary

The following table provides a side-by-side comparison of the key reducing agents for the transformation of a generic N-protected piperidine-4-carboxaldehyde.

Reagent	Typical Conditions	Chemoselectivity vs. Ketone	Chemoselectivity vs. Ester/Amide	Handling/Safety	Relative Cost
NaBH₄	MeOH or EtOH, 0°C to RT	Good to Moderate	Excellent	Low hazard, stable in air	Low
LiAlH₄	Anhydrous THF or Et₂O, 0°C to RT	Poor	Poor (Reduces both)	High hazard, pyrophoric	Moderate
NaBH(OAc)₃	DCM or DCE, RT	Excellent	Excellent	Low hazard, moisture sensitive	High
H₂ / Pd/C	H₂ (balloon or pressure), MeOH, RT	Poor	Good (Generally unreactive)	Flammable gas, requires specialized setup	Catalyst is expensive

Visualizing the Process

General Reduction Mechanism

The fundamental process for hydride-based reagents involves the nucleophilic attack of a hydride ion on the carbonyl carbon.

Caption: Generalized mechanism for aldehyde reduction by a metal hydride.

Decision-Making Workflow for Reagent Selection

This flowchart provides a logical path to selecting the most appropriate reducing agent based on the substrate's characteristics.

Caption: A decision tree for selecting the optimal reducing agent.

Experimental Protocol: Selective Reduction using Sodium Borohydride

This protocol describes a reliable, self-validating method for the reduction of a generic N-Boc-piperidine-4-carboxaldehyde, a common intermediate in drug development. The causality for each step is explained to ensure a deep understanding of the process.

Materials:

• N-Boc-piperidine-4-carboxaldehyde (1.0 eq)

• Sodium borohydride (NaBH₄) (1.5 eq)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Dissolution: Dissolve N-Boc-piperidine-4-carboxaldehyde (1.0 eq) in methanol (approx. 0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

  • Causality: Methanol is an excellent solvent for both the substrate and the reagent and helps activate the NaBH₄.

• Cooling: Cool the solution to 0°C using an ice-water bath.

  • Causality: The initial reaction can be exothermic. Cooling moderates the reaction rate, preventing potential side reactions and ensuring controlled reduction.

• Reagent Addition: Add sodium borohydride (1.5 eq) portion-wise over 5-10 minutes, ensuring the temperature remains below 5°C.

  • Causality: Slow, portion-wise addition prevents a rapid, uncontrolled exotherm and evolution of hydrogen gas. A slight excess of NaBH₄ ensures the complete consumption of the starting aldehyde.

• Reaction: Stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Causality: The initial phase at 0°C controls the reaction, while warming to room temperature drives it to completion. TLC is a critical self-validating step to confirm the disappearance of the starting material.

• Quenching: Once the reaction is complete, cool the mixture back to 0°C and slowly add saturated aqueous NaHCO₃ solution to quench the excess NaBH₄ until gas evolution ceases.

  • Causality: Quenching destroys the reactive excess borohydride. NaHCO₃ provides a mildly basic medium, which is preferable to strong acids that could potentially cleave the acid-labile N-Boc protecting group.

• Extraction: Remove the methanol under reduced pressure. Partition the remaining aqueous residue between dichloromethane (DCM) and water. Separate the layers and extract the aqueous layer twice more with DCM.

  • Causality: The product alcohol is organic-soluble. Extraction with an immiscible solvent like DCM efficiently transfers the product from the aqueous phase to the organic phase.

• Washing & Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous MgSO₄.

  • Causality: The brine wash removes residual water and inorganic salts. MgSO₄ is a drying agent that removes trace amounts of water from the organic solvent.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude N-Boc-4-(hydroxymethyl)piperidine. The product can be purified further by column chromatography if necessary.

  • Causality: Removal of the solvent provides the isolated product, which can be assessed for purity and yield, validating the success of the protocol.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the reduction of a piperidine aldehyde.

Conclusion

The selective reduction of piperidine aldehydes is a critical transformation that demands a careful and informed choice of reagents. While powerful reagents like LiAlH₄ have their place, the pursuit of chemoselectivity in complex molecule synthesis elevates milder, more precise tools like NaBH(OAc)₃ and the reliable workhorse NaBH₄ to the forefront. By understanding the underlying causality of reactivity and selectivity, researchers can design robust, efficient, and scalable synthetic routes, accelerating the development of novel piperidine-based therapeutics.

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Hazard Identification and Risk Assessment

(S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is a chemical compound utilized in research and development.[1][2] While a specific, comprehensive toxicological profile is not extensively documented in publicly available literature, the Safety Data Sheet (SDS) indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[3] Structurally related piperidine compounds are known to be flammable, acutely toxic, and corrosive.[4][5] Therefore, a cautious approach, treating the compound as hazardous, is paramount.

Key Hazard Considerations:

• Acute Toxicity (Oral): Harmful if swallowed.[3]

• Skin Corrosion/Irritation: Causes skin irritation.[3]

• Serious Eye Damage/Irritation: Causes serious eye irritation.[3]

• Specific target organ toxicity (single exposure): May cause respiratory irritation.[3]

Before beginning any disposal procedure, a thorough risk assessment should be conducted, considering the quantity of waste, the potential for exposure, and the specific laboratory environment.

Personal Protective Equipment (PPE): Your First Line of Defense

Appropriate PPE is non-negotiable when handling this compound. The following table summarizes the minimum required PPE.

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles and a face shield.[4]	To protect against splashes and aerosols that can cause serious eye irritation.
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber).[4]	To prevent skin contact, which can cause irritation.
Body Protection	Flame-retardant lab coat or chemical-resistant apron.[4]	To protect against spills and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area, preferably a chemical fume hood.[1][3]	To minimize inhalation of dust or vapors, which may cause respiratory irritation.

Waste Segregation and Container Management

Proper segregation of chemical waste at the source is a critical step in ensuring safe and compliant disposal.[6] Commingling incompatible waste streams can lead to dangerous chemical reactions.

Step-by-Step Waste Collection Protocol:

• Designate a Waste Container: Select a chemically compatible container, preferably made of high-density polyethylene (HDPE). Ensure the container is in good condition, free from cracks or leaks, and has a secure, tight-fitting lid.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste."[7][8] The label should also include the full chemical name: "(S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate" and the appropriate hazard pictograms (e.g., irritant, harmful).[3]

• Waste Accumulation:

  • For unused or expired pure compounds , carefully transfer the material into the designated hazardous waste container inside a chemical fume hood.

  • For contaminated materials (e.g., gloves, weighing paper, pipette tips), place them in a separate, clearly labeled solid hazardous waste container.

  • For solutions , collect them in a designated liquid hazardous waste container. Do not mix with other solvent waste streams unless compatibility has been verified.

• Container Closure: Keep the waste container securely closed at all times, except when adding waste.[6]

Waste Segregation Flowchart:

Caption: Decision workflow for segregating (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate waste.

On-Site Storage and Handling

The storage of hazardous waste is regulated by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[9][10][11] Laboratories typically operate under satellite accumulation area (SAA) regulations.[6][7]

Key Storage Requirements for SAAs:

• Location: The SAA must be at or near the point of generation and under the control of the operator.[6]

• Quantity Limits: A maximum of 55 gallons of hazardous waste may be accumulated in an SAA.[6] For acutely toxic "P-listed" chemicals, the limit is one quart. While this specific compound is not P-listed, it is good practice to be aware of these stricter regulations.

• Container Management: Containers must be kept in good condition, compatible with the waste, and closed at all times unless waste is being added.[6]

• Segregation: Store containers of this compound away from incompatible materials, particularly strong oxidizing agents.[1]

Disposal Procedures

The final disposal of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate must be conducted by a licensed professional waste disposal service.[3] Never attempt to dispose of this chemical down the drain or in regular trash.[3][5]

Step-by-Step Disposal Workflow:

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste contractor to schedule a pickup.

• Documentation: Complete all necessary waste manifests or pickup request forms accurately. This documentation tracks the waste from its point of generation to its final disposal, a "cradle-to-grave" responsibility under the Resource Conservation and Recovery Act (RCRA).

• Final On-site Handling: Ensure the waste container is properly sealed and labeled before it is transported from your laboratory.

Disposal Workflow Diagram:

Caption: Procedural flow for the final disposal of the hazardous waste container.

Spill and Emergency Procedures

In the event of a spill or accidental release, immediate and appropriate action is crucial to mitigate risks.

For a Small Spill:

• Evacuate and Alert: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• Absorb: Wearing appropriate PPE, absorb the spill with an inert material such as sand, vermiculite, or a commercial sorbent.[1]

• Collect: Carefully collect the absorbed material and place it in a labeled hazardous waste container.[5]

• Decontaminate: Clean the spill area with soap and water.

• Report: Report the incident to your supervisor and EHS department.

For a Large Spill:

• Evacuate: Evacuate the laboratory immediately.

• Alert: Activate the nearest fire alarm and notify your institution's emergency response team and EHS department.

• Isolate: If safe to do so, close the laboratory doors to contain the spill.

• Do Not Attempt to Clean: Await the arrival of trained emergency responders.

All personnel handling hazardous chemicals should be familiar with the location and operation of safety showers, eyewash stations, and fire extinguishers.

Regulatory Compliance

The disposal of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is governed by federal, state, and local regulations. Key regulatory bodies in the United States include:

• Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), establishes the framework for hazardous waste management.[7][9]

• Occupational Safety and Health Administration (OSHA): OSHA's Hazard Communication Standard (HCS) and Hazardous Waste Operations and Emergency Response (HAZWOPER) standard ensure worker safety.[11][12][13]

It is the responsibility of the waste generator to ensure full compliance with all applicable regulations. This guide provides a foundation for safe handling and disposal, but it is essential to consult your institution's specific policies and procedures.

References

• Regulations for Hazardous Waste Generated at Academic Laboratories | US EPA. (n.d.).
• Safety Data Sheet - CymitQuimica. (2024, December 19).
• Regulation of Laboratory Waste - American Chemical Society. (n.d.).
• Laboratory Waste Management: The New Regulations. (n.d.).
• OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview - CDMS. (2024, October 30).
• OSHA Rules for Hazardous Chemicals - DuraLabel Resources. (2025, December 16).
• Navigating the Safe Disposal of 1-(Piperidin-2-ylmethyl)piperidine: A Comprehensive Guide for Laboratory Professionals - Benchchem. (n.d.).
• Safety training: Dealing with hazardous chemicals and waste - MasteryTCN. (2017, June 19).
• Safety Data Sheet PIPERIDINE - ChemSupply Australia. (n.d.).
• Managing Hazardous Chemical Waste in the Lab. (n.d.).
• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES - UPenn EHRS - University of Pennsylvania. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2023, October 11).
• SAFETY DATA SHEET - Santa Cruz Biotechnology. (2020, January 6).
• Hazardous Waste - Overview | Occupational Safety and Health Administration - OSHA. (n.d.).
• OSHA Regulations and Hazardous Waste Disposal: What To Know - Clean Management. (2022, September 13).
• tert-Butyl (R)-4-(1-aminoethyl)piperidine-1-carboxylate - Apollo Scientific. (n.d.).
• 7 - Safety Data Sheet. (n.d.).
• Safety Data Sheet - Angene Chemical. (2021, May 1).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, September 23).
• Safety Data Sheet: Piperidine - Carl ROTH. (2025, March 31).
• tert-butyl 3-(2-oxoethyl)piperidine-1-carboxylate, min 97%, 1 gram - CP Lab Safety. (n.d.).
• tert-butyl 3-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate - Safety Data Sheet - ChemicalBook. (2022, August 11).
• tert-Butyl 4-(1-(2-ethoxyethyl)-1H-benzo[d]imidazol - AK Scientific, Inc. (n.d.).

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Personal protective equipment for handling (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate

Essential Safety and Handling Guide for (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate

This guide provides comprehensive safety and logistical information for the handling of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate, a key reagent in pharmaceutical research and development. The protocols outlined below are designed to ensure the safety of laboratory personnel and the integrity of experimental work. This document is intended for researchers, scientists, and professionals in drug development who are familiar with standard laboratory procedures.

Understanding the Hazard Profile

Hazard Classification	Description	GHS Hazard Statement
Acute Toxicity (Oral)	Harmful if swallowed.	H302
Skin Corrosion/Irritation	Causes skin irritation.	H315
Serious Eye Damage/Irritation	Causes serious eye irritation.	H319
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	H335

GHS classification is based on data for analogous compounds and should be considered representative for the purpose of risk assessment and PPE selection.[1][2]

The presence of both a piperidine ring and an aldehyde functional group necessitates careful handling. Piperidine derivatives can be toxic and corrosive, while aldehydes are known irritants. Therefore, a conservative approach to personal protection is warranted.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is crucial when handling (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate. The following table outlines the recommended PPE, categorized by the level of protection.

Body Part	Recommended PPE	Rationale
Eyes/Face	Chemical splash goggles and a face shield.	Provides complete protection against splashes and aerosols. Standard safety glasses are insufficient.
Hands	Nitrile or neoprene gloves (minimum 8 mil thickness).	Offers good chemical resistance. Double gloving is recommended for extended handling periods.
Body	A chemically resistant lab coat worn over long-sleeved clothing and long pants.	Protects skin from accidental contact.
Feet	Closed-toe, liquid-resistant shoes.	Prevents exposure from spills.

It is imperative that all PPE be inspected for integrity before each use and that personnel are trained in its proper donning and doffing.

Operational Plan: From Receipt to Reaction

A systematic workflow is essential for minimizing exposure and ensuring experimental success. The following diagram and procedural steps outline the recommended operational plan.

Figure 1. A streamlined workflow for the safe handling of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate.

Step-by-Step Protocol:

• Receipt and Inspection:

  • Upon receipt, visually inspect the container for any signs of damage or leakage.

  • Verify that the supplier's label is intact and legible. Per OSHA guidelines, do not remove or deface labels on incoming containers of hazardous chemicals.[3]

  • Ensure that the accompanying Safety Data Sheet (SDS), if provided, is readily accessible to all laboratory personnel.[3]

• Secure Storage:

  • Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

  • The container should be tightly sealed to prevent the release of vapors.

• Weighing and Dispensing:

  • All weighing and dispensing operations must be conducted within a certified chemical fume hood to mitigate inhalation exposure.

  • Use dedicated, clean spatulas and weighing vessels.

  • Handle the compound gently to avoid creating dust or aerosols.

• Reaction Setup:

  • Set up all reactions within a chemical fume hood.

  • When adding the compound to a reaction mixture, do so slowly and carefully to avoid splashing.

  • Ensure that all glassware is properly secured.

• Decontamination:

  • Thoroughly decontaminate all work surfaces, glassware, and equipment that have come into contact with the compound. A suitable decontamination solution, such as a mild detergent and water, followed by a solvent rinse (e.g., ethanol or acetone), is recommended.

  • Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[1]

Disposal Plan: Responsible Waste Management

Proper disposal of (S)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

• Solid Waste: All disposable items contaminated with the compound, including gloves, weighing paper, and paper towels, should be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused or waste solutions containing the compound should be collected in a sealed, properly labeled hazardous waste container. Do not mix with incompatible waste streams.

• Sharps Waste: Any contaminated sharps, such as needles or razor blades, must be disposed of in a designated sharps container.

Disposal Procedure:

All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[4] Adhere strictly to all local, state, and federal regulations regarding chemical waste disposal.

References

• National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. The National Academies Press. [Link]

• PubChem. tert-Butyl 4-(2-oxoethyl)piperidine-1-carboxylate. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Retrieved from [Link]

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